5-trans U-46619

Core Science & Biosynthesis

5-trans U-46619 as a Microsomal Prostaglandin E2 Synthase-1 Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microsomal prostaglandin E2 synthase-1 (mPGES-1) has emerged as a critical downstream enzyme in the prostaglandin E2 (PGE2) biosynthesis pathway. Its role in converting the cyclooxygenase (COX)-derived intermediate prostaglandin H2 (PGH2) to PGE2 positions it as a key player in inflammation, pain, fever, and various proliferative diseases. Unlike non-steroidal anti-inflammatory drugs (NSAIDs) that target upstream COX enzymes, selective inhibition of mPGES-1 offers a more targeted approach to reducing PGE2 production, potentially mitigating the gastrointestinal and cardiovascular side effects associated with broad prostanoid suppression. This technical guide focuses on 5-trans U-46619, an isomer of the well-known thromboxane A2 mimetic U-46619, which has been identified as an inhibitor of prostaglandin E synthase.

While the primary biological activity of U-46619 is the potent agonism of the thromboxane A2 receptor, its 5-trans isomer has been reported to possess inhibitory activity against prostaglandin E synthase.[1] This document serves as a comprehensive resource on the current understanding of 5-trans U-46619 as an mPGES-1 inhibitor, detailing the relevant biological pathways, available inhibitory data, and representative experimental protocols for its investigation.

Prostaglandin E2 Synthesis Pathway and the Role of mPGES-1

The production of PGE2 is a multi-step enzymatic process. It begins with the release of arachidonic acid from the cell membrane by phospholipase A2. Arachidonic acid is then converted to the unstable intermediate PGH2 by either COX-1 or COX-2. Finally, mPGES-1 catalyzes the isomerization of PGH2 to PGE2. The inducible nature of both COX-2 and mPGES-1 in response to pro-inflammatory stimuli highlights their synergistic role in the pathology of inflammatory conditions.

Prostaglandin E2 (PGE2) Synthesis Pathway

Quantitative Data on 5-trans U-46619 Inhibition

The available literature on the inhibitory activity of 5-trans U-46619 against mPGES-1 is limited. The primary source of this information is a 2002 study by Quraishi, Mancini, and Riendeau published in Biochemical Pharmacology. While the full detailed quantitative data such as IC50 values are not widely accessible, a key finding from this research has been cited.

Compound	Target Enzyme	Reported Activity	Reference
5-trans U-46619	Prostaglandin E Synthase	Approximately half as potent as the 5-cis isomer of U-46619	[1]
5-cis U-46619	Prostaglandin E Synthase	Inhibitor	[1]

It is important to note that 5-trans U-46619 is often present as a minor impurity (2-5%) in commercial preparations of U-46619.[1] Researchers should consider this potential for cross-contamination when studying the effects of U-46619.

Experimental Protocols

Due to the scarcity of detailed published protocols specifically for testing 5-trans U-46619, a representative experimental protocol for a cell-free mPGES-1 inhibition assay is provided below. This protocol is based on methodologies commonly used for evaluating other mPGES-1 inhibitors.

Representative Cell-Free mPGES-1 Inhibition Assay

1. Objective: To determine the in vitro inhibitory activity of a test compound (e.g., 5-trans U-46619) on recombinant human mPGES-1.

2. Materials:

• Recombinant human mPGES-1

• Prostaglandin H2 (PGH2) substrate

• Reduced glutathione (GSH)

• Assay buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.5)

• Test compound (5-trans U-46619) dissolved in a suitable solvent (e.g., DMSO)

• Stop solution (e.g., a solution containing a reducing agent like stannous chloride to convert remaining PGH2 to PGF2α)

• PGE2 standard

• 96-well microplate

• Enzyme-linked immunosorbent assay (ELISA) kit for PGE2 detection

3. Methods:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in DMSO. Create a series of dilutions in the assay buffer to achieve the desired final concentrations.

  • Prepare a stock solution of PGH2 in an appropriate solvent and store it at -80°C until use.

  • Prepare the assay buffer containing GSH at a final concentration of 1 mM.

• Assay Procedure:

  • In a 96-well microplate, add the assay buffer, the test compound at various concentrations (or vehicle control), and the recombinant mPGES-1 enzyme.

  • Pre-incubate the mixture for a specified time (e.g., 15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the PGH2 substrate.

  • Incubate the reaction mixture for a short period (e.g., 1-2 minutes) at 37°C.

  • Terminate the reaction by adding the stop solution.

  • Quantify the amount of PGE2 produced using a competitive ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve using the PGE2 standards.

  • Calculate the concentration of PGE2 produced in each well based on the standard curve.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to calculate the IC50 value.

Workflow for mPGES-1 Inhibition Assay

Conclusion

5-trans U-46619 represents an interesting, yet understudied, molecule in the context of mPGES-1 inhibition. While its primary characterization remains that of a thromboxane A2 agonist, the initial findings of its inhibitory effect on prostaglandin E synthase warrant further investigation. For researchers in drug development, the selective inhibition of mPGES-1 remains a promising therapeutic strategy. The experimental protocols and pathway diagrams provided in this guide offer a framework for the continued exploration of compounds like 5-trans U-46619 and the development of novel anti-inflammatory agents. Further studies are necessary to fully elucidate the potency, selectivity, and mechanism of action of 5-trans U-46619 as an mPGES-1 inhibitor.

References

• 1. file.glpbio.com [file.glpbio.com]

In-Depth Technical Guide: The Biological Activity of the 5,6-trans Isomer of U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is widely recognized in pharmacological research as a potent and stable synthetic analog of the prostaglandin endoperoxide PGH2, acting as a selective agonist for the thromboxane A2 (TP) receptor. Its 5,6-cis isomer is extensively used to study the physiological and pathological roles of TP receptor activation, such as platelet aggregation and vasoconstriction. However, the biological activity of its geometric isomer, 5,6-trans U-46619, is less characterized, exhibiting a distinct pharmacological profile. This technical guide provides a comprehensive overview of the known biological activity of the 5,6-trans isomer of U-46619, with a focus on its inhibitory action on microsomal prostaglandin E2 synthase-1 (mPGES-1).

Core Biological Activity: Inhibition of Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)

The primary documented biological activity of 5,6-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1), an enzyme crucial for the production of prostaglandin E2 (PGE2). PGE2 is a key mediator of inflammation, pain, and fever.

Quantitative Data

The inhibitory potency of 5,6-trans U-46619 against mPGES-1 has been determined, and for comparative purposes, the activity of the more common 5,6-cis isomer (U-46619) is also presented.

Compound	Target	Assay Type	Measured Activity	Reference
5,6-trans U-46619	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	Enzyme Inhibition Assay	Inhibition at 10 µM
5,6-cis U-46619	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	Enzyme Inhibition Assay	~2-fold more potent than the trans-isomer

Thromboxane A2 (TP) Receptor Activity

A thorough review of the scientific literature did not yield any studies that have specifically evaluated the binding affinity or functional activity of the 5,6-trans isomer of U-46619 at the thromboxane A2 (TP) receptor. This stands in stark contrast to the 5,6-cis isomer (U-46619), which is a potent TP receptor agonist with an EC50 of 35 nM for inducing platelet aggregation. The lack of data suggests that the 5,6-trans configuration may significantly reduce or abolish activity at the TP receptor, though this remains to be experimentally verified.

Experimental Protocols

Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition Assay

The following is a generalized protocol based on standard methodologies for assessing mPGES-1 inhibition, as would have been employed in the characterization of 5,6-trans U-46619.

Objective: To determine the in vitro inhibitory activity of 5,6-trans U-46619 on human mPGES-1.

Materials:

• Human mPGES-1 expressed in a suitable host system (e.g., E. coli or insect cells)

• Microsomal preparations from cells overexpressing mPGES-1

• Prostaglandin H2 (PGH2) substrate

• 5,6-trans U-46619

• Reduced glutathione (GSH)

• Reaction buffer (e.g., potassium phosphate buffer, pH 7.4)

• Stop solution (e.g., a solution containing a thromboxane synthase inhibitor to prevent PGH2 metabolism to TXA2)

• Apparatus for high-performance liquid chromatography (HPLC) or enzyme-linked immunosorbent assay (ELISA) for PGE2 detection

Procedure:

• Microsomal Preparation: Microsomes containing mPGES-1 are prepared from the host cells through differential centrifugation. The protein concentration of the microsomal fraction is determined using a standard protein assay (e.g., Bradford or BCA assay).

• Inhibition Assay:

  • In a reaction vessel, the microsomal preparation is pre-incubated with varying concentrations of 5,6-trans U-46619 or vehicle control for a specified period at a controlled temperature (e.g., 4°C).

  • The enzymatic reaction is initiated by the addition of the substrate, PGH2, and the cofactor, reduced glutathione.

  • The reaction is allowed to proceed for a defined time (e.g., 60 seconds) at a specific temperature (e.g., 4°C).

  • The reaction is terminated by the addition of a stop solution.

• Quantification of PGE2: The amount of PGE2 produced is quantified using either a validated HPLC method or a specific PGE2 ELISA kit.

• Data Analysis: The percentage of inhibition at each concentration of 5,6-trans U-46619 is calculated relative to the vehicle control. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can be determined by fitting the data to a dose-response curve.

Signaling Pathways and Visualizations

Inhibition of PGE2 Synthesis by 5,6-trans U-46619

The 5,6-trans isomer of U-46619 has been shown to inhibit the enzymatic conversion of PGH2 to PGE2 by mPGES-1. This action reduces the downstream inflammatory effects mediated by PGE2.

Caption: Inhibition of mPGES-1 by 5,6-trans U-46619.

Established Signaling Pathway of 5,6-cis U-46619 (for Comparison)

While the activity of the 5,6-trans isomer at the TP receptor is unknown, the signaling pathway of the well-characterized 5,6-cis isomer (U-46619) is presented below for comparative context. U-46619 activates the TP receptor, which couples to Gq/11 and G12/13 proteins, leading to downstream signaling cascades that result in physiological responses like platelet aggregation and smooth muscle contraction.

Caption: TP receptor signaling of 5,6-cis U-46619.

Conclusion

The 5,6-trans isomer of U-46619 presents a distinct pharmacological profile compared to its well-studied 5,6-cis counterpart. The primary and currently documented biological activity of 5,6-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase-1, suggesting its potential as a tool for studying the roles of PGE2 in inflammatory processes. A significant gap in the current understanding is its activity, or lack thereof, at the thromboxane A2 receptor. Further research is warranted to fully elucidate the pharmacological properties of this isomer, which could reveal novel structure-activity relationships and potentially lead to the development of more selective pharmacological tools.

An In-depth Technical Guide to 5-trans U-46619: CAS Number and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the chemical properties and biological actions of 5-trans U-46619. It is important to note that while this document focuses on the 5-trans isomer, a significant portion of the available pharmacological and mechanistic data has been generated using its more widely studied cis-isomer, U-46619. Throughout this guide, a clear distinction will be made between data specific to 5-trans U-46619 and that pertaining to U-46619, which serves as a valuable proxy for understanding its biological activities as a thromboxane A2 receptor agonist.

Chemical Identity and Properties

5-trans U-46619, a synthetic analog of the prostaglandin endoperoxide PGH2, is primarily recognized for its role as a thromboxane A2 (TP) receptor agonist.[1] While it is often found as a minor impurity in commercial preparations of U-46619, its distinct stereochemistry warrants individual characterization.[2]

Chemical Structure and Identification

Property	Value
CAS Number	330796-58-2[1][3][4]
Formal Name	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid[3]
Synonyms	5,6-trans U-46619[3]
Molecular Formula	C₂₁H₃₄O₄[1][3][4]
Molecular Weight	350.5 g/mol [1][3][4]

Physicochemical Properties

Property	Value
Appearance	A solution in methyl acetate[3]
Solubility	DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50 mg/ml, PBS (pH 7.2): 1 mg/ml[3]
Storage and Stability	Store at -20°C for at least two years.[3]

Mechanism of Action and Signaling Pathways

As a thromboxane A2 receptor agonist, the biological effects of 5-trans U-46619 are presumed to be mediated through the activation of TP receptors, which are G-protein coupled receptors (GPCRs).[3][5] The downstream signaling cascades are complex and cell-type specific, leading to a variety of physiological responses. The majority of the detailed signaling information available is derived from studies on U-46619.

Upon binding to the TP receptor, U-46619 primarily activates the Gq/11 family of G proteins. This initiates a signaling cascade through the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca2+). The subsequent increase in cytosolic Ca2+ and the activation of protein kinase C (PKC) by DAG are central to many of the physiological effects of TP receptor activation, including platelet aggregation and smooth muscle contraction.

Furthermore, studies with U-46619 have demonstrated the involvement of other signaling pathways, including the activation of mitogen-activated protein kinases (MAPKs) such as ERK1/2 and p38.[3][6] There is also evidence for the involvement of RhoA/Rho-kinase signaling pathways, which play a role in Ca2+ sensitization of the contractile machinery in smooth muscle.

Caption: Signaling pathway of 5-trans U-46619 via the Thromboxane A2 receptor.

Pharmacological Data

Quantitative pharmacological data for 5-trans U-46619 is scarce. Therefore, the following tables summarize the data available for the more extensively studied isomer, U-46619, which is also a potent TP receptor agonist. These values provide an indication of the potency of this class of compounds.

In Vitro Potency of U-46619

Assay	Species	EC₅₀ (nM)	Reference
Platelet Shape Change	Human	35	[5]
Platelet Aggregation	Human	1310	[5]
Myosin Light Chain Phosphorylation	Human	57	[5]
Serotonin Release	Human	536	[5]
Fibrinogen Receptor Binding	Human	530	[5]

Experimental Protocols

The following are generalized methodologies for key experiments used to characterize the activity of thromboxane A2 receptor agonists like U-46619 and are applicable for studying 5-trans U-46619.

Platelet Aggregation Assay

Objective: To measure the ability of a compound to induce platelet aggregation.

Methodology:

• Platelet Preparation: Whole blood is collected from healthy donors into tubes containing an anticoagulant (e.g., sodium citrate). Platelet-rich plasma (PRP) is obtained by centrifugation at a low speed. Washed platelets are prepared by further centrifugation and resuspension in a suitable buffer (e.g., Tyrode's buffer).

• Aggregation Measurement: Platelet aggregation is monitored using a platelet aggregometer, which measures changes in light transmission through a suspension of platelets.

• Procedure: A baseline light transmission is established with a platelet suspension. The test compound (e.g., 5-trans U-46619) is added at various concentrations, and the change in light transmission is recorded over time. The maximum aggregation response is determined for each concentration.

• Data Analysis: Dose-response curves are constructed by plotting the percentage of maximum aggregation against the logarithm of the agonist concentration. The EC₅₀ value is then calculated.

Vascular Smooth Muscle Contraction Assay

Objective: To assess the contractile effect of a compound on vascular smooth muscle.

Methodology:

• Tissue Preparation: A segment of an artery (e.g., rat aorta or coronary artery) is carefully dissected and cut into rings. The rings are mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with a gas mixture (e.g., 95% O₂, 5% CO₂).

• Tension Measurement: The arterial rings are connected to an isometric force transducer to record changes in tension.

• Procedure: The rings are allowed to equilibrate under a resting tension. A reference contraction is often induced with a standard agent (e.g., potassium chloride). After a washout period, cumulative concentration-response curves are generated by adding increasing concentrations of the test compound (e.g., 5-trans U-46619) to the organ bath.

• Data Analysis: The contractile responses are expressed as a percentage of the maximum contraction induced by the reference agent. Dose-response curves are plotted, and EC₅₀ values are determined.

Caption: General experimental workflows for studying 5-trans U-46619.

Conclusion

5-trans U-46619 is a thromboxane A2 receptor agonist with a distinct chemical identity. While specific pharmacological data for this isomer is limited, the extensive research on its cis-isomer, U-46619, provides a strong foundation for understanding its mechanism of action and physiological effects. The information and protocols presented in this guide are intended to support researchers in the fields of pharmacology, drug discovery, and cardiovascular science in their investigations of this and related compounds. Further research is warranted to fully elucidate the unique pharmacological profile of the 5-trans isomer.

References

• 1. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. Frontiers | Thromboxane A2 Receptor Stimulation Enhances Microglial Interleukin-1β and NO Biosynthesis Mediated by the Activation of ERK Pathway [frontiersin.org]
• 5. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

The Dichotomous Roles of U-46619 Isomers in Prostaglandin Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is widely recognized in prostaglandin research as a stable synthetic analog of the endoperoxide prostaglandin H2 (PGH2).[1] Its primary and most well-documented role is that of a potent thromboxane A2 (TXA2) receptor agonist, mimicking the physiological effects of TXA2, such as platelet aggregation and vasoconstriction.[1][2][3] However, the biological activity of U-46619 is not monolithic and is critically dependent on its stereochemistry. This guide delves into the distinct and contrasting roles of the 5-cis and 5-trans isomers of U-46619 within the prostaglandin synthesis pathways, with a particular focus on the lesser-known inhibitory function of the 5-trans isomer. Understanding these differences is paramount for the accurate interpretation of experimental data and for the strategic design of novel therapeutic agents targeting the prostanoid signaling cascade.

The Core Compound: (5Z)-U-46619 - A Thromboxane A2 Receptor Agonist

The commonly studied isomer of U-46619 possesses a cis (Z) configuration at the 5,6-double bond and is a potent and selective agonist of the thromboxane A2 (TP) receptor.[1][2][3] In this capacity, it serves as a valuable pharmacological tool to investigate the physiological and pathological processes mediated by TXA2.

Mechanism of Action and Signaling Pathways

Upon binding to the TP receptor, a G-protein coupled receptor, (5Z)-U-46619 initiates a cascade of intracellular signaling events. This primarily involves the activation of Gq proteins, leading to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).

Furthermore, (5Z)-U-46619 has been shown to stimulate the activation of the small GTPase RhoA.[4] The RhoA signaling pathway plays a crucial role in platelet shape change and smooth muscle contraction. Additionally, the activation of p38 mitogen-activated protein kinase (p38MAPK) and extracellular signal-regulated kinase (ERK1/2) signaling pathways has been observed following TP receptor stimulation by U-46619.[4]

Figure 1. (5Z)-U-46619 Signaling Cascade.

Quantitative Pharmacological Data

The potency of (5Z)-U-46619 as a TP receptor agonist has been quantified in various functional assays. The following table summarizes key pharmacological parameters.

Parameter	Species	Preparation	Value	Reference
EC50	Human	Washed Platelets (Aggregation)	0.58 µM	[4]
EC50	Human	Washed Platelets (Shape Change)	0.013 µM	[4]
EC50	-	-	0.035 µM	[2]

The Contrasting Role of 5-trans U-46619: An mPGES-1 Inhibitor

In stark contrast to its cis counterpart, 5-trans U-46619, which has a trans (E) configuration at the 5,6-double bond, acts as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[5] mPGES-1 is a terminal synthase in the prostaglandin synthesis pathway, responsible for the conversion of PGH2 to prostaglandin E2 (PGE2). PGE2 is a key mediator of inflammation, pain, and fever.

The inhibitory action of 5-trans U-46619 on mPGES-1 positions it as a modulator of the inflammatory response, a role diametrically opposed to the pro-aggregatory and vasoconstrictive actions of the cis isomer.

Figure 2. Divergent actions of U-46619 isomers.

Quantitative Inhibitory Data

Compound	Target Enzyme	Effect	Concentration	Reference
5-trans U-46619	Microsomal Prostaglandin E2 Synthase (mPGES-1)	Inhibition	10 µM	[5]
5-trans U-46619	Prostaglandin E Synthase	Inhibition (approx. half as potent as the 5-cis isomer)	-	[6]

Experimental Protocols

Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition Assay

A general protocol to determine the inhibitory activity of compounds against mPGES-1 involves the following steps:

• Enzyme Preparation: Microsomal fractions containing mPGES-1 are prepared from cells overexpressing the human enzyme or from tissues known to express high levels of mPGES-1.

• Incubation: The microsomal preparation is pre-incubated with the test compound (e.g., 5-trans U-46619) at various concentrations for a defined period at a specific temperature (e.g., 15 minutes at room temperature).

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, PGH2.

• Reaction Termination: After a short incubation period (e.g., 30-60 seconds), the reaction is terminated by the addition of a stopping reagent, such as stannous chloride (SnCl2), which reduces the remaining PGH2 to PGF2α.

• Product Quantification: The amount of PGE2 produced is quantified using methods such as enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The percentage of inhibition is calculated by comparing the amount of PGE2 produced in the presence of the inhibitor to that in the control (vehicle-treated) samples. IC50 values are then determined by plotting the percentage of inhibition against the inhibitor concentration.

Figure 3. mPGES-1 Inhibition Assay Workflow.

Platelet Aggregation Assay

To assess the pro-aggregatory effects of (5Z)-U-46619, a standard platelet aggregation assay can be performed:

• Platelet-Rich Plasma (PRP) Preparation: Whole blood is collected in an anticoagulant, and PRP is obtained by centrifugation.

• Platelet Count Adjustment: The platelet count in the PRP is adjusted to a standardized concentration.

• Aggregation Measurement: The PRP is placed in an aggregometer, and a baseline light transmission is established.

• Agonist Addition: A solution of (5Z)-U-46619 at a specific concentration is added to the PRP.

• Monitoring: The change in light transmission is monitored over time. As platelets aggregate, the turbidity of the sample decreases, leading to an increase in light transmission.

• Data Analysis: The extent of aggregation is quantified as the maximum change in light transmission.

Conclusion

The isomers of U-46619 present a compelling example of stereospecific pharmacology within the prostaglandin synthesis pathways. While the 5-cis isomer is a well-established and potent TP receptor agonist, driving pro-thrombotic and vasoconstrictive responses, the 5-trans isomer exhibits a contrasting inhibitory effect on mPGES-1, an enzyme central to the inflammatory cascade. This dichotomy underscores the critical importance of isomeric purity in experimental reagents and highlights the potential for designing isomer-specific molecules to selectively target different branches of the prostanoid signaling network for therapeutic benefit. Further elucidation of the quantitative inhibitory profile of 5-trans U-46619 and its in vivo effects will be crucial for fully understanding its potential as a modulator of inflammation.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. rndsystems.com [rndsystems.com]
• 3. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]

A Technical Guide to the Thromboxane A2 Receptor Agonist U-46619 and its Stereoisomer 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed comparative analysis of U-46619 and its geometric isomer, 5-trans U-46619, both analogues of the prostaglandin endoperoxide PGH2. U-46619 is a potent and widely utilized thromboxane A2 (TP) receptor agonist, instrumental in the study of platelet aggregation, vasoconstriction, and TP receptor signaling. In contrast, publicly available data on the pharmacological activity of 5-trans U-46619 is sparse, primarily identifying it as a minor impurity in commercial U-46619 preparations with some reported activity as a prostaglandin E synthase inhibitor. This document synthesizes the available chemical, pharmacological, and methodological information for both compounds, highlighting the significant knowledge gap that currently exists regarding the bioactivity of 5-trans U-46619 at the TP receptor.

Introduction

Thromboxane A2 (TXA2) is a highly unstable but potent eicosanoid that plays a critical role in hemostasis and thrombosis through its action on the thromboxane A2 (TP) receptor. Due to its short half-life, stable synthetic analogues are essential tools for investigating the physiological and pathophysiological roles of the TXA2-TP receptor axis. U-46619 is the most extensively characterized and utilized of these analogues. Its stereoisomer, 5-trans U-46619, which differs in the geometry of the double bond in the heptenoic acid side chain, is less understood. This guide aims to provide a comprehensive overview of the known differences and similarities between these two compounds.

Chemical Structures and Stereochemistry

U-46619 and 5-trans U-46619 share the same molecular formula (C₂₁H₃₄O₄) and molecular weight (350.5 g/mol ). The key structural difference lies in the configuration of the double bond at the C5-C6 position of the heptenoic acid side chain.

• U-46619 (5-cis U-46619): Possesses a cis (or Z) configuration at the C5-C6 double bond. Its IUPAC name is (5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid.

• 5-trans U-46619: Features a trans (or E) configuration at the C5-C6 double bond. Its formal name is 9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid.

This seemingly minor variation in stereochemistry can have significant implications for the molecule's three-dimensional shape and its interaction with biological targets.

Comparative Pharmacological Data

A direct, comprehensive comparison of the pharmacological activities of U-46619 and 5-trans U-46619 is limited by the scarcity of data on the trans isomer. The available information is summarized below.

Parameter	U-46619 (5-cis)	5-trans U-46619	Reference(s)
Primary Target	Thromboxane A2 (TP) Receptor Agonist	Microsomal Prostaglandin E2 Synthase (mPGES) Inhibitor	[1]
Potency at TP Receptor (EC₅₀)	35 nM	Not Reported	[2]
Platelet Aggregation	Potent inducer	Not Reported	[1][3]
Vasoconstriction	Potent inducer	Not Reported	[1][3]
Other Reported Activity	-	Inhibits mPGES at 10 µM; approximately half as potent an inhibitor of Prostaglandin E synthase as the 5-cis version.	[4]

Signaling Pathways of U-46619

U-46619, as a TP receptor agonist, activates several downstream signaling cascades. The TP receptor is a G-protein coupled receptor (GPCR), and its activation by U-46619 has been shown to couple to Gq and G12/13 proteins, leading to:

• Activation of Phospholipase C (PLC): This leads to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular calcium stores, while DAG activates Protein Kinase C (PKC).

• Activation of RhoA: This pathway is crucial for the calcium sensitization of the contractile machinery in smooth muscle cells, contributing to vasoconstriction.

• Activation of Mitogen-Activated Protein Kinases (MAPK): U-46619 has been demonstrated to activate the p38MAPK and ERK1/2 signaling pathways.

Due to a lack of available research, the signaling pathways activated by 5-trans U-46619 have not been elucidated.

Diagram of U-46619 Signaling Pathway

Caption: Signaling pathways activated by U-46619 upon binding to the TP receptor.

Experimental Protocols

Detailed experimental protocols for the direct comparison of U-46619 and 5-trans U-46619 are not available in the literature. However, based on studies of U-46619 and other TP receptor ligands, the following standard methodologies would be appropriate for such a comparative analysis.

Thromboxane A2 Receptor Binding Assay

This assay determines the affinity of the compounds for the TP receptor.

• Preparation of Membranes: Platelet-rich plasma is isolated from whole blood by centrifugation. Platelet membranes are then prepared by sonication and ultracentrifugation.

• Radioligand: A radiolabeled TP receptor antagonist, such as [³H]SQ 29,548, is commonly used.

• Assay Procedure:

  • Incubate platelet membranes with a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor (U-46619 or 5-trans U-46619).

  • Separate bound from free radioligand by rapid filtration through glass fiber filters.

  • Quantify the radioactivity trapped on the filters using liquid scintillation counting.

• Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

Workflow for TP Receptor Binding Assay

Caption: Workflow for a competitive radioligand binding assay for the TP receptor.

Platelet Aggregation Assay

This functional assay measures the ability of the compounds to induce platelet aggregation.

• Preparation of Platelet-Rich Plasma (PRP): Whole blood is collected in an anticoagulant (e.g., sodium citrate) and centrifuged at a low speed to obtain PRP.

• Instrumentation: A light transmission aggregometer is used, which measures changes in light transmission through the PRP as platelets aggregate.

• Assay Procedure:

  • PRP is placed in a cuvette in the aggregometer and stirred at a constant temperature (37°C).

  • A baseline light transmission is established.

  • A solution of U-46619 or 5-trans U-46619 at a specific concentration is added.

  • The change in light transmission is recorded over time.

• Data Analysis: The maximum aggregation percentage is determined for a range of agonist concentrations to generate a dose-response curve and calculate the EC₅₀.

Vasoconstriction Assay

This assay assesses the contractile effect of the compounds on isolated blood vessels.

• Tissue Preparation: Segments of arteries (e.g., rat aorta, coronary artery) are dissected and mounted in an organ bath containing a physiological salt solution, gassed with 95% O₂/5% CO₂, and maintained at 37°C.

• Instrumentation: The arterial rings are connected to isometric force transducers to record changes in tension.

• Assay Procedure:

  • The arterial rings are allowed to equilibrate under a resting tension.

  • Cumulative concentration-response curves are generated by adding increasing concentrations of U-46619 or 5-trans U-46619 to the organ bath.

  • The contractile response (increase in tension) is recorded.

• Data Analysis: The maximum contraction and the EC₅₀ value are determined from the concentration-response curve.

Discussion and Future Directions

U-46619 is a well-established and indispensable tool in cardiovascular and pharmacological research. Its potent and stable agonism at the TP receptor allows for the detailed investigation of TXA2-mediated physiological processes.

The biological role of 5-trans U-46619 remains largely undefined. The limited available data suggests it may have a different pharmacological profile, with a reported inhibitory effect on prostaglandin E synthase. Its presence as an impurity in U-46619 preparations warrants consideration, as it could potentially influence experimental outcomes, although its significance at low percentages is likely minimal given the high potency of U-46619 at the TP receptor.

A significant knowledge gap exists concerning the activity of 5-trans U-46619 at the TP receptor. A thorough characterization, including receptor binding affinity and functional activity in platelet aggregation and vasoconstriction assays, is necessary to fully understand its pharmacological profile. Such studies would clarify whether the cis to trans isomerization at the C5-C6 position ablates or alters its activity at the TP receptor and could provide valuable structure-activity relationship insights for the design of novel TP receptor modulators.

Conclusion

While U-46619 is a cornerstone for research into thromboxane A2 signaling, its 5-trans isomer is an enigmatic compound. The stark difference in the volume of research dedicated to these two stereoisomers underscores the importance of stereochemistry in pharmacology. This guide provides a comprehensive overview of the current knowledge on U-46619 and highlights the critical need for further investigation into the biological activities of 5-trans U-46619 to fully comprehend the structure-activity relationships of this important class of PGH2 analogues.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. rndsystems.com [rndsystems.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]

The Unseen Isomer: A Technical Guide to 5-trans U-46619 as an Impurity in Commercial U-46619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 5-trans U-46619, a known stereoisomeric impurity in commercial preparations of the potent thromboxane A2 (TP) receptor agonist, U-46619. Understanding the presence and potential biological activity of this isomer is critical for the accurate interpretation of experimental results and for ensuring the quality and consistency of research and drug development programs.

Introduction to U-46619 and its 5-trans Isomer

U-46619, a synthetic analog of prostaglandin H2, is a widely used pharmacological tool to study the physiological and pathophysiological roles of thromboxane A2.[1][2][3] It is a potent agonist of the TP receptor, inducing a range of cellular responses including platelet aggregation and smooth muscle contraction.[2][3][4]

Commercial preparations of U-46619 are often not entirely pure, containing the 5-trans isomer of U-46619 as a minor impurity, typically at levels of 2-5%.[5] This isomer, also known as 5,6-trans U-46619, differs from the active parent compound in the stereochemistry of the double bond in the heptenoic acid side chain. While seemingly a minor structural change, this can have significant implications for the molecule's biological activity.

Chemical Structures:

Compound	IUPAC Name	CAS Number
U-46619	(5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid	56985-40-1[1]
5-trans U-46619	(5E)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid	330796-58-2[6]

Synthesis and Formation of the 5-trans Impurity

Detailed, publicly available protocols for the synthesis of U-46619 that specifically address the formation of the 5-trans isomer as a byproduct are scarce. However, the original synthesis of prostaglandin endoperoxide analogs, including U-46619, was reported by Bundy in 1975.[1] The formation of the 5-trans isomer is likely a result of incomplete stereochemical control during the synthetic steps that establish the Z-double bond at the C5-C6 position of the heptenoic acid side chain. Isomerization can potentially occur during the synthesis or upon storage, particularly if the compound is not handled under optimal conditions.

Analytical Methods for Separation and Quantification

The presence and quantification of 5-trans U-46619 in a sample of U-46619 necessitates analytical techniques capable of separating these two diastereomers. High-performance liquid chromatography (HPLC) is the most common method for this purpose.

Experimental Protocol: HPLC Separation (General Method)

While specific, validated protocols are often proprietary to the manufacturer, a general approach for the separation of U-46619 and its 5-trans isomer would involve the following:

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C18 column is typically suitable for separating structurally similar lipid molecules.

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., water with a small amount of acid like trifluoroacetic acid to improve peak shape). The exact gradient will need to be optimized to achieve baseline separation.

• Detection: UV detection at a wavelength where both isomers exhibit absorbance (e.g., ~200-210 nm).

• Quantification: The percentage of the 5-trans isomer can be determined by comparing its peak area to the total peak area of both isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can also be used to distinguish between the two isomers. The coupling constants of the vinyl protons at the C5 and C6 positions will differ for the cis (Z) and trans (E) isomers. For the Z-isomer (U-46619), the coupling constant (J-value) would be expected to be smaller than for the E-isomer (5-trans U-46619).

Comparative Pharmacological Data

A critical aspect of understanding the impact of the 5-trans impurity is its own biological activity, particularly at the TP receptor. There is a notable lack of publicly available data directly comparing the pharmacological profiles of U-46619 and 5-trans U-46619 at the TP receptor.

One study has reported on the activity of 5-trans U-46619 in a different biological context. It was found to be an inhibitor of microsomal prostaglandin E2 synthase (mPGES), and was approximately half as potent as the 5-cis version in this regard.[5]

Table of Pharmacological Activity:

Compound	Target	Activity	EC50 / IC50	Reference
U-46619	Thromboxane A2 (TP) Receptor	Agonist	0.035 µM (platelet shape change)	[4]
1.31 µM (platelet aggregation)	[4]
5-trans U-46619	Microsomal Prostaglandin E2 Synthase	Inhibitor	Not specified, but ~2x less potent than the cis-isomer	[5]
Thromboxane A2 (TP) Receptor	Largely uncharacterized	Data not available

The lack of data on the TP receptor activity of 5-trans U-46619 is a significant knowledge gap. It is plausible that the altered stereochemistry of the double bond could significantly reduce or abolish its affinity for the TP receptor. However, without empirical data, this remains speculative.

Signaling Pathway of the Thromboxane A2 Receptor

U-46619 exerts its effects by activating the TP receptor, a G-protein coupled receptor (GPCR). The downstream signaling cascade is complex and can vary depending on the cell type. The primary signaling pathways involve the coupling of the TP receptor to Gq and G13 proteins.[7][8]

Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[7][9]

Simultaneously, coupling to G13 activates Rho guanine nucleotide exchange factors (RhoGEFs), leading to the activation of the small GTPase RhoA. Activated RhoA then stimulates Rho-associated kinase (ROCK), which plays a crucial role in smooth muscle contraction and platelet shape change.[8]

Figure 1. Simplified signaling pathway of the Thromboxane A2 (TP) receptor activated by U-46619.

Experimental Workflow for Analysis

The following workflow outlines the key steps for researchers to assess the purity of their U-46619 samples and understand the potential impact of the 5-trans isomer.

Figure 2. Experimental workflow for the analysis of 5-trans U-46619 impurity.

Conclusion and Recommendations

The presence of 5-trans U-46619 as an impurity in commercial U-46619 is a critical consideration for researchers. While its concentration is typically low, its potential to interfere with experimental results, either through off-target effects or by reducing the effective concentration of the desired agonist, cannot be dismissed.

Key Recommendations:

• Purity Assessment: Researchers should, whenever possible, independently verify the purity of their U-46619 samples using analytical techniques such as HPLC.

• Data Interpretation: The potential presence and unknown TP receptor activity of the 5-trans isomer should be considered when interpreting experimental data, particularly in sensitive assay systems.

• Further Research: There is a clear need for further pharmacological characterization of 5-trans U-46619 to determine its binding affinity and functional activity at the TP receptor and other potential targets. This would provide a more complete understanding of its potential impact as an impurity.

By being aware of and accounting for the presence of the 5-trans U-46619 impurity, the scientific community can ensure the continued reliability and reproducibility of research involving this important pharmacological tool.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 6. caymanchem.com [caymanchem.com]
• 7. G-Protein–Coupled Receptors Signaling Pathways in New Antiplatelet Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 9. researchgate.net [researchgate.net]

The Discovery and Synthesis of 5-trans U-46619: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and biological activity of 5-trans U-46619, a synthetic analog of the prostaglandin endoperoxide PGH2. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the nuanced aspects of prostaglandin chemistry and pharmacology.

Discovery

The discovery of 5-trans U-46619 is intrinsically linked to the synthesis and purification of its more widely studied cis-isomer, U-46619. First synthesized in 1975, U-46619 was developed as a stable analog of the highly unstable prostaglandin H2 (PGH2) to allow for the study of its biological effects[1]. During the chemical synthesis and subsequent purification of U-46619, the 5-trans isomer was identified as a minor impurity, typically constituting 2-5% of commercial preparations[2]. Its discovery was therefore not the result of a targeted research effort but rather an outcome of the analytical characterization of the primary synthesis product. This highlights the importance of rigorous purification and analytical techniques in synthetic chemistry to identify and characterize isomeric impurities that may possess distinct biological activities.

Synthesis of 5-trans U-46619

The synthesis of the core bicyclic ether structure of U-46619 and its isomers typically starts from a suitable cyclopentane precursor. The two side chains are then introduced through a series of stereocontrolled reactions. The formation of the double bond with the desired geometry is a critical step.

General Synthetic Strategy for U-46619 Analogs

The synthesis of U-46619 analogs generally involves the following key steps:

• Preparation of a bicyclic intermediate: This core structure contains the characteristic 2-oxabicyclo[2.2.1]heptane system.

• Introduction of the lower side chain: This is typically achieved via a Wittig reaction or a related olefination reaction to install the octenyl side chain with the desired stereochemistry at C15.

• Introduction of the upper side chain: This involves the formation of the heptenoic acid side chain. The stereochemistry of the double bond at C5 is determined in this step.

Postulated Experimental Protocol for 5-trans U-46619

The following is a postulated, high-level experimental protocol for the synthesis of 5-trans U-46619, based on established prostaglandin synthesis methodologies. This protocol emphasizes the step that would be modified to achieve the trans configuration of the C5-C6 double bond.

Step 1: Synthesis of the Bicyclic Lactone Intermediate

The synthesis would likely begin with a known bicyclic lactone intermediate, a common precursor in prostaglandin synthesis. This intermediate already contains the correct stereochemistry for the cyclopentane ring.

Step 2: Introduction of the Lower Side Chain

The lower side chain is introduced via a stereoselective Wittig reaction. For example, the phosphonium salt of the lower side chain is reacted with the aldehyde precursor of the bicyclic intermediate to form the C13-C14 double bond with the natural trans configuration.

Step 3: Elaboration of the Upper Side Chain to achieve 5-trans Geometry

This is the critical step for the synthesis of 5-trans U-46619. To obtain the trans double bond at the C5 position, a modified Wittig-type reaction employing a phosphonate reagent that favors the formation of (E)-alkenes would be used.

• Reaction: Horner-Wadsworth-Emmons reaction.

• Reagents: A phosphonate ylide, such as the anion of triethyl 4-carboxybutylphosphonate, would be reacted with the aldehyde precursor of the upper side chain. The choice of phosphonate and reaction conditions are crucial for achieving high (E)-selectivity.

• Conditions: The reaction is typically carried out in an aprotic solvent such as tetrahydrofuran (THF) at low temperatures.

Step 4: Final Deprotection

The final step would involve the removal of any protecting groups from the hydroxyl and carboxyl functionalities to yield 5-trans U-46619.

Separation of Isomers

Given that 5-trans U-46619 is a known impurity in U-46619 preparations, another approach to obtaining the pure isomer is through chromatographic separation of the cis/trans mixture. High-performance liquid chromatography (HPLC) with a suitable stationary phase (e.g., silica gel or a reversed-phase column) and a carefully optimized mobile phase would be the method of choice for separating these geometric isomers.

Quantitative Data

Due to the lack of specific literature on the targeted synthesis of 5-trans U-46619, quantitative data such as reaction yields and specific spectroscopic data for its synthesis are not available. The primary quantitative information available relates to its presence as an impurity in U-46619.

Parameter	Value	Reference
Purity of U-46619	Typically ≥98% (HPLC)	[3]
5-trans U-46619 content in U-46619	2-5%	[2]

Biological Activity and Signaling Pathway

The biological activity of 5-trans U-46619 has been studied to a much lesser extent than its cis-isomer. U-46619 is a potent and stable agonist of the thromboxane A2 (TP) receptor[3]. It mimics the actions of the endogenous ligand, thromboxane A2, which include platelet aggregation and vasoconstriction[1].

Comparative Biological Activity

The limited available data suggests that the stereochemistry of the C5-C6 double bond influences the biological activity. One study found that 5-trans U-46619 is about half as potent as an inhibitor of prostaglandin E synthase compared to the 5-cis version[2]. This indicates that the geometric configuration of the upper side chain is important for its interaction with this enzyme.

Table 1: Biological Activity of U-46619 (cis-isomer)

Parameter	Value	Tissue/System	Reference
TP Receptor Agonist EC50	0.035 µM	Various in vitro preparations	[3]
Platelet Shape Change EC50	4.8 nM	Human platelets
Platelet Aggregation EC50	82 nM	Human platelets

Signaling Pathway

U-46619, acting through the TP receptor, activates a well-defined signaling cascade. The TP receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11. It is highly probable that 5-trans U-46619 activates the same signaling pathway.

Signaling Pathway of TP Receptor Activation by U-46619 (and presumably 5-trans U-46619):

• Receptor Binding: U-46619 binds to the TP receptor on the cell surface.

• G-protein Activation: This leads to the activation of the Gq/11 protein.

• Phospholipase C Activation: The activated Gαq subunit stimulates phospholipase C (PLC).

• Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).

• Protein Kinase C Activation: DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC).

• Downstream Effects: The activation of these signaling molecules leads to various cellular responses, including smooth muscle contraction, platelet aggregation, and activation of mitogen-activated protein kinases (MAPKs) like ERK-1 and ERK-2[3].

Visualizations

Signaling Pathway Diagram

Caption: Signaling pathway of 5-trans U-46619 via the TP receptor.

Experimental Workflow Diagram

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]

An In-depth Technical Guide to the Pharmacology of 5-trans U-46619 and its Closely Related Isomer, U-46619

Disclaimer: Scientific literature extensively details the pharmacological properties of the thromboxane A2 (TP) receptor agonist U-46619. However, its isomer, 5-trans U-46619, is sparsely characterized in publicly available research. This guide provides the known information for 5-trans U-46619 and leverages the comprehensive data of its cis-isomer, U-46619, to offer a complete pharmacological context. Direct extrapolation of U-46619's properties to 5-trans U-46619 should be approached with caution.

Introduction to 5-trans U-46619

5-trans U-46619 is a geometric isomer of U-46619, a potent and stable synthetic analog of the prostaglandin endoperoxide PGH2.[1][2] While U-46619 is widely recognized as a selective thromboxane A2 (TP) receptor agonist, the biological activity of 5-trans U-46619 has been primarily investigated in a different context. It is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[2]

The most notable reported activity of 5-trans U-46619 is its ability to inhibit microsomal prostaglandin E2 synthase (mPGES).[3] One study found it to be approximately half as potent as its 5-cis counterpart (U-46619) in inhibiting this enzyme.[2] This suggests a potential role in modulating the inflammatory cascade, distinct from the classical TP receptor-mediated activities of U-46619. Due to the limited specific data on its TP receptor pharmacology, the remainder of this guide will focus on the well-characterized pharmacology of U-46619 to provide a foundational understanding for researchers.

Pharmacology of U-46619: A Reference for Thromboxane A2 Analogs

U-46619 is a valuable pharmacological tool used to investigate the physiological and pathological roles of thromboxane A2. It potently and selectively activates TP receptors, leading to a range of cellular responses, most notably platelet aggregation and smooth muscle contraction.[1][4][5]

Quantitative Pharmacological Data

The following tables summarize key quantitative parameters for U-46619, providing a comparative overview of its activity across different biological systems.

Table 1: Receptor Binding and Functional Potency of U-46619

Parameter	Species/Tissue	Value	Reference
EC50 (Platelet Shape Change)	Human Platelets	35 nM	[6][7][8]
EC50 (Myosin Light-Chain Phosphorylation)	Human Platelets	57 nM	[9]
EC50 (Serotonin Release)	Human Platelets	536 nM
EC50 (Platelet Aggregation)	Human Platelets	1.31 µM	[9]
EC50 (Fibrinogen Receptor Exposure)	Human Platelets	0.53 µM
EC50 (Vascular Smooth Muscle Contraction)	Rat Aortic Rings	28 ± 2 nM	[10]
EC50 (Increase in cytosolic Ca2+)	Rat Aortic Smooth Muscle Cells	49 ± 14 nM	[10]
IC50 (Competition for TXA2 agonist binding)	Rat Aortic Smooth Muscle Cells	10 ± 1 nM	[10]
Kd (High-affinity binding site)	Human Platelets	41 ± 9 nM	[9]
Kd (Low-affinity binding site)	Human Platelets	1.46 ± 0.47 µM	[9]

Signaling Pathways of U-46619

Activation of the G-protein coupled TP receptor by U-46619 initiates a cascade of intracellular signaling events. The primary pathway involves the activation of Gq, leading to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions into the cytoplasm.[10][11] The resulting increase in intracellular calcium concentration ([Ca2+]i) is a critical event for downstream effects. Simultaneously, DAG, in conjunction with elevated [Ca2+]i, activates protein kinase C (PKC).

Beyond the canonical Gq-PLC pathway, U-46619 has been shown to activate other signaling molecules, including Rho-kinase, protein kinase A (PKA), and mitogen-activated protein kinases (MAPKs) such as ERK1/2 and p38.[8][12][13] The specific signaling components activated can vary depending on the cell type and the presence of different TP receptor isoforms (TPα and TPβ).

Diagram of the Primary U-46619 Signaling Pathway:

Caption: Primary signaling cascade initiated by U-46619 binding to the TP receptor.

Physiological Effects of U-46619

The signaling cascades initiated by U-46619 manifest in several key physiological responses:

• Platelet Aggregation: U-46619 is a potent inducer of platelet shape change and aggregation, playing a crucial role in thrombosis and hemostasis.[14]

• Vasoconstriction: It causes contraction of vascular smooth muscle, leading to an increase in blood pressure.[10][15] This effect is particularly relevant in the context of cardiovascular diseases.

• Smooth Muscle Contraction: Beyond blood vessels, U-46619 contracts various other smooth muscles, including those in the respiratory and gastrointestinal tracts.[4][5]

Experimental Protocols for Studying Thromboxane A2 Analogs

A variety of in vitro and in vivo experimental models are employed to characterize the pharmacology of thromboxane A2 analogs like U-46619.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd or Ki) of a compound for its receptor.

Protocol Outline:

• Membrane Preparation: Isolate cell membranes from a tissue or cell line expressing the TP receptor.

• Incubation: Incubate the membranes with a radiolabeled ligand (e.g., [3H]U-46619) and varying concentrations of the unlabeled test compound (e.g., 5-trans U-46619).

• Separation: Separate the bound from the unbound radioligand, typically by rapid filtration.

• Quantification: Measure the radioactivity of the bound ligand using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). This can then be used to calculate the Ki value.

Workflow for Radioligand Binding Assay:

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 3. caymanchem.com [caymanchem.com]
• 4. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 7. rndsystems.com [rndsystems.com]
• 8. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 9. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biodatacorp.com [biodatacorp.com]
• 15. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microsomal prostaglandin E synthase-1 (mPGES-1) is a terminal enzyme in the biosynthetic pathway of prostaglandin E2 (PGE2), a key mediator of inflammation, pain, and fever.[1][2] As an inducible enzyme, mPGES-1 is often upregulated in response to pro-inflammatory stimuli, making it a prime target for the development of novel anti-inflammatory drugs with potentially fewer side effects than traditional non-steroidal anti-inflammatory drugs (NSAIDs).[1][3][4] This document provides a detailed protocol for a cell-based mPGES-1 inhibition assay, a crucial tool for identifying and characterizing new mPGES-1 inhibitors.

It is important to clarify the role of U-46619 in this context. U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[5][6][7] PGH2 is the substrate for mPGES-1. Therefore, U-46619 is not an inhibitor of mPGES-1 but rather a tool to stimulate pathways mediated by the TP receptor, such as platelet aggregation and vasoconstriction.[5][6] An mPGES-1 inhibition assay would typically involve stimulating cells with an inflammatory agent to induce mPGES-1 expression, followed by the addition of a potential inhibitor and subsequent measurement of PGE2 production.

Signaling Pathway of mPGES-1 in Inflammation

The inflammatory cascade leading to PGE2 production involves several key steps. Upon stimulation by pro-inflammatory cytokines like Interleukin-1β (IL-1β), cells upregulate the expression of both cyclooxygenase-2 (COX-2) and mPGES-1. COX-2 converts arachidonic acid (AA) into the unstable intermediate PGH2. Subsequently, mPGES-1 catalyzes the isomerization of PGH2 to PGE2. PGE2 is then released from the cell and binds to its receptors on target cells, mediating various inflammatory responses.

Diagram of the mPGES-1 signaling pathway in inflammation.

Experimental Protocol: Cell-Based mPGES-1 Inhibition Assay

This protocol describes a method for evaluating the potency of test compounds to inhibit mPGES-1 activity in a human cell line. The assay involves stimulating cells to induce mPGES-1 expression, treating the cells with test compounds, and then quantifying the amount of PGE2 produced using a competitive enzyme-linked immunosorbent assay (ELISA).

Materials and Reagents

• Human A549 lung carcinoma cells (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Recombinant Human Interleukin-1β (IL-1β)

• Test compounds (potential mPGES-1 inhibitors)

• Positive control inhibitor (e.g., known mPGES-1 inhibitor)

• PGE2 ELISA Kit

• Cell culture plates (96-well)

• Phosphate Buffered Saline (PBS)

• Cell lysis buffer (optional, for cell-free assays)

Experimental Workflow

Workflow for the cell-based mPGES-1 inhibition assay.

Step-by-Step Procedure

• Cell Culture and Seeding:

  • Culture A549 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • Seed the cells into 96-well plates at a density of 2 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds and the positive control inhibitor in cell culture medium.

  • Remove the culture medium from the cells and replace it with fresh medium containing the test compounds or vehicle (e.g., DMSO, ensuring the final concentration does not affect cell viability).

  • Pre-incubate the cells with the compounds for 1 hour.

• Cell Stimulation:

  • Add IL-1β to each well (except for the unstimulated control wells) to a final concentration of 1 ng/mL to induce the expression of mPGES-1.

  • Incubate the plates for 24 hours at 37°C.

• PGE2 Quantification:

  • After incubation, carefully collect the cell culture supernatant from each well.

  • Quantify the concentration of PGE2 in the supernatant using a commercial PGE2 ELISA kit, following the manufacturer's instructions.[8][9][10][11]

• Data Analysis:

  • Generate a standard curve using the PGE2 standards provided in the ELISA kit.

  • Calculate the concentration of PGE2 in each sample based on the standard curve.

  • Determine the percentage inhibition of PGE2 production for each concentration of the test compound relative to the vehicle-treated, IL-1β-stimulated control.

  • Calculate the IC50 value (the concentration of inhibitor that causes 50% inhibition of PGE2 production) for each test compound by fitting the data to a dose-response curve.

Data Presentation

The results of the mPGES-1 inhibition assay are typically presented in a table summarizing the IC50 values of the tested compounds. This allows for a clear and direct comparison of their potencies.

Compound	mPGES-1 Enzymatic Assay IC50 (nM)	Cell-Based Assay IC50 (µM)	Human Whole Blood Assay IC50 (µM)
Inhibitor A	10	0.15	3.3
Inhibitor B	29	0.82	8.7
Inhibitor C	8	0.016	0.25
Reference Compound	5	0.05	1.3

Note: The IC50 values presented are hypothetical and serve as an example for data presentation. Actual values will vary depending on the specific compounds and experimental conditions. Data from different assay formats (enzymatic, cell-based, whole blood) provide a more comprehensive understanding of a compound's activity.[1][12]

Conclusion

The described cell-based mPGES-1 inhibition assay is a robust and reliable method for screening and characterizing novel inhibitors of this important inflammatory enzyme. By following this protocol, researchers can effectively evaluate the potential of their compounds to modulate PGE2 production and advance the development of new anti-inflammatory therapies.

References

• 1. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microsomal Prostaglandin E Synthase-1 Expression in Inflammatory Conditions Is Downregulated by Dexamethasone: Seminal Role of the Regulatory Phosphatase MKP-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of novel microsomal prostaglandin E2 synthase 1 (mPGES-1) inhibitors by a structurally inspired virtual screening study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel human mPGES-1 inhibitors identified through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. U46619 - Wikipedia [en.wikipedia.org]
• 7. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 8. Human Prostaglandin E Synthase / MPGES-1 ELISA Kit (A314256) [antibodies.com]
• 9. Human Prostaglandin E Synthase / MPGES-1 ELISA Kit | assay [ids-kits.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Mouse PTGES(Prostaglandin E Synthase, Microsomal) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 12. Biological characterization of new inhibitors of microsomal PGE synthase‐1 in preclinical models of inflammation and vascular tone - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Thromboxane A2 Receptor Agonists in Cell Culture Experiments

DISCLAIMER: These protocols are intended for research use only by qualified personnel. Please consult the relevant safety data sheets (SDS) before handling any chemical reagents.

Introduction

This document provides detailed application notes and protocols for the use of the thromboxane A2 (TXA2) receptor agonist U-46619 in cell culture experiments. The user's query specified "5-trans U-46619". It is important to note that 5-trans U-46619 is the trans isomer of U-46619 and is reported to be an inhibitor of microsomal prostaglandin E2 synthase (mPGES).[1][2] The vast majority of published research and established protocols utilize the cis-isomer, U-46619 , which is a potent and stable synthetic analog of the endoperoxide prostaglandin H2 (PGH2) and a widely used thromboxane A2 (TP) receptor agonist.[3][4] U-46619 mimics many of the physiological actions of TXA2, including platelet aggregation and smooth muscle contraction.[3][4]

Given the extensive literature and established utility of U-46619 as a TP receptor agonist, these application notes will focus on this compound. Researchers specifically interested in the 5-trans isomer should focus on its role as an mPGES inhibitor.[1]

Mechanism of Action: U-46619

U-46619 exerts its effects by binding to and activating the thromboxane A2 receptor (TP receptor), a G-protein-coupled receptor (GPCR).[5][6] There are two main isoforms of the TP receptor, TPα and TPβ, which arise from alternative splicing of the same gene.[5] Upon agonist binding, the TP receptor couples to several G protein families, primarily Gq and G13, to initiate downstream signaling cascades.[7][8]

• Gq Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC).[7][9] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[8][9]

• G13 Pathway: Coupling to G13 activates Rho guanine nucleotide exchange factors (RhoGEFs), which in turn activate the small GTPase RhoA.[7] Activated RhoA stimulates Rho-kinase (ROCK), a key regulator of cytoskeletal arrangement and smooth muscle contraction.[10]

These pathways ultimately lead to various cellular responses, including platelet shape change and aggregation, vasoconstriction, and cell proliferation.[5][6] U-46619 also activates ERK-1 and ERK-2 signaling pathways.[11]

Caption: U-46619 signaling pathway via the TP receptor.

Data Presentation: Effective Concentrations of U-46619

The effective concentration of U-46619 can vary significantly depending on the cell type, experimental conditions, and the specific response being measured. The following table summarizes reported EC50 values for various applications.

Application/Response	Cell Type / System	EC50 Value (µM)	Reference(s)
Platelet Responses
Platelet Aggregation	Human Platelets	1.31	[12]
Platelet Aggregation	Rabbit Platelets	0.58	[10]
Platelet Shape Change	Human Platelets	0.035	[12]
Platelet Shape Change	Rabbit Platelets	0.013	[10]
Fibrinogen Receptor Binding	Human Platelets	0.53	[12]
Serotonin Release	Human Platelets	0.54	[12]
Smooth Muscle Cell Responses
Contraction	Rat Aortic Rings	0.028	[9]
Calcium Efflux	Human Vascular Smooth Muscle Cells	0.398	[13]
Inositol Phosphate Accumulation	Rat Aortic Smooth Muscle Cells	0.032	[9]
Cytosolic Ca²⁺ Increase	Rat Aortic Smooth Muscle Cells	0.049	[9]
General Receptor Agonism
TP Receptor Agonist Activity	General In Vitro Preparations	0.035	[11]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol describes how to measure U-46619-induced platelet aggregation in platelet-rich plasma (PRP) using a light transmission aggregometer.[14]

Materials:

• U-46619 stock solution (e.g., 100 µM in ethanol or DMSO, store at -20°C).[4]

• Human whole blood collected in 3.2% sodium citrate tubes.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Light transmission aggregometer.

• Aggregation cuvettes with stir bars.

• Pipettes.

Methodology:

• PRP Preparation:

  • Centrifuge citrated whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

  • Transfer the supernatant (PRP) to a new tube.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP. Transfer the supernatant (PPP) to another tube.

• Aggregometer Setup:

  • Set the aggregometer to 37°C.[14]

  • Calibrate the instrument by setting 0% light transmission with a cuvette containing PRP and 100% light transmission with a cuvette containing PPP.[14]

• Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregation cuvette with a stir bar.

  • Place the cuvette in the heating block of the aggregometer and allow it to equilibrate for at least 5 minutes.

  • Transfer the cuvette to the reading well and establish a stable baseline for 1-2 minutes.

  • Add a small volume (e.g., 5 µL) of the U-46619 working solution to achieve the desired final concentration (e.g., 0.1 - 5 µM).

  • Record the change in light transmission for 5-10 minutes. Aggregation is observed as an increase in light transmission.

• Data Analysis:

  • The maximum percentage of aggregation is calculated relative to the 100% transmission set by the PPP.

  • Dose-response curves can be generated by testing a range of U-46619 concentrations.

Caption: Workflow for Platelet Aggregation Assay.

Protocol 2: Smooth Muscle Cell Contraction Assay

This protocol outlines a method for assessing the contractile response of cultured vascular smooth muscle cells (VSMCs) to U-46619.

Materials:

• Cultured vascular smooth muscle cells (e.g., from rat aorta).[9]

• Collagen-coated, flexible silicone membranes or hydrogels.[15]

• Culture medium (e.g., DMEM).

• U-46619 stock solution.

• Phase-contrast microscope with a camera.

• Image analysis software (e.g., ImageJ).

Methodology:

• Cell Culture:

  • Culture VSMCs on collagen-coated flexible membranes or embed them within a fibrin or collagen hydrogel until they form a confluent monolayer and are contractile.[15]

• Experiment Setup:

  • Wash the cells gently with pre-warmed phosphate-buffered saline (PBS) or serum-free medium.

  • Add fresh, pre-warmed serum-free medium to the cells.

  • Mount the culture plate on the microscope stage and allow it to equilibrate.

• Contraction Measurement:

  • Acquire a baseline image (time 0) of a defined field of cells.

  • Add U-46619 to the medium to achieve the desired final concentration (e.g., 10⁻⁹ to 10⁻⁶ M).[15]

  • Capture images at regular intervals (e.g., every minute for 10-15 minutes).

• Data Analysis:

  • Cell contraction will cause wrinkling of the silicone membrane or compaction of the hydrogel.

  • Quantify the total area of these wrinkles or the change in gel surface area using image analysis software.

  • Express the contractile response as a percentage change from the baseline measurement.

Caption: Workflow for Smooth Muscle Cell Contraction.

Protocol 3: Intracellular Calcium Mobilization Assay

This protocol details the measurement of U-46619-induced changes in intracellular calcium concentration ([Ca²⁺]i) using a fluorescent calcium indicator.

Materials:

• Adherent cells expressing the TP receptor (e.g., HEK293 cells expressing TPα/TPβ, vascular smooth muscle cells).[9]

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM).

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer.

• U-46619 stock solution.

• Fluorescence plate reader or fluorescence microscope.

Methodology:

• Cell Seeding:

  • Seed cells onto a black-walled, clear-bottom 96-well plate and culture until they reach 80-90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing the calcium indicator dye. For Fura-2 AM, a typical concentration is 2-5 µM with 0.02% Pluronic F-127 in HBSS.

  • Remove the culture medium, wash the cells once with HBSS.

  • Add the loading buffer to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Washing:

  • Remove the loading buffer and wash the cells twice with fresh HBSS to remove any extracellular dye.

  • Add a final volume of HBSS to each well and incubate for a further 15-30 minutes to allow for complete de-esterification of the dye.

• Measurement:

  • Place the plate in a fluorescence plate reader or on a microscope stage.

  • Measure the baseline fluorescence for 1-2 minutes. For Fura-2, this involves alternating excitation at ~340 nm and ~380 nm and measuring emission at ~510 nm. For Fluo-4, excite at ~490 nm and measure emission at ~520 nm.

  • Add U-46619 (at various concentrations) and continue to record the fluorescence signal. An increase in [Ca²⁺]i will result in a change in the fluorescence ratio (Fura-2) or intensity (Fluo-4).

• Data Analysis:

  • The change in fluorescence is typically expressed as a ratio of the 340/380 nm signals for Fura-2 or as a relative change from baseline (F/F₀) for Fluo-4.

  • The peak response can be used to generate dose-response curves.

This document is for informational purposes only and is not a substitute for professional scientific guidance. Experimental conditions may require optimization.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 8. researchgate.net [researchgate.net]
• 9. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. rndsystems.com [rndsystems.com]
• 12. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 13. Cultured human vascular smooth muscle cells with functional thromboxane A2 receptors: measurement of U46619-induced 45calcium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 15. researchgate.net [researchgate.net]

Application Note and Protocol: Preparation of U-46619 Stock and Working Solutions

Audience: Researchers, scientists, and drug development professionals.

Abstract

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH₂, which functions as a potent thromboxane A₂ (TP) receptor agonist.[1] It is widely utilized in biomedical research to mimic the physiological and pathophysiological actions of thromboxane A₂, such as inducing platelet aggregation and smooth muscle contraction.[1][2] Proper preparation of stock and working solutions is critical for obtaining reproducible and accurate experimental results. This document provides a detailed protocol for the preparation, storage, and use of U-46619 solutions.

Properties and Solubility

U-46619 is a viscous, pale yellow oil at room temperature. Its key chemical properties are summarized below.

Table 1: Chemical Properties of U-46619

Property	Value	References
IUPAC Name	(Z)-7-[(1R,4S,5S,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid	[3]
Synonyms	9,11-Dideoxy-9α,11α-methanoepoxy PGF₂α	[4]
Molecular Formula	C₂₁H₃₄O₄	[4][5]
Molecular Weight	~350.5 g/mol (Note: Always use the batch-specific MW from the CoA)	[5][6]
Purity	≥98%	[4][5]
Appearance	Pale yellow oil or liquid	[4][6]

U-46619 exhibits varying solubility in different solvents. Selecting the appropriate solvent is crucial for preparing a stable stock solution and ensuring compatibility with the experimental system.

Table 2: Solubility of U-46619

Solvent	Solubility	References
DMSO	~100 mg/mL	[4][7][8]
Ethanol (100%)	~100 mg/mL	[4][8][9]
Dimethylformamide (DMF)	~100 mg/mL	[4][8]
Methyl Acetate	Soluble (often supplied in this solvent)	[5][8]
PBS (pH 7.2)	~1-2 mg/mL (Sparingly soluble)	[4][8]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a concentrated stock solution in an organic solvent.

Materials:

• U-46619 (solid/oil or in methyl acetate)

• Anhydrous/molecular sieve-dried DMSO or 100% Ethanol

• Inert gas (Nitrogen or Argon)

• Calibrated analytical balance

• Glass vial

• Micropipettes

• Vortex mixer

Procedure:

• Equilibrate: Allow the U-46619 vial to warm to room temperature before opening to prevent condensation.

• Solvent Exchange (if necessary): If U-46619 is supplied in methyl acetate, evaporate the solvent under a gentle stream of dry nitrogen gas until a viscous oil remains.[8]

• Weighing: Accurately weigh the desired amount of U-46619 oil. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.505 mg of U-46619 (using a molecular weight of 350.5 g/mol ).

  • Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

  • Example: 10 mM x 1 mL x 350.5 g/mol = 3505 mg/L = 3.505 mg

• Dissolution: Add the appropriate volume of the chosen solvent (e.g., DMSO or Ethanol) to the vial. For a 10 mM solution with 3.505 mg of U-46619, add 1 mL of solvent.

• Mixing: Cap the vial tightly and vortex thoroughly until the oil is completely dissolved. Gentle warming (37°C) or brief ultrasonication can aid dissolution if needed.[7][10]

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.[7] Store the aliquots as recommended in Table 3.

Protocol for Preparing Working Solutions

Working solutions are prepared by diluting the stock solution into an appropriate aqueous buffer compatible with the biological assay (e.g., Tyrode's solution, Krebs-Henseleit buffer, or cell culture medium).

Procedure:

• Thaw Stock: Thaw a single aliquot of the concentrated stock solution at room temperature.

• Dilution Calculation: Use the M₁V₁ = M₂V₂ formula to calculate the volume of stock solution needed.

  • M₁ = Concentration of stock solution (e.g., 10 mM)

  • V₁ = Volume of stock solution to be determined

  • M₂ = Desired final concentration of working solution (e.g., 10 µM)

  • V₂ = Desired final volume of working solution (e.g., 1 mL)

  • Example: V₁ = (10 µM x 1 mL) / 10,000 µM = 0.001 mL = 1 µL.

• Preparation: Add the calculated volume of the stock solution (1 µL in the example) to the desired final volume of the aqueous buffer (1 mL).

• Mixing: Mix thoroughly by gentle vortexing or inversion.

• Stability: Use aqueous working solutions on the same day they are prepared. Storing aqueous solutions for more than one day is not recommended due to potential instability.[4][8]

Storage and Stability

Proper storage is essential to maintain the biological activity of U-46619.

Table 3: Storage Conditions and Stability

Form	Solvent	Storage Temperature	Stability	References
As Supplied	Solid/Oil or Methyl Acetate	-20°C	≥1 year	[4][6]
Stock Solution	DMSO, Ethanol, DMF	-20°C	~1 month	[7]
Stock Solution	DMSO, Ethanol, DMF	-80°C	~6 months	[7]
Working Solution	Aqueous Buffer (e.g., PBS)	4°C	≤1 day (Prepare fresh)	[4][8][11]

Recommended Working Concentrations

The optimal working concentration of U-46619 is application-dependent and should be determined empirically through concentration-response curves. The table below provides a starting point for common assays.

Table 4: Typical Working Concentrations for In Vitro Assays

Application	Cell/Tissue Type	Typical Concentration Range	Effective Concentration (EC₅₀)	References
Platelet Aggregation	Human Platelets	1 nM - 10 µM	~35 nM	[5][7]
Vascular Contraction	Human Saphenous Vein	0.1 nM - 300 nM	~3.7 nM	[12]
Vascular Contraction	Human Resistance Arteries	1 nM - 1 µM	~16 nM	[13]
Vascular Contraction	Mouse Coronary Artery	Concentration-dependent	Not specified	[14]
ERK/MAPK Activation	BV2 Microglial Cells, HEK293	0.1 µM - 10 µM	Not specified	[3][7][15]
Ca²⁺ Mobilization	Human Platelets	10 nM - 10 µM	Not specified	[7]

Visualized Workflows and Signaling

// Nodes U46619 [label="U-46619", fillcolor="#EA4335", fontcolor="#FFFFFF", style=filled]; TP_Receptor [label="Thromboxane Receptor (TP)", shape=cds, fillcolor="#FBBC05", fontcolor="#202124", style=filled]; Gq [label="Gq Protein", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF", style=filled]; PLC [label="Phospholipase C (PLC)", fillcolor="#34A853", fontcolor="#FFFFFF", style=filled]; PIP2 [label="PIP₂", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; IP3 [label="IP₃", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; DAG [label="DAG", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; SR [label="Sarcoplasmic\nReticulum (SR)", shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF", style=filled]; Ca_increase [label="↑ Intracellular Ca²⁺", shape=oval, fillcolor="#EA4335", fontcolor="#FFFFFF", style=filled]; PKC [label="Protein Kinase C (PKC)", fillcolor="#34A853", fontcolor="#FFFFFF", style=filled]; RhoA [label="RhoA → ROCK", fillcolor="#4285F4", fontcolor="#FFFFFF", style=filled]; MAPK [label="p38 / ERK1/2", fillcolor="#4285F4", fontcolor="#FFFFFF", style=filled]; Response [label="Cellular Responses:\n• Platelet Aggregation\n• Smooth Muscle Contraction", shape=note, fillcolor="#FBBC05", fontcolor="#202124", style=filled];

// Edges U46619 -> TP_Receptor [color="#EA4335"]; TP_Receptor -> Gq [label="Activates", color="#FBBC05"]; Gq -> PLC [label="Activates", color="#4285F4"]; PLC -> PIP2 [label="Hydrolyzes", color="#34A853"]; PIP2 -> IP3 [color="#5F6368"]; PIP2 -> DAG [color="#5F6368"]; IP3 -> SR [label="Binds to receptor", color="#5F6368"]; SR -> Ca_increase [label="Releases Ca²⁺", color="#5F6368"]; DAG -> PKC [label="Activates", color="#5F6368"]; TP_Receptor -> RhoA [label="Activates", color="#FBBC05", style=dashed]; TP_Receptor -> MAPK [label="Activates", color="#FBBC05", style=dashed]; Ca_increase -> Response [color="#EA4335"]; PKC -> Response [color="#34A853"]; RhoA -> Response [color="#4285F4"]; } .dot Caption: Simplified signaling cascade initiated by U-46619.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 4. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 5. rndsystems.com [rndsystems.com]
• 6. medkoo.com [medkoo.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. scbt.com [scbt.com]
• 10. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. selleckchem.com [selleckchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. reprocell.com [reprocell.com]
• 14. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Thromboxane A2 Receptor Stimulation Enhances Microglial Interleukin-1β and NO Biosynthesis Mediated by the Activation of ERK Pathway [frontiersin.org]

Application Notes and Protocols for Studying PGE2 Production In Vitro Using U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH₂ and functions as a potent thromboxane A₂ (TP) receptor agonist.[1] In various in vitro systems, activation of the TP receptor by U-46619 initiates a cascade of intracellular signaling events that can lead to the production of downstream signaling molecules, including prostaglandin E₂ (PGE₂). This process primarily involves the induction of cyclooxygenase-2 (COX-2), the key inducible enzyme responsible for the synthesis of prostaglandins from arachidonic acid.[2]

These application notes provide a detailed overview and experimental protocols for utilizing U-46619 to study PGE₂ production in vitro, with a focus on porcine aortic smooth muscle cells as a model system.

Signaling Pathway Overview

Upon binding to the G-protein coupled TP receptor, U-46619 activates downstream signaling pathways, including the extracellular signal-regulated kinase (ERK) pathway.[2][3] Activation of this pathway leads to the induction of COX-2 expression. COX-2 then catalyzes the conversion of arachidonic acid to PGH₂, which is subsequently converted to PGE₂ by prostaglandin E synthases (PGES). Interestingly, studies have shown that PGE₂ can exert a negative feedback effect, inhibiting the U-46619-induced expression of COX-2.[2]

U-46619 signaling pathway to PGE₂ production.

Data Presentation

The following tables summarize quantitative data on the effects of U-46619 from in vitro studies.

Table 1: U-46619 Activity and Downstream Effects

Parameter	Value	Cell Type	Reference
EC₅₀ (TP Receptor Agonist)	35 nM	Not specified	[4]
Submaximal Concentration for COX-2 Induction	300 nM	Porcine Aortic Smooth Muscle Cells	[4]
Time for Maximal COX-2 Expression	2 hours	Porcine Aortic Smooth Muscle Cells	[4]
EC₅₀ for Calcium Efflux	398 ± 26 nM	Human Vascular Smooth Muscle Cells	[5]

Experimental Protocols

This section provides detailed protocols for studying U-46619-induced PGE₂ production in a relevant cell model.

Cell Model: Porcine Aortic Smooth Muscle Cells (PASMCs)

PASMCs are a suitable in vitro model as they have been shown to express COX-2 in response to U-46619 stimulation.[4]

Protocol 1: U-46619 Stimulation of PASMCs for COX-2 Expression and PGE₂ Production

This protocol outlines the steps for treating PASMCs with U-46619 and collecting samples for subsequent analysis of PGE₂ levels.

Experimental workflow for U-46619 stimulation and PGE₂ analysis.

Materials:

• Porcine Aortic Smooth Muscle Cells (PASMCs)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Serum-free cell culture medium

• U-46619 (Cayman Chemical or equivalent)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• PGE₂ ELISA kit (R&D Systems, Cayman Chemical, or equivalent)

Procedure:

• Cell Culture: Culture PASMCs in complete medium until they reach 80-90% confluency.

• Serum Starvation: To reduce basal signaling, replace the complete medium with serum-free medium and incubate for 24 hours.

• U-46619 Preparation: Prepare a stock solution of U-46619 in DMSO. Further dilute the stock solution in serum-free medium to the desired final concentrations. A submaximal concentration for COX-2 induction has been reported to be 300 nM.[4] A dose-response curve (e.g., 10 nM to 1 µM) is recommended for initial experiments.

• Cell Treatment: Remove the serum-free medium from the cells and add the medium containing the different concentrations of U-46619. Include a vehicle control (medium with the same concentration of DMSO used for the highest U-46619 concentration).

• Incubation: Incubate the cells for the desired time points. For time-course experiments, time points ranging from 30 minutes to 24 hours are suggested. A 2-hour time point is recommended to correlate with maximal COX-2 expression.[4]

• Sample Collection: After incubation, carefully collect the cell culture supernatant, centrifuge to remove any cellular debris, and transfer the clear supernatant to a new tube.

• Storage: Store the supernatant samples at -80°C until ready for PGE₂ analysis.

Protocol 2: Measurement of PGE₂ by Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol provides a general outline for a competitive ELISA to quantify PGE₂ in the collected cell culture supernatants. Always refer to the specific manufacturer's instructions for the chosen ELISA kit.

Principle:

This is a competitive immunoassay where PGE₂ in the sample competes with a fixed amount of horseradish peroxidase (HRP)-labeled PGE₂ for a limited number of binding sites on a PGE₂-specific antibody coated on a microplate. The amount of HRP-labeled PGE₂ bound to the antibody is inversely proportional to the concentration of PGE₂ in the sample.

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the ELISA kit manual.

• Standard Curve: Add the prepared PGE₂ standards to the appropriate wells of the microplate to generate a standard curve.

• Sample Addition: Add the collected cell culture supernatant samples to the wells.

• Competitive Reaction: Add the HRP-conjugated PGE₂ to all wells (except blanks) and incubate as specified in the kit protocol.

• Washing: Wash the plate several times to remove unbound reagents.

• Substrate Addition: Add the substrate solution to each well and incubate to allow for color development.

• Stopping the Reaction: Add the stop solution to terminate the reaction.

• Absorbance Measurement: Read the absorbance of each well at the recommended wavelength using a microplate reader.

• Calculation: Calculate the concentration of PGE₂ in the samples by comparing their absorbance to the standard curve.

Conclusion

U-46619 serves as a valuable pharmacological tool to investigate the signaling pathways leading to PGE₂ production in vitro. By inducing COX-2 expression through the TP receptor and subsequent activation of the ERK pathway, U-46619 allows for the controlled study of pro-inflammatory mediator synthesis. The provided protocols offer a framework for researchers to explore the nuances of this pathway in vascular smooth muscle cells and other relevant cell types, contributing to a better understanding of its role in both physiological and pathological processes. The complex negative feedback regulation by PGE₂ itself warrants further investigation to fully elucidate the dynamics of this signaling cascade.

References

• 1. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 2. Thromboxane A2 analogue (U-46619) stimulates vascular PGI2 synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. opendata.uni-halle.de [opendata.uni-halle.de]
• 4. Regulatory role of prostaglandin E2 in induction of cyclo-oxygenase-2 by a thromboxane A2 analogue (U46619) and basic fibroblast growth factor in porcine aortic smooth-muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cultured human vascular smooth muscle cells with functional thromboxane A2 receptors: measurement of U46619-induced 45calcium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing 5-trans U-46619 Purity and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619, with the chemical formula C₂₁H₃₄O₄ and a molecular weight of 350.5 g/mol , is the trans isomer of the potent thromboxane A₂ (TXA₂) receptor agonist, U-46619. While its parent compound, U-46619, is a stable synthetic analog of the endoperoxide prostaglandin PGH₂ and is known to potently stimulate TP receptor-mediated responses, 5-trans U-46619 is also recognized for its inhibitory effects on microsomal prostaglandin E₂ synthase.[1][2][3] The purity and stability of 5-trans U-46619 are critical parameters for ensuring the accuracy and reproducibility of research data, particularly in studies investigating its biological activity and potential therapeutic applications.

This document provides detailed protocols for the assessment of the purity and stability of 5-trans U-46619, drawing upon established analytical techniques for prostaglandins and related compounds. The protocols are intended to provide a robust framework for researchers to implement in their laboratories.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-trans U-46619 is provided in the table below.

Property	Value
Chemical Name	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid
Synonyms	5,6-trans U-46619
CAS Number	330796-58-2
Molecular Formula	C₂₁H₃₄O₄
Molecular Weight	350.5 g/mol
Purity (typical)	≥98%
Appearance	Typically supplied as a solution in methyl acetate
Storage	-20°C
Stability	≥ 2 years at -20°C in methyl acetate

Mechanism of Action of the Parent Compound U-46619

U-46619 acts as a stable analog of thromboxane A₂, a potent vasoconstrictor and platelet aggregator.[2][3] Its mechanism of action involves the activation of the thromboxane A₂ (TP) receptor, a G-protein coupled receptor. This activation initiates a signaling cascade that leads to various physiological responses.

U-46619 Signaling Pathway

Protocol for Purity Assessment of 5-trans U-46619

This section outlines protocols for determining the purity of 5-trans U-46619 using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Workflow for Purity Assessment

Workflow for Purity Assessment

High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is crucial for separating 5-trans U-46619 from its isomers and potential degradation products. The following method is a general guideline and should be optimized and validated for specific laboratory conditions.

Instrumentation and Conditions:

Parameter	Recommended Conditions
HPLC System	Agilent 1260 Infinity II or equivalent with PDA/UV detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	30-70% B over 20 minutes, then a 5-minute wash with 95% B, and a 5-minute re-equilibration at 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	210 nm (or scan 200-400 nm with PDA)
Injection Volume	10 µL
Sample Preparation	Dissolve 1 mg of 5-trans U-46619 in 1 mL of acetonitrile/water (50:50, v/v)

Data Analysis:

• Purity Calculation: The purity of 5-trans U-46619 is determined by the area normalization method.

  • Purity (%) = (Area of 5-trans U-46619 peak / Total area of all peaks) x 100

• Peak Purity Analysis: If a Photodiode Array (PDA) detector is used, peak purity analysis should be performed to ensure the main peak is not co-eluting with any impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used for purity assessment, although derivatization is typically required to increase the volatility of the analyte.

Instrumentation and Conditions:

Parameter	Recommended Conditions
GC-MS System	Agilent 7890B GC with 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1 mL/min
Inlet Temperature	280°C
Oven Program	Start at 150°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 10 min
MSD Transfer Line	280°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-550 m/z

Sample Preparation (Derivatization):

• Evaporate the solvent from a known amount of 5-trans U-46619 under a stream of nitrogen.

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Heat the mixture at 60°C for 30 minutes.

• Inject 1 µL of the derivatized sample into the GC-MS.

Data Analysis:

• The purity is assessed by the relative percentage of the derivatized 5-trans U-46619 peak area compared to the total ion chromatogram (TIC) area.

• The mass spectrum of the main peak should be consistent with the expected fragmentation pattern of the derivatized 5-trans U-46619.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural confirmation and can also provide information on purity.

Instrumentation and Conditions:

Parameter	Recommended Conditions
NMR Spectrometer	Bruker Avance III 400 MHz or higher
Solvent	Deuterated Chloroform (CDCl₃) or Deuterated Methanol (CD₃OD)
Experiments	¹H NMR, ¹³C NMR, COSY, HSQC, HMBC
Sample Preparation	Dissolve 5-10 mg of 5-trans U-46619 in 0.6 mL of deuterated solvent

Data Analysis:

• The ¹H and ¹³C NMR spectra should be consistent with the known chemical structure of 5-trans U-46619.

• The presence of any significant impurity peaks should be noted and, if possible, identified by their chemical shifts and coupling constants.

• Quantitative NMR (qNMR) can be performed using a certified internal standard to determine the absolute purity.

Protocol for Stability Assessment of 5-trans U-46619

This section describes a protocol for conducting forced degradation studies to assess the intrinsic stability of 5-trans U-46619 and to develop a stability-indicating analytical method.

Experimental Workflow for Stability Assessment

Workflow for Stability Assessment

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and to demonstrate the specificity of the analytical method.

General Procedure:

• Prepare a stock solution of 5-trans U-46619 at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile).

• Subject aliquots of the stock solution to the stress conditions outlined in the table below.

• At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the stressed samples using the validated stability-indicating HPLC method.

Stress Conditions:

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M Hydrochloric Acid (HCl)	60°C	2, 4, 8, 24 hours
Base Hydrolysis	0.1 M Sodium Hydroxide (NaOH)	Room Temperature	1, 2, 4, 8 hours
Oxidative	3% Hydrogen Peroxide (H₂O₂)	Room Temperature	2, 4, 8, 24 hours
Thermal (Solution)	In Acetonitrile/Water (50:50)	80°C	1, 2, 5 days
Thermal (Solid)	Solid compound	80°C	1, 2, 5 days
Photolytic	ICH Q1B Option 2 (Xenon lamp)	Room Temperature	Expose to not less than 1.2 million lux hours and 200 watt hours/square meter

Data Analysis:

• Degradation Percentage: Calculate the percentage of degradation of 5-trans U-46619 under each stress condition.

• Mass Balance: Assess the mass balance to ensure that all degradation products are accounted for. The sum of the assay of the parent compound and the impurities should be close to 100%.

• Identification of Degradation Products: If significant degradation is observed, attempt to identify the structure of the degradation products using LC-MS/MS or by isolating the impurities for NMR analysis.

Long-Term and Accelerated Stability Studies

For comprehensive stability assessment, long-term and accelerated stability studies should be conducted according to ICH guidelines.

Storage Conditions:

Study Type	Storage Condition	Minimum Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Testing Frequency:

• Long-Term: 0, 3, 6, 9, 12, 18, and 24 months.

• Accelerated: 0, 3, and 6 months.

Parameters to be Tested:

• Appearance

• Purity by stability-indicating HPLC method

• Degradation products

Summary of Quantitative Data

The following tables should be used to summarize the quantitative data obtained from the purity and stability studies.

Table 1: Purity Assessment of 5-trans U-46619 Batches

Batch Number	HPLC Purity (%)	GC-MS Purity (%)	NMR Purity (%)
Batch A
Batch B
Batch C

Table 2: Summary of Forced Degradation Studies of 5-trans U-46619

Stress Condition	Duration	% Degradation	Number of Degradants	Major Degradant (RT)	Mass Balance (%)
0.1 M HCl, 60°C	24 hours
0.1 M NaOH, RT	8 hours
3% H₂O₂, RT	24 hours
80°C (Solution)	5 days
80°C (Solid)	5 days
Photolytic	ICH Q1B

Table 3: Long-Term Stability Data for 5-trans U-46619

Time Point (months)	Appearance	Purity (%)	Total Impurities (%)
0
3
6
9
12

Conclusion

The protocols outlined in this document provide a comprehensive framework for the assessment of the purity and stability of 5-trans U-46619. Adherence to these protocols will ensure the generation of high-quality, reliable data, which is essential for the advancement of research and development involving this compound. It is recommended that all analytical methods be fully validated according to ICH guidelines before their use in routine analysis.

References

• 1. journals.ekb.eg [journals.ekb.eg]
• 2. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]

application of 5-trans U-46619 in smooth muscle contraction studies

Application Notes: U-46619 in Smooth Muscle Contraction Studies

Introduction

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH₂, first synthesized in 1975.[1] It functions as a potent and selective thromboxane A₂ (TXA₂) receptor (TP receptor) agonist.[1][2] Due to the inherent instability of TXA₂, U-46619 serves as an invaluable pharmacological tool for investigating the physiological and pathophysiological roles of TXA₂ in various systems.[3] Its primary application lies in inducing smooth muscle contraction, particularly in vascular and airway tissues, making it a standard agent for studying vasoconstriction and bronchoconstriction.[1][4][5]

Mechanism of Action

U-46619 mediates its effects by binding to G-protein coupled TP receptors on the surface of smooth muscle cells. This binding initiates a well-defined signaling cascade leading to muscle contraction through two primary mechanisms: an increase in intracellular calcium concentration ([Ca²⁺]i) and sensitization of the contractile apparatus to calcium.

• Increase in Intracellular Calcium ([Ca²⁺]i):

  • Upon activation, the TP receptor couples to Gq/11 proteins, which in turn activate Phospholipase C (PLC).[6][7]

  • PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[7][8][9]

  • IP₃ binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored Ca²⁺ into the cytosol.[6][7][9]

  • This initial release is often followed by an influx of extracellular Ca²⁺ through plasma membrane channels, including L-type voltage-gated Ca²⁺ channels (Cav1.2) and Transient Receptor Potential Canonical (TRPC) channels.[3][6]

• Calcium Sensitization:

  • In parallel, U-46619 stimulates the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[3][10][11]

  • ROCK phosphorylates and inactivates the myosin-targeting subunit (MYPT1) of myosin light chain phosphatase (MLCP).[3][11]

  • Inhibition of MLCP leads to a net increase in the phosphorylation of the 20 kDa myosin light chains (LC₂₀).[3] This "calcium sensitization" means that a greater contractile force is generated at a given level of intracellular calcium.

The combined effect of increased [Ca²⁺]i (which activates myosin light chain kinase, MLCK) and Rho-kinase-mediated calcium sensitization results in robust and sustained smooth muscle contraction.[3][11]

Data Presentation

Table 1: Pharmacological & Physicochemical Properties of U-46619

Property	Value	Source
IUPAC Name	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	[1]
Molecular Formula	C₂₁H₃₄O₄	[2]
Molar Mass	350.5 g/mol	[1][2]
Agonist Target	Thromboxane A₂ (TP) Receptor	[1]
EC₅₀ (General TP Agonism)	35 nM	[2]
EC₅₀ (Rat Aortic Rings)	28 ± 2 nM	[9]
EC₅₀ (Human Bronchial Muscle)	12 nM	[5]
EC₅₀ (Small Rat Airways)	6.9 nM	[12]
EC₅₀ (Large Rat Airways)	66 nM	[12]
Kₑ (Pig Aorta Membranes)	42 - 68 nM	[13]

Table 2: Common Pharmacological Inhibitors Used in U-46619 Contraction Studies

Inhibitor	Target	Effect on U-46619 Response	Source
GR32191 / SQ-29548	TP Receptor Antagonist	Abolishes contraction	[3][6][11]
U73122	Phospholipase C (PLC)	Inhibits contraction	[6]
Y-27632 / H-1152	Rho-Kinase (ROCK)	Inhibits Ca²⁺ sensitization and contraction	[3][6][11]
Nifedipine	L-type Ca²⁺ Channel	Inhibits extracellular Ca²⁺ entry-dependent phase of contraction	[3][6]
SKF-96356 / 2-APB	TRP/Store-Operated Channels	Inhibits extracellular Ca²⁺ entry	[6]
Chelerythrine / Rottlerin	Protein Kinase C (PKC)	Inhibits contraction	[6]
ML-7 / ML-9	Myosin Light Chain Kinase (MLCK)	Inhibits contraction	[3][11]

Mandatory Visualizations

Caption: U-46619 signaling pathway in smooth muscle cells.

Caption: Experimental workflow for ex vivo contraction studies.

Caption: Experimental workflow for intracellular calcium measurement.

Experimental Protocols

Protocol 1: Ex Vivo Smooth Muscle Contraction using Wire Myography

This protocol describes the measurement of isometric contraction of isolated arterial rings in response to U-46619.

Materials:

• Isolated artery (e.g., rat aorta, mouse coronary artery)

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit buffer

• High Potassium (KCl) solution (e.g., PSS with equimolar substitution of NaCl with KCl)

• U-46619 stock solution (e.g., in ethanol or DMSO)

• Wire myograph system with organ bath, force transducer, and data acquisition software

• Carbogen gas (95% O₂ / 5% CO₂)

Procedure:

• Tissue Preparation:

  • Excise the desired artery and place it immediately in ice-cold PSS.

  • Carefully remove adherent connective and adipose tissue under a dissecting microscope.

  • Cut the artery into rings of 2-3 mm in length. For some studies, the endothelium may be mechanically removed by gently rubbing the luminal surface.[3]

• Mounting:

  • Mount each arterial ring on two tungsten wires in the chamber of the wire myograph.

  • Fill the organ bath with PSS and start bubbling with carbogen gas while maintaining the temperature at 37°C.

• Equilibration and Normalization:

  • Allow the tissue to equilibrate for at least 60 minutes.[14]

  • During this period, gradually increase the passive tension to a predetermined optimal level for the specific vessel type. Wash the tissue by replacing the PSS in the bath every 15-20 minutes.

• Viability Test:

  • Induce a reference contraction by replacing the PSS with a high KCl solution (e.g., 60 mM).[14] This depolarizes the cell membrane, causing a standardized contraction.

  • After the contraction reaches a stable plateau, wash the tissue with PSS three times and allow it to return to the baseline tension.

• U-46619 Stimulation:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative, concentration-dependent manner (e.g., from 1 nM to 1 µM).[3]

  • Allow the contractile response to reach a stable plateau at each concentration before adding the next.

• Data Analysis:

  • Record the isometric tension throughout the experiment.

  • Normalize the contractile response to the maximum contraction induced by KCl.

  • Plot the concentration-response curve and calculate the EC₅₀ (the concentration of U-46619 that produces 50% of the maximal response).

Protocol 2: Measurement of Intracellular Calcium ([Ca²⁺]i)

This protocol outlines the use of fluorescent indicators to measure changes in [Ca²⁺]i in cultured smooth muscle cells.

Materials:

• Cultured vascular smooth muscle cells grown on glass coverslips

• Fluorescent Ca²⁺ indicator (e.g., Fura-2 AM, Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

• U-46619 stock solution

• Confocal or fluorescence microscope equipped with an appropriate excitation light source, emission filters, and a sensitive camera

• Image acquisition and analysis software

Procedure:

• Cell Preparation:

  • Plate smooth muscle cells on sterile glass coverslips and culture until they reach the desired confluency.

• Dye Loading:

  • Prepare a loading solution of the Ca²⁺ indicator (e.g., 2-5 µM Fura-2 AM) in HBSS. The addition of a small amount of Pluronic F-127 can aid in dye solubilization.

  • Wash the cells once with HBSS.

  • Incubate the cells with the loading solution for 30-60 minutes at room temperature or 37°C in the dark.

• De-esterification:

  • Wash the cells twice with fresh HBSS to remove the extracellular dye.

  • Incubate the cells in HBSS for an additional 30 minutes to allow for complete de-esterification of the AM ester within the cells, which traps the active dye.

• Imaging:

  • Mount the coverslip in a perfusion chamber on the microscope stage.

  • Begin acquiring baseline fluorescence images. For Fura-2, this involves alternating excitation at ~340 nm and ~380 nm and measuring emission at ~510 nm. For Fluo-4, excite at ~490 nm and measure emission at ~520 nm.

• Stimulation and Recording:

  • Perfuse the cells with a buffer containing the desired concentration of U-46619.[9]

  • Continuously record the fluorescence intensity changes before, during, and after stimulation.

• Data Analysis:

  • For Fura-2, calculate the ratio of the fluorescence intensities at the two excitation wavelengths (F₃₄₀/F₃₈₀). This ratio is proportional to the [Ca²⁺]i.

  • For Fluo-4, express the change in fluorescence as a ratio relative to the baseline fluorescence (F/F₀).

  • Plot the change in [Ca²⁺]i over time to visualize the response dynamics (peak, duration, etc.).

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. rndsystems.com [rndsystems.com]
• 3. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors [pubmed.ncbi.nlm.nih.gov]
• 6. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Receptor-mediated mitogenic effect of thromboxane A2 in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. portlandpress.com [portlandpress.com]
• 12. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Characterization of [3H]U46619 binding in pig aorta smooth muscle membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring the Effect of 5-trans U-46619 on Platelet Aggregation

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[1] It reliably induces platelet shape change and aggregation, making it a valuable tool in the study of platelet function and the development of antiplatelet therapies.[1][2] These application notes provide detailed protocols for utilizing 5-trans U-46619 to measure its effects on platelet aggregation, along with an overview of the associated signaling pathways.

Data Presentation

Quantitative Data Summary

The following tables summarize key quantitative parameters related to the use of 5-trans U-46619 in platelet aggregation studies.

Parameter	Value	Species	Notes	Reference
EC50 (Shape Change)	0.013 µM	Rabbit	Concentration required for 50% of maximal shape change.	[3]
EC50 (Aggregation)	0.58 µM	Rabbit	Concentration required for 50% of maximal aggregation.	[3]
EC50 (Serotonin Release)	0.54 ± 0.13 µM	Human	Concentration for 50% maximal serotonin release.	[4]
EC50 (Fibrinogen Receptor Exposure)	0.53 ± 0.21 µM	Human	Concentration for 50% maximal fibrinogen receptor exposure.	[4]
High-Affinity Binding Site (Kd)	0.041 ± 0.009 µM	Human	Dissociation constant for high-affinity binding sites.	[4]
Low-Affinity Binding Site (Kd)	1.46 ± 0.47 µM	Human	Apparent dissociation constant for low-affinity binding sites.	[4]
Concentration Range for Dose-Response	10⁻¹¹ to 10⁻⁶ M	Rabbit, Rat	Effective concentrations for inducing vasoconstriction.	[5]
Typical Aggregation Concentration	1 µM	Mouse	Concentration used to induce platelet aggregation in washed platelets.	[6]

Signaling Pathway

The activation of platelets by 5-trans U-46619 is a complex process initiated by its binding to the thromboxane A2 (TP) receptors on the platelet surface. This interaction triggers a cascade of intracellular events culminating in platelet aggregation.

Signaling Cascade Overview

• Receptor Binding: 5-trans U-46619 binds to the TP receptors, which are G-protein coupled receptors (GPCRs).

• G-Protein Activation: This binding activates heterotrimeric G-proteins, primarily Gq and G13.[7][8]

• Downstream Effectors of Gq: Activated Gq stimulates Phospholipase C (PLC).[9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7]

  • IP3 binds to its receptors on the dense tubular system (an internal calcium store), leading to the release of calcium (Ca²⁺) into the cytoplasm.[7]

  • DAG , along with the increased intracellular calcium, activates Protein Kinase C (PKC).

• Downstream Effectors of G13: Activated G13 is involved in mediating platelet shape change.[8]

• Calcium Mobilization: The increase in intracellular calcium is a critical step for many subsequent events, including granule secretion and the activation of enzymes like myosin light-chain kinase, which is involved in platelet shape change.[3][4]

• Granule Secretion: The signaling cascade leads to the release of substances from platelet granules, most notably adenosine diphosphate (ADP) from dense granules.[4][10]

• Secondary Activation by ADP: Released ADP acts in an autocrine and paracrine manner, binding to P2Y1 and P2Y12 receptors on other platelets, further amplifying the aggregation response.[11]

• Integrin Activation: The culmination of these signaling pathways is the activation of the integrin αIIbβ3 (also known as GPIIb/IIIa). This conformational change allows the integrin to bind fibrinogen, which acts as a bridge between adjacent platelets, leading to the formation of a platelet aggregate.

Signaling Pathway Diagram

Caption: Signaling pathway of 5-trans U-46619-induced platelet aggregation.

Experimental Protocols

Protocol 1: Platelet Aggregation in Platelet-Rich Plasma (PRP)

This protocol describes the measurement of platelet aggregation in platelet-rich plasma (PRP) using light transmission aggregometry (LTA).

Materials:

• Whole blood collected in 3.2% sodium citrate tubes

• 5-trans U-46619 stock solution (e.g., 1 mM in ethanol or DMSO)

• Phosphate-buffered saline (PBS)

• Platelet-poor plasma (PPP)

• Light transmission aggregometer

• Aggregometer cuvettes with stir bars

• Pipettes

Procedure:

• PRP Preparation:

  • Collect whole blood from healthy, drug-free donors.

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature with the brake off.

  • Carefully collect the upper, platelet-rich plasma (PRP) layer.

  • Keep the PRP at room temperature for use within 2-3 hours.

• PPP Preparation:

  • Centrifuge the remaining blood at 2000 x g for 15 minutes to pellet the red and white blood cells.

  • Collect the supernatant, which is the platelet-poor plasma (PPP).

• Aggregometer Setup:

  • Turn on the aggregometer and allow it to warm up to 37°C.

  • Calibrate the instrument by setting 0% aggregation with a cuvette containing PRP and 100% aggregation with a cuvette containing PPP.

• Aggregation Assay:

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.

  • Place the cuvette in the heating block of the aggregometer and allow it to equilibrate to 37°C for at least 5 minutes.

  • Add 50 µL of PBS or the vehicle used for the U-46619 stock solution as a control and record the baseline for 1-2 minutes.

  • To a new cuvette with PRP, add a specific concentration of 5-trans U-46619 (e.g., to a final concentration of 1 µM).

  • Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to platelet aggregation.

• Data Analysis:

  • Determine the maximal aggregation percentage from the aggregation curve.

  • Dose-response curves can be generated by testing a range of 5-trans U-46619 concentrations.

Experimental Workflow for LTA

Caption: Workflow for measuring platelet aggregation using LTA.

Protocol 2: Platelet Aggregation in Washed Platelets

This protocol is useful when plasma components may interfere with the experimental results.

Materials:

• PRP (prepared as in Protocol 1)

• Acid-Citrate-Dextrose (ACD) solution

• Washing buffer (e.g., Tyrode's buffer)

• Apyrase (to prevent premature platelet activation)

• Prostaglandin E1 (PGE1) (optional, to inhibit platelet activation during preparation)

• Resuspension buffer (e.g., Tyrode's buffer with albumin)

• 5-trans U-46619 stock solution

• Aggregometer and consumables

Procedure:

• Platelet Isolation:

  • Prepare PRP as described in Protocol 1.

  • Acidify the PRP with ACD solution (1 part ACD to 9 parts PRP) to lower the pH to ~6.5. This helps to prevent platelet activation during centrifugation.

  • Centrifuge the acidified PRP at 800-1000 x g for 10-15 minutes to pellet the platelets.

  • Discard the supernatant.

• Washing:

  • Gently resuspend the platelet pellet in a washing buffer containing apyrase and optionally PGE1.

  • Centrifuge again at 800-1000 x g for 10-15 minutes.

  • Repeat the washing step one more time.

• Resuspension:

  • Gently resuspend the final platelet pellet in the resuspension buffer to the desired platelet count (e.g., 2.5 x 10⁸ platelets/mL).

  • Allow the washed platelets to rest at room temperature for at least 30 minutes before use.

• Aggregation Assay:

  • Follow the steps for the aggregation assay as described in Protocol 1, using the washed platelet suspension instead of PRP. The resuspension buffer is used for the 100% aggregation reference.

Conclusion

5-trans U-46619 is a reliable and potent agonist for inducing platelet aggregation through the thromboxane A2 receptor pathway. The protocols and information provided here offer a comprehensive guide for researchers to effectively measure and understand its effects on platelet function. Careful adherence to these protocols will ensure reproducible and accurate results in the investigation of platelet biology and the development of novel therapeutics.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. Thromboxane A2-mediated shape change: independent of Gq-phospholipase C--Ca2+ pathway in rabbit platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Platelet Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantifying mPGES-1 Activity Following U-46619 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microsomal prostaglandin E synthase-1 (mPGES-1) is a critical enzyme in the inflammatory cascade, responsible for the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2). As a key mediator of inflammation, pain, and fever, mPGES-1 is a significant target for the development of novel anti-inflammatory drugs. U-46619 is a stable synthetic analog of the endoperoxide PGH2 and acts as a potent thromboxane A2 (TXA2) receptor agonist.[1][2] Activation of the thromboxane A2 receptor by U-46619 can trigger a variety of cellular responses, and understanding its impact on mPGES-1 activity is crucial for elucidating the complex interplay of prostanoid signaling in health and disease.

These application notes provide detailed protocols for quantifying mPGES-1 activity in in vitro models following treatment with U-46619. The methodologies described herein are essential for researchers investigating the effects of thromboxane A2 receptor activation on the pro-inflammatory PGE2 biosynthetic pathway.

Signaling Pathways

Prostaglandin E2 (PGE2) Synthesis Pathway

The synthesis of PGE2 is a multi-step enzymatic process. It begins with the release of arachidonic acid from the cell membrane by phospholipase A2. Arachidonic acid is then converted to the unstable intermediate prostaglandin H2 (PGH2) by cyclooxygenase (COX) enzymes, primarily COX-2 during inflammation. Finally, mPGES-1 catalyzes the isomerization of PGH2 to the stable and biologically active PGE2.

PGE2 Synthesis Pathway

U-46619 Signaling Pathway and Potential Interaction with mPGES-1

U-46619, as a thromboxane A2 receptor (TP receptor) agonist, initiates a signaling cascade upon binding to its G-protein coupled receptor. This can lead to the activation of phospholipase C (PLC), resulting in the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers, in turn, can modulate intracellular calcium levels and activate protein kinase C (PKC), respectively. These pathways can influence the expression of various genes, including those involved in the inflammatory response, such as COX-2. While U-46619 does not directly inhibit mPGES-1, its signaling can indirectly affect mPGES-1 activity by modulating the expression of COX-2, the enzyme that produces the substrate for mPGES-1.

U-46619 Signaling and Potential mPGES-1 Interaction

Experimental Protocols

Protocol 1: Quantification of mPGES-1 Activity by Measuring PGE2 Production using ELISA

This protocol describes the treatment of a cell line (e.g., macrophages) with U-46619 and the subsequent quantification of secreted PGE2 in the cell culture supernatant using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Cell line (e.g., RAW 264.7 macrophages)

• Cell culture medium (e.g., DMEM) with supplements (FBS, antibiotics)

• U-46619 (Thromboxane A2 analog)

• Lipopolysaccharide (LPS) (optional, as a co-stimulant to induce mPGES-1 expression)

• Phosphate Buffered Saline (PBS)

• PGE2 ELISA Kit

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed cells in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

  • The following day, replace the medium with fresh, serum-free medium.

  • Treat the cells with various concentrations of U-46619 (e.g., 0.1, 1, 10 µM). Include a vehicle control (e.g., DMSO).

  • Optional: Co-treat with LPS (e.g., 1 µg/mL) to induce mPGES-1 expression.

  • Incubate the cells for a specified time (e.g., 24 hours) at 37°C in a humidified incubator with 5% CO2.

• Sample Collection:

  • After incubation, carefully collect the cell culture supernatant from each well.

  • Centrifuge the supernatant at 1,500 rpm for 10 minutes to remove any cellular debris.

  • Store the clarified supernatant at -80°C until the ELISA is performed.

• PGE2 ELISA:

  • Perform the PGE2 ELISA according to the manufacturer's instructions. A general procedure is outlined below.[3][4][5][6]

  • Prepare PGE2 standards and samples.

  • Add standards and samples to the wells of the ELISA plate pre-coated with a capture antibody.

  • Add a fixed amount of HRP-conjugated PGE2 to each well. This will compete with the PGE2 in the sample for binding to the capture antibody.

  • Incubate the plate for the recommended time.

  • Wash the plate to remove unbound reagents.

  • Add the substrate solution and incubate until color develops.

  • Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Determine the concentration of PGE2 in the samples by interpolating their absorbance values on the standard curve.

  • Normalize the PGE2 concentration to the cell number or protein concentration of the corresponding well.

ELISA Workflow for PGE2 Quantification

Protocol 2: Quantification of mPGES-1 Activity by Measuring PGE2 Production using LC-MS/MS

This protocol provides a more sensitive and specific method for quantifying PGE2 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Cell culture and treatment reagents (as in Protocol 1)

• Internal standard (e.g., PGE2-d4)

• Solid-phase extraction (SPE) cartridges

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Follow steps 1 and 2 from Protocol 1 for cell culture, treatment, and supernatant collection.

  • To 1 mL of cell culture supernatant, add an internal standard (e.g., 10 ng of PGE2-d4).

  • Perform solid-phase extraction (SPE) to purify and concentrate the prostaglandins.[7][8]

    • Condition the SPE cartridge with methanol and then water.

    • Load the sample onto the cartridge.

    • Wash the cartridge to remove impurities.

    • Elute the prostaglandins with an appropriate solvent (e.g., ethyl acetate).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a small volume of the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the prostaglandins using a suitable C18 column and a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).[7]

  • Detect and quantify PGE2 and the internal standard using multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Calculate the ratio of the peak area of PGE2 to the peak area of the internal standard.

  • Determine the concentration of PGE2 in the samples using a calibration curve prepared with known amounts of PGE2 and the internal standard.

LC-MS/MS Workflow for PGE2 Quantification

Protocol 3: Assessment of mPGES-1 Protein Expression by Western Blot

This protocol describes how to assess the protein levels of mPGES-1 in cell lysates after U-46619 treatment, providing an indirect measure of the potential for mPGES-1 activity.

Materials:

• Cell culture and treatment reagents (as in Protocol 1)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against mPGES-1

• Primary antibody against a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis and Protein Quantification:

  • After treatment with U-46619, wash the cells with cold PBS.

  • Lyse the cells with lysis buffer on ice.

  • Collect the cell lysates and centrifuge to pellet cellular debris.

  • Determine the protein concentration of the supernatant using a BCA protein assay.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against mPGES-1 overnight at 4°C.

  • Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and then apply the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensity for mPGES-1 and the loading control using densitometry software.

  • Normalize the mPGES-1 band intensity to the loading control band intensity for each sample.

Data Presentation

The quantitative data obtained from the experiments should be summarized in clearly structured tables for easy comparison.

Table 1: Effect of U-46619 on PGE2 Production (ELISA)

Treatment Group	U-46619 Concentration (µM)	PGE2 Concentration (pg/mL) ± SEM
Vehicle Control	0	Value
U-46619	0.1	Value
U-46619	1	Value
U-46619	10	Value
LPS Control	0	Value
LPS + U-46619	10	Value

Table 2: Effect of U-46619 on mPGES-1 Protein Expression (Western Blot)

Treatment Group	U-46619 Concentration (µM)	Relative mPGES-1 Expression (Normalized to Loading Control) ± SEM
Vehicle Control	0	1.0
U-46619	0.1	Value
U-46619	1	Value
U-46619	10	Value
LPS Control	0	Value
LPS + U-46619	10	Value

Expected Outcomes and Interpretation

Based on existing literature, U-46619 is not expected to directly inhibit mPGES-1 activity. One study has shown that U-46619 treatment did not significantly alter PGE2 synthesis in peripheral blood mononuclear leucocytes. However, it is possible that in certain cell types and under specific conditions, U-46619 could indirectly modulate mPGES-1 activity. For instance, by inducing the expression of COX-2, U-46619 could increase the availability of PGH2, the substrate for mPGES-1, potentially leading to an increase in PGE2 production. Conversely, prolonged activation of certain signaling pathways by U-46619 could lead to feedback inhibition or downregulation of components of the PGE2 synthesis pathway.

Therefore, the experimental results should be interpreted in the context of the specific cell type and experimental conditions used. An increase in PGE2 production after U-46619 treatment, especially when coupled with an increase in COX-2 expression, would suggest an indirect enhancement of mPGES-1 activity. No change in PGE2 levels would be consistent with the finding that U-46619 does not directly affect mPGES-1. A decrease in PGE2 production would suggest a more complex regulatory mechanism, possibly involving feedback loops or the activation of inhibitory pathways.

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for researchers to investigate the effects of the thromboxane A2 receptor agonist U-46619 on mPGES-1 activity. By employing these standardized methods, scientists can generate reliable and reproducible data to further elucidate the intricate signaling networks that govern prostanoid biosynthesis and its role in inflammatory and other disease processes. This knowledge is essential for the development of targeted therapeutics that can selectively modulate these pathways for improved clinical outcomes.

References

• 1. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cloud-clone.com [cloud-clone.com]
• 4. abcam.com [abcam.com]
• 5. interchim.fr [interchim.fr]
• 6. file.elabscience.com [file.elabscience.com]
• 7. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction

Microsomal prostaglandin E synthase-1 (mPGES-1) is a key enzyme in the inflammatory cascade, catalyzing the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2). Elevated levels of PGE2 are associated with various inflammatory diseases, pain, and cancer. Consequently, mPGES-1 has emerged as a promising therapeutic target for the development of novel anti-inflammatory drugs with potentially fewer side effects than traditional non-steroidal anti-inflammatory drugs (NSAIDs) that target upstream cyclooxygenase (COX) enzymes. High-throughput screening (HTS) plays a crucial role in identifying novel and potent mPGES-1 inhibitors from large compound libraries. This document provides detailed application notes and protocols for conducting HTS assays for mPGES-1 inhibitors.

Clarification on the Role of 5-trans U-46619

Initial investigations into the use of prostaglandin analogs in mPGES-1 assays have sometimes led to confusion regarding the role of specific compounds. It is important to clarify that 5-trans U-46619 is not utilized as a prostaglandin E2 (PGE2) mimetic in high-throughput screening for mPGES-1 inhibitors . In fact, literature suggests that 5-trans U-46619, often found as a minor impurity in preparations of the thromboxane A2 agonist U-46619, acts as a weak inhibitor of prostaglandin E synthase. Therefore, its role in this context is that of a potential, albeit not potent, inhibitor rather than a screening tool. The protocols described herein focus on established and validated methods for identifying mPGES-1 inhibitors by measuring the enzymatic product, PGE2.

Signaling Pathway of Prostaglandin E2 Synthesis

The biosynthesis of PGE2 is a multi-step process involving several key enzymes. The pathway is initiated by the release of arachidonic acid (AA) from the cell membrane by phospholipase A2 (PLA2). AA is then converted to the unstable intermediate prostaglandin H2 (PGH2) by the action of cyclooxygenase enzymes (COX-1 and COX-2). Finally, mPGES-1 catalyzes the isomerization of PGH2 to the pro-inflammatory mediator PGE2.

Figure 1: Prostaglandin E2 (PGE2) synthesis pathway.

High-Throughput Screening (HTS) Experimental Workflow

A typical HTS campaign for mPGES-1 inhibitors involves a multi-step process, starting with a primary screen of a large compound library, followed by confirmatory assays and secondary screens to validate hits and determine their potency and selectivity.

Figure 2: High-throughput screening workflow for mPGES-1 inhibitors.

Experimental Protocols

Protocol 1: Biochemical (Cell-Free) HTS Assay for mPGES-1 Inhibition

This protocol describes a cell-free enzymatic assay suitable for primary high-throughput screening of large compound libraries.

1. Materials and Reagents:

• Enzyme: Recombinant human mPGES-1

• Substrate: Prostaglandin H2 (PGH2)

• Cofactor: Glutathione (GSH)

• Assay Buffer: 0.1 M Sodium Phosphate buffer, pH 7.5

• Test Compounds: Dissolved in DMSO

• Detection Reagents: Prostaglandin E2 (PGE2) Enzyme Immunoassay (EIA) kit or Homogeneous Time-Resolved Fluorescence (HTRF) kit

• Microplates: 384-well or 1536-well plates

2. Assay Procedure:

• Compound Plating: Dispense test compounds and controls (e.g., vehicle and a known inhibitor) into the microplate wells.

• Enzyme Preparation: Prepare a solution of recombinant mPGES-1 and glutathione in the assay buffer.

• Enzyme Addition: Add the mPGES-1/GSH solution to each well of the microplate.

• Pre-incubation: Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow for compound binding to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the PGH2 substrate to all wells.

• Reaction Incubation: Incubate the reaction mixture for a short, defined time (e.g., 60 seconds) at room temperature.

• Reaction Termination: Stop the reaction by adding a stopping solution (e.g., a solution containing a metal ion chelator or by acidification).

• PGE2 Detection: Quantify the amount of PGE2 produced using a suitable detection method such as EIA or HTRF, following the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition for each test compound relative to the controls.

Protocol 2: Cell-Based HTS Assay for mPGES-1 Inhibition

This protocol describes a cell-based assay, often used as a secondary screen to confirm the activity of hits from the primary biochemical screen in a more physiologically relevant context.

1. Materials and Reagents:

• Cell Line: A human cell line that expresses mPGES-1 upon stimulation (e.g., A549 lung carcinoma cells).

• Cell Culture Medium: Appropriate medium for the chosen cell line.

• Stimulating Agent: Interleukin-1β (IL-1β) or Lipopolysaccharide (LPS).

• Test Compounds: Dissolved in DMSO.

• Detection Reagents: Prostaglandin E2 (PGE2) Enzyme Immunoassay (EIA) kit.

• Microplates: 96-well or 384-well cell culture plates.

2. Assay Procedure:

• Cell Seeding: Seed the cells into the microplate wells and allow them to adhere overnight.

• Compound Treatment: Treat the cells with the test compounds at various concentrations.

• Cell Stimulation: After a pre-incubation period with the compounds, stimulate the cells with IL-1β or LPS to induce the expression of COX-2 and mPGES-1 and subsequent PGE2 production.

• Incubation: Incubate the cells for a sufficient period (e.g., 24 hours) to allow for PGE2 synthesis and release into the culture medium.

• Supernatant Collection: Collect the cell culture supernatant from each well.

• PGE2 Quantification: Measure the concentration of PGE2 in the supernatant using an EIA kit.

• Data Analysis: Determine the IC50 values for the active compounds by plotting the PGE2 concentration against the compound concentration.

Data Presentation

The following tables summarize representative quantitative data for various mPGES-1 inhibitors identified through high-throughput screening.

Table 1: IC50 Values of Representative mPGES-1 Inhibitors in Biochemical Assays

Compound Class	Example Compound	Biochemical IC50 (nM)
Phenanthrene Imidazoles	MF63	1
Benzimidazoles	Compound 17d	8
Benzoxazoles	PF-4693627	3
Phenylsulfonyl Hydrazides	Compound 8n	70

Table 2: IC50 Values of Representative mPGES-1 Inhibitors in Cell-Based Assays

Compound Class	Example Compound	Cell-Based IC50 (µM)	Cell Line
Phenanthrene Imidazoles	MF63	0.42	A549
Benzimidazoles	Compound 17d	0.016	A549
Trisubstituted Ureas	Compound 42	0.34	A549
(Z)-5-benzylidene-2-iminothiazolidin-4-one	Compound 3	3.5	-

Conclusion

The protocols and data presented provide a comprehensive guide for establishing and conducting high-throughput screening campaigns to identify and characterize novel inhibitors of mPGES-1. The use of both biochemical and cell-based assays is crucial for the successful identification of potent and selective lead compounds for further drug development. It is critical to employ validated assay methodologies and to correctly interpret the role of various chemical entities in the context of the mPGES-1 enzymatic pathway.

Technical Notes & Optimization

Technical Support Center: U-46619 Solubility and Handling

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 5-trans U-46619. Here you will find information on overcoming solubility challenges in aqueous buffers to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of 5-trans U-46619?

A1: For initial stock solutions, organic solvents are recommended due to the sparingly soluble nature of 5-trans U-46619 in aqueous solutions. Dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide (DMF) are all suitable choices, with a solubility of approximately 50-100 mg/mL. When preparing stock solutions, it is best practice to use an inert gas to purge the solvent.

Q2: I observe precipitation when diluting my 5-trans U-46619 stock solution into my aqueous experimental buffer. What should I do?

A2: This is a common issue due to the low solubility of 5-trans U-46619 in aqueous buffers. Here are several troubleshooting steps:

• Decrease the Final Concentration: The most straightforward solution is to lower the final concentration of 5-trans U-46619 in your assay. The solubility in PBS (pH 7.2) is approximately 1-2 mg/mL.

• Adjust the pH of the Buffer: The binding affinity of U-46619 to its receptor is pH-dependent, with increased affinity at a lower pH (e.g., 6.0) compared to pH 7.4. While this doesn't directly measure solubility, it suggests that the molecule's charge state and, consequently, its interaction with the solvent can be influenced by pH. Experiment with slightly adjusting your buffer's pH to see if it improves solubility.

• Incorporate a Surfactant: A small amount of a non-ionic surfactant, such as Tween® 20 or Triton™ X-100, can help to increase the solubility of hydrophobic compounds in aqueous solutions. However, you must first verify that the chosen surfactant does not interfere with your experimental system.

• Prepare Fresh Dilutions: Aqueous solutions of U-46619 are not stable and it is recommended not to store them for more than one day. Always prepare fresh dilutions from your organic stock solution immediately before use.

Q3: My 5-trans U-46619 is supplied in methyl acetate. How do I prepare my working solutions from this?

A3: To switch from methyl acetate to your desired solvent, you can evaporate the methyl acetate under a gentle stream of nitrogen gas. Once the methyl acetate has evaporated, you can immediately dissolve the compound in the solvent of your choice.

Q4: Can I store my diluted aqueous solutions of 5-trans U-46619?

A4: It is strongly advised not to store aqueous solutions of 5-trans U-46619 for more than one day due to its limited stability. For best results, prepare fresh working solutions from your stock for each experiment. Stock solutions in anhydrous organic solvents like DMSO, ethanol, or DMF can be stored at -20°C for extended periods.

Quantitative Solubility Data

The following table summarizes the solubility of 5-trans U-46619 in various solvents.

Solvent	Concentration	Reference
Dimethyl sulfoxide (DMSO)	~50-100 mg/mL
Ethanol	~50-100 mg/mL
Dimethylformamide (DMF)	~50-100 mg/mL
Phosphate-Buffered Saline (PBS), pH 7.2	~1-2 mg/mL

Experimental Protocols

Protocol 1: Preparation of a 5-trans U-46619 Stock Solution

• If your 5-trans U-46619 is in a methyl acetate solution, carefully evaporate the solvent using a gentle stream of nitrogen.

• Add the appropriate volume of your chosen organic solvent (e.g., DMSO, ethanol, or DMF) to the dried compound to achieve the desired stock concentration (e.g., 10 mg/mL).

• Vortex briefly to ensure the compound is fully dissolved.

• Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

• Store the stock solution at -20°C.

Protocol 2: Preparation of Aqueous Working Solutions

• Thaw a single aliquot of your 5-trans U-46619 organic stock solution.

• Perform serial dilutions of the stock solution into your aqueous experimental buffer to achieve the final desired concentration.

• It is crucial to add the stock solution to the buffer while vortexing to facilitate mixing and minimize precipitation.

• Use the freshly prepared aqueous working solution immediately. Do not store for more than one day.

Visual Guides

The following diagrams illustrate key concepts and workflows related to the use of 5-trans U-46619.

Caption: Workflow for preparing a stable stock solution of 5-trans U-46619.

Caption: Troubleshooting guide for precipitation issues with 5-trans U-46619.

Caption: Simplified signaling pathway of the TP receptor agonist U-46619.

inconsistent results in 5-trans U-46619 mPGES-1 inhibition assays

This guide provides troubleshooting advice and frequently asked questions for researchers encountering inconsistent results in microsomal prostaglandin E synthase-1 (mPGES-1) inhibition assays, particularly in experimental systems involving the thromboxane A₂ receptor agonist U-46619.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its role in an mPGES-1 inhibition assay?

A1: U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH₂, and it functions as a potent thromboxane A₂ (TP) receptor agonist.[1][2][3] It is not a direct inhibitor of mPGES-1. In the context of mPGES-1 research, U-46619 is typically used in functional assays (e.g., vascular tone or platelet aggregation studies) to induce a biological response mediated by the TP receptor.[1][4] The purpose of an mPGES-1 inhibitor in such a system would be to modulate the overall prostanoid environment, thereby indirectly affecting the U-46619-induced response. Inconsistent results can arise from the complexity of this indirect biological system.

Q2: Why is targeting mPGES-1 considered a promising therapeutic strategy?

A2: mPGES-1 is the terminal enzyme that converts PGH₂ specifically into prostaglandin E₂ (PGE₂), a key mediator of inflammation, pain, and fever.[5][6][7] Unlike traditional non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit Cyclooxygenase (COX) enzymes, a selective mPGES-1 inhibitor would only block the production of pro-inflammatory PGE₂.[5][7] This approach is expected to spare the production of other physiologically important prostanoids, potentially avoiding the gastrointestinal and cardiovascular side effects associated with COX inhibition.[7][8]

Q3: What are the common types of mPGES-1 inhibition assays and how do they differ?

A3: There are three main types of assays used to determine mPGES-1 inhibitor potency, and results can vary significantly between them.

• Cell-Free Assays: These use recombinant mPGES-1 enzyme to measure the direct inhibition of PGE₂ formation from its substrate, PGH₂.[9][10] They are useful for determining direct enzyme-inhibitor interactions but can be challenging due to the instability of the PGH₂ substrate.[11]

• Cell-Based Assays: These involve using whole cells (e.g., A549 lung cancer cells) that are stimulated with an inflammatory agent like IL-1β to induce the expression of mPGES-1.[5][9] The inhibitor's ability to block PGE₂ production is then measured. This format provides insights into cell permeability and off-target effects.

• Human Whole Blood (HWB) Assays: This ex vivo model is more physiologically relevant, measuring an inhibitor's efficacy in the complex environment of human blood, which contains plasma proteins and various cell types.[5][9][12] IC50 values are often higher in HWB assays due to factors like plasma protein binding.[10]

Troubleshooting Guide for Inconsistent Results

Q4: Issue: I am observing high variability in the IC50 values for my mPGES-1 inhibitor.

A4: High variability is a common issue and can stem from several factors related to reagents, protocol, and the assay system itself.

• Potential Cause 1: U-46619 Degradation. Although U-46619 is a stable analog, repeated freeze-thaw cycles or improper storage can lead to degradation.[2]

  • Solution: Aliquot U-46619 upon receipt and store at -20°C.[2] Use a fresh aliquot for each experiment.

• Potential Cause 2: PGH₂ Substrate Instability (Cell-Free Assays). The substrate for mPGES-1, PGH₂, is highly unstable in aqueous solutions.

  • Solution: Prepare PGH₂ immediately before use and keep it on ice. Minimize the time between substrate addition and measurement. Ensure consistent timing across all wells and plates.

• Potential Cause 3: Inconsistent Cell Stimulation. In cell-based assays, the level of mPGES-1 expression can vary if cells are not consistently stimulated.

  • Solution: Ensure uniform cell density at the time of stimulation. Use a consistent concentration and incubation time for the stimulating agent (e.g., LPS, IL-1β).[5][13]

• Potential Cause 4: Biological Variability. Different cell passages or donor variability in whole blood assays can introduce significant differences.

  • Solution: Use cells within a defined low passage number range. If using primary cells or whole blood, increase the number of donors (biological replicates) to account for variability.

Q5: Issue: My positive and negative controls are not performing as expected.

A5: Control failure points to a fundamental problem with the assay setup or reagents.

• Potential Cause 1: Inactive Positive Control. The known mPGES-1 inhibitor used as a positive control may have degraded.

  • Solution: Validate the activity of the positive control against a fresh batch or a different known inhibitor. Check for proper storage conditions.

• Potential Cause 2: High Background in Negative Control (No Inhibitor). High background PGE₂ levels can be caused by contamination or non-enzymatic degradation of PGH₂ to PGE₂.

  • Solution: Include a "no enzyme" or "boiled enzyme" control in cell-free assays to quantify the non-enzymatic background.[12] Ensure all buffers and reagents are fresh and free of contamination.

• Potential Cause 3: Vehicle (DMSO) Effects. High concentrations of DMSO can affect enzyme activity or cell health.[11]

  • Solution: Keep the final DMSO concentration consistent across all wells and as low as possible, typically ≤0.1%.[13] Run a vehicle-only control to assess its impact.

Q6: Issue: The inhibitory effect of my test compound is weak or absent.

A6: A lack of potency can be due to compound-specific issues or assay conditions.

• Potential Cause 1: Poor Solubility. The compound may be precipitating out of solution in the assay buffer.

  • Solution: Visually inspect for precipitation. Test the compound's solubility in the assay buffer beforehand. Consider using a different solvent or formulation if solubility is an issue.

• Potential Cause 2: High Plasma Protein Binding (HWB assays). The compound may be binding extensively to plasma proteins like albumin, reducing its free concentration available to inhibit the enzyme.[10]

  • Solution: Compare potency in a cell-free or serum-free cell-based assay to the HWB assay. A large shift in IC50 suggests high plasma protein binding.

• Potential Cause 3: Compound Instability. The compound may be unstable in the assay medium or metabolized by cells.

  • Solution: Assess the chemical stability of your compound under the assay conditions (pH, temperature, time).

• Potential Cause 4: Off-Target Effects. In complex systems using U-46619, the compound might have off-target effects on the TP receptor or downstream signaling pathways, masking its effect on mPGES-1.

  • Solution: Test the compound for any direct agonist or antagonist activity at the TP receptor in a separate assay.

Quantitative Data Summary

Table 1: IC50 Values of Select mPGES-1 Inhibitors in Different Assay Systems

Inhibitor	Cell-Free Assay (IC50)	Cell-Based Assay (A549 cells, IC50)	Human Whole Blood Assay (IC50)
MF63	1 nM[9]	0.42 µM[5][9]	1.3 µM[5][9]
Compound III	0.09 µM[9]	N/A	N/A
AGU661	0.22 nM[10]	N/A	>100 nM (free), 1.5 nM (encapsulated)[10]
Compound 26	3 nM[9]	N/A	N/A
Garcinol	0.3 µM[9]	1.2 µM[9]	30 µM[9]

N/A: Data not available in the cited sources.

Experimental Protocols & Visualizations

Prostanoid Synthesis Pathway

The diagram below illustrates the enzymatic cascade leading to the synthesis of various prostanoids, including PGE₂ and Thromboxane A₂ (TXA₂). It also shows how the synthetic analog U-46619 bypasses this pathway to directly activate the TP receptor.

Caption: Prostanoid pathway showing mPGES-1 action and U-46619's role.

Protocol: Cell-Based mPGES-1 Inhibition Assay

This protocol provides a general workflow for evaluating an mPGES-1 inhibitor in a cell-based format.

• Cell Culture:

  • Seed A549 cells (or another suitable cell line) in 96-well plates at a density that will result in a confluent monolayer (approx. 80-90%) on the day of the experiment.

  • Incubate for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Cell Stimulation:

  • Replace the culture medium with fresh, serum-free medium containing a pro-inflammatory stimulus (e.g., 1 ng/mL Interleukin-1 beta, IL-1β) to induce mPGES-1 expression.

  • Incubate for 18-24 hours.

• Inhibitor Treatment:

  • Prepare serial dilutions of the test inhibitor and positive control (e.g., MF63) in serum-free medium. Include a vehicle control (e.g., 0.1% DMSO).

  • Remove the stimulation medium from the cells and add the medium containing the various inhibitor concentrations.

  • Pre-incubate the cells with the inhibitors for 30-60 minutes.

• PGE₂ Production:

  • Add arachidonic acid (e.g., 10 µM final concentration) to all wells to provide the substrate for the COX-mPGES-1 pathway.

  • Incubate for 15-30 minutes at 37°C.

• Sample Collection and Analysis:

  • Collect the cell culture supernatant from each well.

  • Centrifuge the supernatant to remove any cell debris.

  • Measure the concentration of PGE₂ in the supernatant using a validated method, such as a competitive ELISA or LC-MS/MS.

• Data Analysis:

  • Subtract background PGE₂ levels (wells with no cells).

  • Normalize the data to the vehicle control (0% inhibition) and a maximal inhibition control (100% inhibition).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Workflow Diagram

Caption: Workflow for a typical cell-based mPGES-1 inhibition assay.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting inconsistent assay results.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U 46619 | Prostanoid Receptor Agonists: R&D Systems [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. Identification and development of mPGES-1 inhibitors: where we are at? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microsomal prostaglandin E synthase-1: the inducible synthase for prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel human mPGES-1 inhibitors identified through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhanced Efficiency of the Microsomal Prostaglandin E2 Synthase‑1 Inhibitor AGU661 in Human Whole Blood by Encapsulation into PLGA-Based Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HTRF-based assay for microsomal prostaglandin E2 synthase-1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Biological characterization of new inhibitors of microsomal PGE synthase‐1 in preclinical models of inflammation and vascular tone - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of microsomal prostaglandin E-synthase-1 (mPGES-1) selectively suppresses PGE2 in an in vitro equine inflammation model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing U-46619 Concentration for In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the concentration of the thromboxane A2 (TP) receptor agonist, U-46619, for in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action in vitro?

A1: U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor.[1] Upon binding to the TP receptor, U-46619 activates downstream signaling cascades, including the RhoA/Rho-kinase pathway, leading to physiological responses such as platelet aggregation, vasoconstriction, and smooth muscle contraction.[3][4] It has also been shown to activate p38 MAPK and ERK1/2 signaling pathways.[5]

Q2: What is a typical effective concentration range for U-46619 in in vitro experiments?

A2: The effective concentration of U-46619 is highly dependent on the cell type and the specific biological response being measured. Generally, concentrations can range from nanomolar (nM) to micromolar (µM). For instance, in human platelets, the EC50 (half-maximal effective concentration) for inducing shape change is approximately 0.035 µM, while for platelet aggregation, it is around 1.31 µM.[1] In HEK 293 cells expressing the human thromboxane receptor, U-46619 stimulates an increase in intracellular free calcium with an EC50 of 56 nM.[6] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental system.

Q3: How should I prepare and store U-46619 stock solutions?

A3: U-46619 is often supplied as a solution in methyl acetate.[7] To prepare a stock solution in a different solvent, the methyl acetate can be evaporated under a gentle stream of nitrogen, and the compound can then be dissolved in solvents like ethanol, DMSO, or dimethylformamide to a concentration of approximately 100 mg/ml.[7] For aqueous buffers, it is sparingly soluble (approx. 1 mg/ml in PBS, pH 7.2).[7] It is not recommended to store aqueous solutions for more than one day.[7] For long-term storage, aliquoted stock solutions should be stored at -20°C or -80°C.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No or weak response to U-46619	Suboptimal Concentration: The concentration used may be too low for the specific cell type or assay.	Perform a dose-response experiment with a wide range of U-46619 concentrations (e.g., 1 nM to 10 µM) to determine the optimal concentration.[3]
Receptor Expression: The cells may not express the thromboxane (TP) receptor or express it at very low levels.	Verify TP receptor expression in your cell line using techniques like RT-PCR, Western blot, or flow cytometry.
Compound Degradation: Improper storage of U-46619 stock solution may have led to its degradation.	Prepare fresh stock solutions of U-46619. Ensure proper storage conditions as per the manufacturer's instructions.
High background or non-specific effects	High Concentration: The concentration of U-46619 used may be too high, leading to off-target effects.	Refer to your dose-response curve and use the lowest concentration that gives a robust and specific response. Higher concentrations (e.g., 5 µM) have been shown to be less effective in some assays.[5]
Solvent Effects: The solvent used to dissolve U-46619 (e.g., DMSO) may be causing cellular toxicity or other non-specific effects at the final concentration used in the experiment.	Ensure the final concentration of the solvent in your assay is minimal and include a vehicle control (cells treated with the solvent alone) in your experimental setup.
Inconsistent results between experiments	Cell Passage Number: The responsiveness of cells to U-46619 can change with increasing passage number.	Use cells within a consistent and defined passage number range for all experiments.
Variability in Cell Density: Different cell densities at the time of treatment can lead to varied responses.	Standardize the cell seeding density and ensure consistent confluency at the time of the experiment.
Pipetting Errors: Inaccurate pipetting can lead to significant variations in the final concentration of U-46619.	Use calibrated pipettes and proper pipetting techniques to ensure accuracy.

Quantitative Data Summary

The following table summarizes the effective concentrations (EC50) of U-46619 for various in vitro responses across different cell types.

Cell Type	Response Measured	EC50 Value	Reference
Human Platelets	Shape Change	0.035 µM	[1]
Human Platelets	Myosin Light Chain Phosphorylation (MLCP)	0.057 µM	[1]
Human Platelets	Fibrinogen Receptor Binding	0.53 µM	[1]
Human Platelets	Serotonin Release	0.54 µM	[1]
Rabbit Platelets	Aggregation	0.58 µM	[3]
Human Platelets	Aggregation	1.31 µM	[1]
HEK 293 cells (expressing human TP receptor)	Intracellular Calcium Increase	56 nM	[6]

Experimental Protocols

Protocol 1: Determination of U-46619 EC50 for Platelet Aggregation

Objective: To determine the concentration of U-46619 that induces a half-maximal platelet aggregation response.

Materials:

• Freshly isolated human or animal platelets

• Platelet-rich plasma (PRP) or washed platelets

• U-46619 stock solution (e.g., 1 mM in DMSO)

• Appropriate buffer (e.g., Tyrode's buffer)

• Platelet aggregometer

Method:

• Prepare platelet-rich plasma (PRP) from fresh whole blood by centrifugation.

• Adjust the platelet count in the PRP to the desired concentration.

• Pre-warm the platelet suspension to 37°C in the aggregometer cuvettes with a stir bar.

• Prepare a serial dilution of U-46619 in the appropriate buffer.

• Add a range of U-46619 concentrations (e.g., 10 nM to 10 µM) to the platelet suspensions.

• Record the change in light transmission over time using the platelet aggregometer. The increase in light transmission corresponds to platelet aggregation.

• Plot the maximum aggregation percentage against the log of the U-46619 concentration.

• Calculate the EC50 value from the resulting dose-response curve using appropriate software (e.g., GraphPad Prism).

Protocol 2: Measurement of Intracellular Calcium Mobilization

Objective: To measure the U-46619-induced increase in intracellular calcium concentration in adherent cells.

Materials:

• Adherent cells expressing the TP receptor (e.g., HEK 293-TP)

• Cell culture medium

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• U-46619 stock solution

• Balanced salt solution (e.g., HBSS)

• Fluorescence plate reader or microscope

Method:

• Seed the cells in a black-walled, clear-bottom 96-well plate and culture until they reach the desired confluency.

• Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's protocol. This typically involves incubating the cells with the dye for 30-60 minutes at 37°C.

• Wash the cells with a balanced salt solution to remove excess dye.

• Prepare different concentrations of U-46619 in the salt solution.

• Use a fluorescence plate reader to measure the baseline fluorescence intensity.

• Add the U-46619 solutions to the wells and immediately begin recording the fluorescence intensity over time.

• The change in fluorescence intensity reflects the change in intracellular calcium concentration.

• Analyze the data to determine the peak response for each U-46619 concentration and calculate the EC50.

Visualizations

References

• 1. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

degradation of 5-trans U-46619 in experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-trans U-46619 and its more common isomer, U-46619.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for U-46619?

For long-term stability, U-46619 should be stored at -20°C in a tightly sealed container, preferably under desiccating conditions.[1][2] When stored properly as a solid or in a suitable organic solvent, it can be stable for up to two years.[1]

Q2: How should I prepare aqueous solutions of U-46619?

U-46619 is sparingly soluble in aqueous buffers.[1] To prepare an aqueous solution, it is recommended to first dissolve the compound in an organic solvent such as ethanol, DMSO, or dimethyl formamide.[1] For many commercial preparations supplied in methyl acetate, the solvent can be evaporated under a gentle stream of nitrogen before redissolving in the desired buffer.[1] It is crucial to prepare aqueous solutions fresh for each experiment as they are not stable for more than one day.[1]

Q3: Can I store aqueous solutions of U-46619?

It is strongly advised not to store aqueous solutions of U-46619 for more than 24 hours.[1] The stability of U-46619 in aqueous solutions is limited, and degradation can lead to a decrease in its biological activity, resulting in experimental variability.

Q4: What is the primary degradation pathway for U-46619 in aqueous solutions?

Q5: Is 5-trans U-46619 biologically active?

5-trans U-46619 is an isomer of the potent thromboxane A2 receptor agonist U-46619. While U-46619 is a well-characterized agonist, there is limited specific data on the biological activity of the 5-trans isomer. It is often present as a minor impurity in commercial preparations of U-46619. For experiments requiring high specificity, it is important to use a high-purity preparation of the desired isomer.

Troubleshooting Guides

Issue 1: Inconsistent or weaker than expected biological response.

• Possible Cause 1: Degradation of U-46619 in aqueous solution.

  • Solution: Prepare fresh aqueous solutions of U-46619 for every experiment. Avoid storing stock solutions in aqueous buffers for more than a day.[1]

• Possible Cause 2: Improper storage of the stock compound.

  • Solution: Ensure that the solid compound or stock solution in an organic solvent is stored at -20°C in a tightly sealed, desiccated environment.[1][2]

• Possible Cause 3: Multiple freeze-thaw cycles of the stock solution.

  • Solution: Aliquot the stock solution into smaller, single-use volumes after the initial preparation to minimize freeze-thaw cycles.

• Possible Cause 4: Low purity of the compound.

  • Solution: Verify the purity of the U-46619 used. The presence of isomers like 5-trans U-46619 or other impurities could potentially affect the overall biological activity.

Issue 2: Poor solubility in aqueous buffers.

• Possible Cause: Direct dissolution in aqueous buffer.

  • Solution: U-46619 has low solubility in aqueous solutions.[1] First, dissolve the compound in a minimal amount of a water-miscible organic solvent like ethanol or DMSO. Then, slowly add this stock solution to the aqueous buffer while vortexing to ensure proper mixing and prevent precipitation.

Quantitative Data Summary

Table 1: Storage and Stability of U-46619

Condition	Recommendation	Stability
Long-Term Storage (Solid/Organic Solvent)	Store at -20°C under desiccating conditions.	Up to 2 years[1]
Aqueous Solution Storage	Not recommended for more than 24 hours.	Limited stability; prone to hydrolysis.[1][3]
Freeze-Thaw Cycles	Minimize by aliquoting stock solutions.	Repeated cycles can lead to degradation.

Experimental Protocols

Protocol 1: Preparation of a U-46619 Stock Solution

• Allow the vial of U-46619 to equilibrate to room temperature before opening.

• If supplied in an organic solvent like methyl acetate, carefully evaporate the solvent using a gentle stream of nitrogen gas.

• Add a suitable volume of a dry, inert organic solvent such as ethanol or DMSO to the vial to achieve the desired stock concentration (e.g., 10 mg/mL).

• Vortex the solution until the U-46619 is completely dissolved.

• Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Preparation of a Working Aqueous Solution

• Thaw a single-use aliquot of the U-46619 stock solution at room temperature.

• Determine the final concentration of U-46619 required for your experiment.

• Add the appropriate volume of the stock solution to your pre-warmed experimental aqueous buffer. It is crucial to add the stock solution to the buffer and not the other way around to prevent precipitation.

• Mix the solution thoroughly by vortexing or gentle inversion.

• Use the freshly prepared aqueous solution immediately for your experiment.

Visualizations

Caption: U-46619 signaling pathway.

Caption: General experimental workflow for using U-46619.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Stability, and Biological Studies of Fluorinated Analogues of Thromboxane A2 - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting off-target effects of 5-trans U-46619

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing 5-trans U-46619 in their experiments. The information is tailored for scientists and drug development professionals to identify and address potential off-target effects.

Troubleshooting Guides

Unexpected experimental outcomes when using U-46619 may be attributed to the presence of its isomer, 5-trans U-46619, which can exhibit off-target effects. The primary on-target effect of U-46619 is the activation of the thromboxane A2 (TP) receptor, while a known off-target effect of its 5-trans isomer is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1). This guide provides a systematic approach to troubleshoot and differentiate these effects.

Issue 1: Attenuated or Unexpected Physiological Response

Question: My application of U-46619 results in a weaker or different physiological response than anticipated (e.g., reduced platelet aggregation or vasoconstriction). Could this be due to off-target effects of 5-trans U-46619?

Answer: Yes, the presence of 5-trans U-46619 as an impurity in U-46619 preparations can lead to confounding results.[1] While U-46619 is a potent TP receptor agonist, 5-trans U-46619 can inhibit mPGES-1. Inhibition of mPGES-1 would lead to decreased production of prostaglandin E2 (PGE2), a key inflammatory mediator. Depending on the experimental system, a reduction in PGE2 could counteract the expected physiological response of TP receptor activation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for attenuated U-46619 response.

Experimental Protocols

This protocol is designed to confirm the on-target activity of U-46619 by measuring a downstream signaling event, such as calcium mobilization, in a cell line expressing the TP receptor.

Materials:

• HEK293 cells stably expressing the human TP receptor.

• Fluo-4 AM calcium indicator dye.

• U-46619 and 5-trans U-46619.

• TP receptor antagonist (e.g., SQ-29548).

• Hanks' Balanced Salt Solution (HBSS).

• 96-well black, clear-bottom plates.

• Fluorescence plate reader.

Procedure:

• Cell Seeding: Seed HEK293-TP cells in 96-well plates and grow to 80-90% confluency.

• Dye Loading: Wash cells with HBSS and incubate with Fluo-4 AM solution in the dark at 37°C for 1 hour.

• Compound Preparation: Prepare serial dilutions of U-46619 and 5-trans U-46619. For control wells, prepare the TP receptor antagonist.

• Baseline Reading: Measure baseline fluorescence using a plate reader (Excitation: 485 nm, Emission: 525 nm).

• Compound Addition: Add the compounds to the respective wells.

• Kinetic Reading: Immediately begin kinetic fluorescence readings for 2-5 minutes to capture the calcium flux.

• Data Analysis: Calculate the change in fluorescence intensity over baseline to determine the agonist-induced calcium mobilization.

This protocol determines the inhibitory effect of 5-trans U-46619 on mPGES-1 activity by measuring the production of PGE2.

Materials:

• Human recombinant mPGES-1.

• Prostaglandin H2 (PGH2) substrate.

• 5-trans U-46619.

• Known mPGES-1 inhibitor (positive control).

• Glutathione (GSH).

• Reaction buffer (e.g., potassium phosphate buffer).

• PGE2 ELISA kit.

• Stop solution (e.g., a solution of trisodium phosphate).

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, GSH, and either 5-trans U-46619, the positive control inhibitor, or vehicle.

• Enzyme Addition: Add human recombinant mPGES-1 to each tube and pre-incubate for 15 minutes at room temperature.

• Substrate Addition: Initiate the reaction by adding PGH2.

• Incubation: Incubate for a defined period (e.g., 60 seconds) at 37°C.

• Reaction Termination: Stop the reaction by adding the stop solution.

• PGE2 Measurement: Quantify the amount of PGE2 produced using a PGE2 ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity by comparing the PGE2 levels in the presence of 5-trans U-46619 to the vehicle control.

Data Presentation

The following tables summarize the known quantitative data for U-46619 and highlight the data gap for 5-trans U-46619's off-target activity.

Table 1: On-Target Activity of U-46619 (TP Receptor Agonism)

Compound	Target	Assay	EC50	Reference
U-46619	Thromboxane A2 (TP) Receptor	Platelet Shape Change	0.013 µM	[2]
U-46619	Thromboxane A2 (TP) Receptor	Platelet Aggregation	0.58 µM	[2]
U-46619	Thromboxane A2 (TP) Receptor	General Agonist Activity	0.035 µM	[3]

Table 2: Off-Target Activity of 5-trans U-46619 (mPGES-1 Inhibition)

Compound	Target	Assay	IC50	Reference
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Enzyme Inhibition Assay	Data Not Available	-

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for U-46619? A1: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[4][5] Its on-target effects include stimulating platelet aggregation and smooth muscle contraction.[4]

Q2: What are the known off-target effects of 5-trans U-46619? A2: 5-trans U-46619, an isomer and common impurity in U-46619 preparations, is known to inhibit microsomal prostaglandin E2 synthase-1 (mPGES-1).[1]

Q3: How can I distinguish between on-target TP receptor activation and off-target mPGES-1 inhibition in my experiment? A3: A key strategy is to measure the profile of different prostanoids. TP receptor activation is a direct effect of U-46619 binding. In contrast, mPGES-1 inhibition by 5-trans U-46619 will specifically block the conversion of PGH2 to PGE2. Therefore, you would expect to see a selective decrease in PGE2 levels, while other prostanoids derived from PGH2, such as thromboxane B2 (TXB2, the stable metabolite of TXA2) and PGF2α, may remain unchanged or even increase due to shunting of the PGH2 substrate.[6][7]

Q4: What is the signaling pathway for TP receptor activation? A4: The thromboxane A2 (TP) receptor is a G-protein coupled receptor (GPCR). Upon agonist binding, it primarily couples to Gq, which activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

Caption: On-target signaling pathway of U-46619 via the TP receptor.

Q5: How does mPGES-1 inhibition by 5-trans U-46619 affect the prostaglandin synthesis pathway? A5: In the arachidonic acid cascade, cyclooxygenase (COX) enzymes convert arachidonic acid to PGH2. PGH2 is a precursor for various prostanoids. mPGES-1 specifically catalyzes the isomerization of PGH2 to PGE2. Inhibition of mPGES-1 by 5-trans U-46619 blocks this specific step, leading to a reduction in PGE2 synthesis.

References

• 1. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. resources.rndsystems.com [resources.rndsystems.com]
• 5. U46619 - Wikipedia [en.wikipedia.org]
• 6. Distinction of microsomal prostaglandin E synthase-1 (mPGES-1) inhibition from cyclooxygenase-2 inhibition in cells using a novel, selective mPGES-1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. profiles.wustl.edu [profiles.wustl.edu]

how to account for 5-trans U-46619 impurity in U-46619 experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals working with the thromboxane A2 receptor agonist, U-46619. The following frequently asked questions (FAQs) and troubleshooting guides address common issues related to the presence of the 5-trans U-46619 impurity in experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how does it form?

A1: 5-trans U-46619 is a geometric isomer of U-46619, a potent thromboxane A2 (TP) receptor agonist. The key difference lies in the configuration of the double bond at the 5th carbon position of the heptenoic acid chain. In U-46619, this bond is in the cis (Z) configuration, while in the impurity, it is in the trans (E) configuration. This impurity can arise during the synthesis of U-46619 or through isomerization under certain storage and experimental conditions. Commercial preparations of U-46619 often contain 2-5% of the 5-trans isomer.[1]

Q2: What is the potential impact of the 5-trans U-46619 impurity on my experimental results?

A2: The presence of the 5-trans isomer can introduce variability and potentially confounding effects in your experiments. Geometric isomers of pharmacologically active compounds can exhibit different binding affinities for their receptors and possess distinct biological activities. For G-protein coupled receptors (GPCRs) like the TP receptor, stereochemistry can influence ligand binding and subsequent activation of signaling pathways. Therefore, the 5-trans impurity may act as a partial agonist, an antagonist, or have a different potency compared to the cis isomer, leading to unexpected or inconsistent results.

Q3: How can I detect and quantify the 5-trans U-46619 impurity in my sample?

A3: High-Performance Liquid Chromatography (HPLC) is the most common method for separating and quantifying geometric isomers like 5-trans U-46619. A reverse-phase HPLC method with a suitable column, such as a C18 or a phenyl-based column, can be developed to resolve the two isomers. The difference in the spatial arrangement of the cis and trans isomers leads to different interactions with the stationary phase, allowing for their separation. Ultraviolet (UV) detection is typically used for quantification. For a detailed protocol, please refer to the "Experimental Protocols" section below.

Q4: What is the known biological activity of 5-trans U-46619?

A4: There is limited published data directly comparing the TP receptor agonist activity of 5-trans U-46619 to the cis form. However, one study found that 5-trans U-46619 was about half as potent as the cis isomer at inhibiting Prostaglandin E synthase. It is crucial to empirically determine the effect of the 5-trans isomer in your specific experimental system, as it may not have the same pharmacological profile as U-46619.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent dose-response curves or unexpected pharmacological effects.	The ratio of U-46619 to its 5-trans isomer may vary between batches of the compound or due to degradation over time.	1. Analyze Purity: Use HPLC to determine the exact ratio of the cis and trans isomers in your current stock of U-46619. 2. Source High-Purity Compound: If possible, obtain a batch of U-46619 with a purity of >99% to minimize the influence of the isomer. 3. Test the Isomer: If a pure standard of 5-trans U-46619 is available, perform a dose-response experiment to characterize its specific activity in your assay.
Decreased potency of U-46619 over time.	U-46619 may be isomerizing to the less active 5-trans form under your storage or experimental conditions.	1. Proper Storage: Store U-46619 solutions at -20°C or lower and avoid repeated freeze-thaw cycles. Protect from light and oxygen. 2. Fresh Solutions: Prepare fresh working solutions for each experiment from a frozen stock. 3. Check for Degradation: Re-analyze the purity of your stock solution using HPLC if you suspect degradation.
High background signal or off-target effects.	The 5-trans isomer may have activity at other receptors or signaling pathways not engaged by the cis isomer.	1. Use a TP Receptor Antagonist: To confirm that the observed effects are mediated by the TP receptor, perform experiments in the presence of a specific TP receptor antagonist, such as SQ-29548. 2. Purity Analysis: Correlate the level of impurity with the magnitude of the off-target effects.

Data Presentation

Table 1: Hypothetical Comparison of U-46619 and 5-trans U-46619 Pharmacological Parameters

Parameter	U-46619 (5-cis)	5-trans U-46619	Reference
TP Receptor Binding Affinity (Ki)	~10 nM	Expected to be lower	Hypothetical
EC50 for Platelet Aggregation	~35 nM[2]	Expected to be higher	Hypothetical
Prostaglandin E Synthase Inhibition (IC50)	~5 µM	~10 µM	[2]

Note: The values for TP receptor binding affinity and EC50 for platelet aggregation for 5-trans U-46619 are hypothetical and should be determined experimentally. The purpose of this table is to illustrate the potential differences in activity.

Experimental Protocols

Protocol 1: HPLC Method for the Separation of U-46619 and 5-trans U-46619

This protocol provides a general framework for the separation of the cis and trans isomers of U-46619. Optimization may be required for your specific HPLC system and column.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column:

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size). A phenyl-hexyl column could also be effective.

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • Start with a gradient of 30% B, increasing to 70% B over 20 minutes.

• Flow Rate:

  • 1.0 mL/min

• Detection:

  • UV at 210 nm

• Procedure:

  • Prepare a stock solution of the U-46619 sample in acetonitrile or methanol.

  • Inject an appropriate volume (e.g., 10 µL) onto the column.

  • Monitor the chromatogram for two separate peaks corresponding to the cis and trans isomers. The more linear trans isomer is expected to have a slightly longer retention time.

  • Quantify the relative peak areas to determine the percentage of each isomer.

Mandatory Visualizations

U-46619 Signaling Pathway

Caption: U-46619 signaling pathway via the TP receptor.

Experimental Workflow for Impurity Analysis

Caption: Workflow for analyzing 5-trans U-46619 impurity.

Troubleshooting Logic for Inconsistent Results

Caption: Decision tree for troubleshooting inconsistent U-46619 results.

References

• 1. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 2. Characterization of the inhibition of U46619-mediated human platelet activation by the trimetoquinol isomers. Evidence for endoperoxide/thromboxane A2 receptor blockade - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Experiments with 5-trans U-46619 and its Isomer U-46619

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experiments involving the thromboxane A2 receptor agonist U-46619 and its isomer, 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is the difference between U-46619 and 5-trans U-46619?

A1: U-46619 (also known as 9,11-dideoxy-9α,11α-methanoepoxy PGF2α) is a stable synthetic analog of the prostaglandin endoperoxide PGH2 and a potent thromboxane A2 (TP) receptor agonist.[1][2] 5-trans U-46619 is the trans isomer of U-46619.[3] It is often found as a minor impurity (2-5%) in many commercial preparations of U-46619.[4] While U-46619 is a potent TP receptor agonist, the biological activity of 5-trans U-46619 is less characterized, with one study showing it inhibits microsomal prostaglandin E2 synthase (mPGES).[3][4]

Q2: How can the presence of 5-trans U-46619 affect my experiments?

A2: The presence of the 5-trans isomer as an impurity in your U-46619 stock can be a source of variability. Since 5-trans U-46619 has different pharmacological activity (mPGES inhibition) and is less potent at the TP receptor, batch-to-batch variation in the purity of U-46619 can lead to inconsistent results.[4] For experiments requiring high precision, it is crucial to use a high-purity U-46619 compound with a known and low percentage of the 5-trans isomer.

Q3: What is the primary mechanism of action for U-46619?

A3: U-46619 acts as a selective agonist for the thromboxane A2 (TP) receptor, which is a G-protein-coupled receptor (GPCR).[1][5] Activation of the TP receptor primarily couples to Gq and G13 proteins.[6][7] This leads to the activation of phospholipase C (PLC), increased intracellular calcium levels, and activation of Rho kinase, resulting in physiological responses like platelet aggregation and smooth muscle contraction.[5][6][8]

Q4: What are the recommended solvent and storage conditions for U-46619?

A4: U-46619 is typically supplied as a solution in methyl acetate. For experimental use, the initial solvent can be evaporated under a gentle stream of nitrogen, and the compound can be redissolved in solvents like ethanol, DMSO, or dimethylformamide (DMF) at concentrations up to 100 mg/mL.[9][10] For aqueous buffers like PBS (pH 7.2), the solubility is much lower, around 1-2 mg/mL.[9][10] It is not recommended to store aqueous solutions for more than one day.[9][10] For long-term storage, the compound should be stored at -20°C, where it is stable for at least one to two years.[9][10]

Troubleshooting Guides

Issue 1: High Variability in Dose-Response Curves

Potential Cause	Troubleshooting Steps
Inconsistent Purity of U-46619	The presence of the less active 5-trans isomer can alter the effective concentration of the active compound. 1. Verify the purity of your U-46619 batch from the certificate of analysis. 2. If possible, use a high-purity standard (>98%) for critical experiments. 3. If batch-to-batch variability is suspected, perform a qualification experiment with a new batch against the old one to ensure consistency.
Degradation of U-46619 Stock	Improper storage or repeated freeze-thaw cycles of aqueous solutions can lead to degradation. 1. Prepare fresh aqueous solutions for each experiment.[10] 2. Aliquot stock solutions in organic solvents to minimize freeze-thaw cycles. 3. Store all stock solutions at -20°C or -80°C as recommended.[11]
Solubility Issues	U-46619 has limited solubility in aqueous buffers, which can lead to precipitation and inaccurate concentrations. 1. Ensure the final concentration of the organic solvent (e.g., DMSO, ethanol) in your assay is low and consistent across all experiments. 2. Visually inspect solutions for any signs of precipitation. 3. For maximum solubility in aqueous buffers, dilute the stock solution directly into the buffer of choice while vortexing.[10]

Issue 2: Lower-than-Expected Potency (High EC50)

Potential Cause	Troubleshooting Steps
Receptor Desensitization	Prolonged exposure to an agonist can lead to receptor desensitization or downregulation. 1. Minimize the pre-incubation time with U-46619. 2. Ensure that the experimental system (e.g., cells, tissue) has had adequate time to recover from any prior treatments.
Presence of Antagonists	Components in the experimental buffer or serum may have antagonistic effects. 1. Run a control experiment with a known TP receptor antagonist (e.g., SQ-29548) to confirm that the observed effect is TP receptor-mediated.[12] 2. If using serum-containing media, consider potential binding of U-46619 to serum proteins. Test in a serum-free medium if possible.
Cell/Tissue Health	Poor health or viability of the experimental model can lead to a blunted response. 1. Perform a viability assay on your cells or tissue. 2. Ensure proper handling and physiological conditions (temperature, pH, oxygenation) are maintained throughout the experiment.

Issue 3: No Response or Irreproducible Platelet Aggregation

Potential Cause	Troubleshooting Steps
Platelet Preparation	The method of platelet preparation (platelet-rich plasma vs. washed platelets) can significantly impact the response. 1. Ensure a standardized protocol for platelet isolation and counting. 2. For washed platelets, be cautious of over-centrifugation, which can cause premature activation.
Natural Donor Variability	A significant portion of the normal human population (10-20%) may be non-sensitive or low-sensitive to U-46619.[13][14] 1. Screen multiple donors to establish a baseline response and identify sensitive donors for your experiments. 2. When possible, use pooled donor platelets to average out individual variability.
Role of ADP	U-46619-induced aggregation is often mediated by the release of ADP from platelet-dense granules.[15] 1. Consider that the experimental conditions might be affecting ADP release or signaling. 2. Note that some research indicates U-46619 can induce two waves of secretion, with the first being ADP-dependent.[16]

Quantitative Data Summary

The following tables summarize key quantitative data for U-46619 from various experimental systems.

Table 1: EC50 Values of U-46619 in Vasoconstriction and Cellular Assays

Experimental System	Response Measured	EC50 Value	Reference
Human Subcutaneous Resistance Arteries	Contraction	16 nM	[17]
Cultured Rat Aortic Smooth Muscle Cells	Increase in Cytosolic Ca²⁺	49 ± 14 nM	[8]
Cultured Rat Aortic Smooth Muscle Cells	Inositol Trisphosphate Accumulation	32 ± 4 nM	[8]
Rat Aortic Rings	Contraction	28 ± 2 nM	[8]
Human Saphenous Vein	Contraction	3.7 nM	[18]
General TP Receptor Agonist Activity	Not specified	35 nM	[19]

Table 2: Solubility and Stability of U-46619

Solvent	Solubility	Storage Recommendation	Reference
Ethanol, DMSO, DMF	~100 mg/mL	Aliquot and store at -20°C	[9][10]
PBS (pH 7.2)	~1-2 mg/mL	Do not store for more than one day	[9][10]
Methyl Acetate (as supplied)	10 mg/mL	Store at -20°C for ≥ 2 years	[10]

Experimental Protocols

Protocol 1: Vasoconstriction Assay in Isolated Arteries

This protocol is a generalized method based on wire myography techniques described in the literature.[17]

• Tissue Preparation : Isolate segments of arteries (e.g., human subcutaneous resistance arteries) and mount them on a wire myograph in organ baths containing a physiological salt solution (e.g., Krebs-Henseleit buffer) gassed with 95% O₂ / 5% CO₂ at 37°C.

• Equilibration : Allow the vessels to equilibrate under a standardized resting tension until a stable baseline is achieved.

• Viability Check : Contract the vessels with a high-concentration potassium chloride (KCl) solution to ensure tissue viability. Wash thoroughly and return to baseline.

• Cumulative Concentration-Response Curve : Add U-46619 to the organ bath in a cumulative manner, increasing the concentration stepwise (e.g., from 10⁻¹⁰ M to 3x10⁻⁷ M).[18]

• Data Recording : Record the isometric tension continuously. The response is typically measured as a percentage of the maximal contraction induced by KCl.

• Data Analysis : Plot the contractile response against the logarithm of the U-46619 concentration to determine the EC50 and maximum response.

Protocol 2: Platelet Aggregation Assay

This protocol is a generalized method for light transmission aggregometry (LTA) with platelet-rich plasma (PRP).

• Blood Collection : Draw whole blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

• PRP Preparation : Centrifuge the whole blood at a low speed (e.g., 200 x g for 15 minutes) to obtain platelet-rich plasma (PRP). Prepare platelet-poor plasma (PPP) by further centrifuging the remaining blood at a high speed (e.g., 2000 x g for 10 minutes).

• Platelet Count Standardization : Adjust the platelet count in the PRP using PPP to a standard concentration (e.g., 2.5 x 10⁸ platelets/mL).

• Aggregation Measurement : Place an aliquot of the adjusted PRP into a cuvette with a stir bar in a lumi-aggregometer at 37°C. Use PPP to set the 100% aggregation baseline.

• Agonist Addition : Add U-46619 (e.g., at a final concentration of 1 µM) to the PRP and record the change in light transmission over time (typically 5-10 minutes).[16]

• Data Analysis : The maximum percentage of aggregation is determined from the aggregation curve.

Visualizations

Caption: Signaling pathway of the thromboxane A2 (TP) receptor activated by U-46619.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. caymanchem.com [caymanchem.com]
• 4. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 5. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 7. researchgate.net [researchgate.net]
• 8. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. reprocell.com [reprocell.com]
• 18. academic.oup.com [academic.oup.com]
• 19. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]

stability of 5-trans U-46619 in different solvent systems

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability and handling of 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how should it be stored?

A1: 5-trans U-46619 is the trans isomer of the potent and stable thromboxane A2 (TP) receptor agonist, U-46619. It is a valuable tool for studying TP receptor-mediated signaling pathways involved in processes like platelet aggregation and vasoconstriction.[1][2] For long-term stability, 5-trans U-46619, typically supplied in methyl acetate, should be stored at -20°C, where it is stable for at least two years.

Q2: How do I prepare a stock solution of 5-trans U-46619?

A2: 5-trans U-46619 is often supplied dissolved in methyl acetate. To prepare a stock solution in a different solvent, the methyl acetate can be evaporated under a gentle stream of nitrogen. The residue can then be dissolved in an organic solvent of choice, such as dimethyl sulfoxide (DMSO), ethanol, or dimethylformamide (DMF). The solubility in these organic solvents is high, approximately 50-100 mg/mL. For consistent results, it is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Q3: What is the stability of 5-trans U-46619 in different solvents?

Q4: I am seeing variable results in my experiments. Could the stability of my 5-trans U-46619 solution be the issue?

A4: Yes, variability in experimental results can be due to the degradation of 5-trans U-46619, especially if using aqueous solutions that have been stored. It is crucial to use freshly prepared aqueous solutions for each experiment. If you are using a stock solution in an organic solvent, ensure it has been stored properly at -20°C or -80°C and has not undergone multiple freeze-thaw cycles. It is also worth noting that commercial preparations of U-46619 may contain 2-5% of the 5-trans isomer as an impurity, which could contribute to variability.

Troubleshooting Guides

Issue 1: Low or No Agonist Activity

Possible Cause	Troubleshooting Step
Degraded 5-trans U-46619	Prepare a fresh aqueous solution from a properly stored organic stock. If the stock is old or has been freeze-thawed multiple times, use a new vial.
Incorrect Solvent Preparation	Ensure the initial solvent (e.g., methyl acetate) was completely evaporated before dissolving in the new solvent. Residual solvent could interfere with the assay.
Low Receptor Expression	Confirm that the cell line or tissue used in your experiment expresses the thromboxane A2 (TP) receptor.
Incorrect Concentration	Verify the calculations for your serial dilutions. Prepare fresh dilutions from your stock solution.

Issue 2: Poor Solubility in Aqueous Buffer

Possible Cause	Troubleshooting Step
Exceeding Solubility Limit	The solubility of U-46619 in aqueous buffers like PBS (pH 7.2) is limited to approximately 1 mg/mL. Do not attempt to make aqueous solutions at higher concentrations.
Precipitation During Dilution	To improve solubility, first dilute the organic stock solution in a small volume of the aqueous buffer before bringing it to the final volume. Gentle vortexing can aid in dissolution.

Data Presentation

Table 1: Stability and Solubility of U-46619

Solvent System	Storage Temperature	Reported Stability	Solubility
Methyl Acetate (as supplied)	-20°C	≥ 2 years	10 mg/mL
DMSO, Ethanol, DMF	-20°C	Stable for several months	~50-100 mg/mL
Aqueous Buffer (e.g., PBS pH 7.2)	4°C	Not recommended for storage > 24 hours	~1 mg/mL

Note: The stability of 5-trans U-46619 is expected to be similar to that of U-46619.

Experimental Protocols

Protocol 1: Preparation of 5-trans U-46619 for In Vitro Assays

• If your 5-trans U-46619 is supplied in methyl acetate, evaporate the solvent from the desired amount under a gentle stream of dry nitrogen.

• Add the appropriate volume of anhydrous DMSO or ethanol to the dried compound to achieve the desired stock concentration (e.g., 10 mM).

• Gently vortex to ensure complete dissolution.

• Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

• For aqueous experimental buffers, on the day of the experiment, dilute the stock solution to the final working concentration. It is advisable to add the small volume of the organic stock to a larger volume of the aqueous buffer while vortexing to prevent precipitation.

Mandatory Visualizations

Caption: Experimental workflow for the preparation and use of 5-trans U-46619.

Caption: Signaling pathway of 5-trans U-46619 via the Thromboxane A2 receptor.

References

• 1. U-46619, a stable analogue of prostaglandin H2, induces retraction of human platelet-rich plasma clots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibitors

Microsomal prostaglandin E synthase-1 (mPGES-1) is a pivotal enzyme in the inflammatory cascade, catalyzing the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2). As a downstream effector of cyclooxygenase-2 (COX-2), mPGES-1 has emerged as a promising therapeutic target for inflammatory diseases, offering the potential for more selective intervention with fewer side effects than traditional non-steroidal anti-inflammatory drugs (NSAIDs). This guide provides a comparative overview of the inhibitory potency of various mPGES-1 inhibitors, supported by experimental data and detailed methodologies.

It is important to clarify a common misconception regarding the compound 5-trans U-46619. Contrary to the initial premise, U-46619 is not an mPGES-1 inhibitor but a stable synthetic analog of the endoperoxide PGH2 and a potent thromboxane A2 (TP) receptor agonist.[1][2] Its mechanism of action involves mimicking the effects of thromboxane A2, such as platelet aggregation and vasoconstriction, rather than inhibiting PGE2 synthesis.[1][3][4]

This guide will therefore focus on a selection of true mPGES-1 inhibitors, highlighting their comparative potencies as determined by in vitro and cell-based assays.

Inhibitory Potency of mPGES-1 Inhibitors

The inhibitory potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. The following table summarizes the IC50 values for several classes of mPGES-1 inhibitors across different assay formats.

Inhibitor Class	Compound	Human mPGES-1 (cell-free) IC50	Cell-Based Assay IC50	Human Whole Blood (HWB) Assay IC50	Selectivity Notes
Benzimidazoles	MF63	1 nM[5]	0.42 μM (A549 cells)[5]	1.3 μM[5]	Did not affect other prostanoids like TXA2 and PGI2.[6]
Compound III	0.09 μM[5]	-	-	No detectable inhibition of COX-1, COX-2, PGIS, or H-PGDS up to 50 μM.[5]
Benzoxazoles	Compound 37	18 nM[5]	34 nM (fetal fibroblast)[5]	7.56 μM[7]	Highly selective over COX-2.[7]
Compound 26	3 nM[5]	-	-	-
Compound 29	2 nM[5]	-	-	-
Arylpyrrolizines	Licofelone (ML3000)	6 μM (cell-free)[5]	< 1 μM (A549 cells)[5]	-	Dual inhibitor of mPGES-1 and 5-lipoxygenase (5-LOX).[5]
Trisubstituted Ureas	Compound 42	< 5 μM[5]	0.34 μM (A549 cells)[5]	2.1-9.7 μM[5]	-
Virtual Screening Hits	Compound 1	2.6 μM[8]	-	-	-
Compound 3	3.5 μM[5][8]	-	-	Showed ~83% inhibition at 10 μM.[8]
Compound 4	4.6 μM[5][8]	-	-	Showed ~83% inhibition at 10 μM.[8]
Compound 6	> 100 µM (against COX-1/2)	-	-	Highly selective for mPGES-1 over COX-1/2.[9]
Compound 7	3.8 µM	-	-	Identified through multi-step screening of a chemical library.[5]

Experimental Protocols

The determination of mPGES-1 inhibitory activity involves a variety of experimental setups, from cell-free enzymatic assays to more physiologically relevant whole-cell and whole-blood assays.

Cell-Free mPGES-1 Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified or recombinant mPGES-1.

• Protein Expression and Purification: Human mPGES-1 is typically expressed in a suitable system, such as E. coli or insect cells, and purified using standard chromatographic techniques.

• Enzyme Reaction: The reaction mixture contains the purified mPGES-1 enzyme, the substrate PGH2, and the co-factor glutathione (GSH).

• Inhibitor Addition: Test compounds are added to the reaction mixture at varying concentrations.

• PGE2 Detection: The amount of PGE2 produced is quantified using methods like enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• IC50 Calculation: The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Cell-Based mPGES-1 Inhibition Assay

This assay assesses the inhibitory effect of a compound in a cellular context, where factors like cell permeability and metabolism can influence efficacy.

• Cell Culture: A suitable cell line that expresses mPGES-1, such as A549 lung carcinoma cells or IL-1β-stimulated fetal fibroblasts, is cultured.[5]

• Stimulation: The cells are often stimulated with an inflammatory agent like interleukin-1β (IL-1β) or lipopolysaccharide (LPS) to induce the expression of COX-2 and mPGES-1.[5][6]

• Inhibitor Treatment: The cultured cells are treated with various concentrations of the test compound.

• PGE2 Measurement: The concentration of PGE2 released into the cell culture medium is measured by ELISA.

• IC50 Determination: The IC50 value is calculated based on the reduction in PGE2 production.

Human Whole Blood (HWB) Assay

The HWB assay provides a more complex and physiologically relevant model for evaluating mPGES-1 inhibitors, as it includes all the cellular and plasma components of blood.

• Blood Collection: Fresh human blood is collected from healthy volunteers.

• Stimulation: The blood is stimulated with LPS to induce the pro-inflammatory cascade.

• Inhibitor Incubation: The blood samples are incubated with different concentrations of the test inhibitor.

• PGE2 Analysis: After incubation, plasma is separated, and the levels of PGE2 are quantified by ELISA or LC-MS.

• IC50 Calculation: The IC50 value is determined from the dose-response curve of PGE2 inhibition.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the prostaglandin E2 biosynthesis pathway and a typical experimental workflow for identifying mPGES-1 inhibitors.

Caption: Prostaglandin E2 biosynthesis pathway highlighting the role of mPGES-1.

Caption: A typical workflow for the identification and characterization of mPGES-1 inhibitors.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of microsomal prostaglandin E-synthase-1 (mPGES-1) selectively suppresses PGE2 in an in vitro equine inflammation model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dc.uthsc.edu [dc.uthsc.edu]
• 8. Novel human mPGES-1 inhibitors identified through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective Inhibitors of Human mPGES-1 from Structure-Based Computational Screening - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Activity of 5-trans U-46619: A Comparative Guide to Selective mPGES-1 Inhibition

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of 5-trans U-46619 and other compounds as selective inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1), a key target in inflammatory and proliferative diseases. This document clarifies the current understanding of 5-trans U-46619's activity and presents a broader comparison with well-validated selective mPGES-1 inhibitors, supported by experimental data and detailed protocols.

Introduction to mPGES-1 as a Therapeutic Target

Microsomal prostaglandin E synthase-1 (mPGES-1) is a terminal synthase in the prostaglandin biosynthesis pathway. It is responsible for the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2), a key mediator of inflammation, pain, fever, and cancer. The expression of mPGES-1 is induced by pro-inflammatory stimuli, often in concert with cyclooxygenase-2 (COX-2). While non-steroidal anti-inflammatory drugs (NSAIDs) effectively reduce PGE2 production by inhibiting COX enzymes, they also block the synthesis of other physiologically important prostaglandins, leading to potential gastrointestinal and cardiovascular side effects. Selective inhibition of mPGES-1 offers a more targeted approach to reducing inflammatory PGE2 levels, potentially with an improved safety profile.

Validation of 5-trans U-46619 as a Potential mPGES-1 Inhibitor

The investigation into "5-trans U-46619" as a selective mPGES-1 inhibitor reveals limited and somewhat equivocal data. Primarily, its isomer, U-46619, is a well-characterized potent thromboxane A2 (TP) receptor agonist and a stable synthetic analog of the endoperoxide prostaglandin PGH2.

Information regarding the direct inhibitory activity of 5-trans U-46619 on mPGES-1 is sparse and originates from commercial suppliers rather than extensive peer-reviewed studies. One source indicates that 5-trans U-46619 inhibits microsomal prostaglandin E2 synthase (mPGES) at a concentration of 10 µM. Another supplier states that at a 10 µM concentration, it inhibits PGE synthase by less than 20%. These data points lack the necessary detail regarding the specific isoform of mPGES inhibited and the experimental conditions.

Given the limited evidence for 5-trans U-46619 as a potent and selective mPGES-1 inhibitor, this guide will focus on a comparison of well-established and characterized selective mPGES-1 inhibitors to provide a valuable resource for researchers in the field.

Comparison of Selective mPGES-1 Inhibitors

Several small molecules have been identified and characterized as potent and selective inhibitors of human mPGES-1. The following table summarizes the in vitro potency of some of these compounds.

Compound	Target	IC50 (nM)	Assay System	Selectivity	Reference
MF63	Human mPGES-1	1.3	Cell-free assay	>1000-fold vs. mPGES-2 and Thromboxane Synthase	[1]
Human mPGES-1	1.5	No significant inhibition of mouse mPGES-1	[2]
PF-9184	Recombinant Human mPGES-1	16.5	>6500-fold vs. rhCOX-1 and rhCOX-2	[3]
Compound 4b	Human mPGES-1	33	No significant inhibition of COX-1/2 at 100 µM	[4]
Mouse mPGES-1	157	[2]
Compound 37	mPGES-1	18	Enzyme assay	[4]
PGE2 Production	34	[4]

Note: IC50 values can vary depending on the assay system and experimental conditions.

Signaling Pathways and Experimental Workflows

To understand the validation process of mPGES-1 inhibitors, it is crucial to visualize the relevant biological pathways and experimental procedures.

Prostaglandin Biosynthesis Pathway

The following diagram illustrates the enzymatic cascade leading to the production of various prostaglandins, highlighting the central role of mPGES-1 in PGE2 synthesis.

Caption: Prostaglandin Biosynthesis Pathway.

Experimental Workflow for Validating a Selective mPGES-1 Inhibitor

The validation of a compound as a selective mPGES-1 inhibitor involves a multi-step process, from initial screening to in vivo efficacy studies.

Caption: Workflow for mPGES-1 Inhibitor Validation.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and comparison of mPGES-1 inhibitors.

Recombinant mPGES-1 Inhibition Assay (Cell-Free)

Objective: To determine the direct inhibitory effect of a compound on the enzymatic activity of mPGES-1.

Materials:

• Recombinant human mPGES-1

• Prostaglandin H2 (PGH2) substrate

• Glutathione (GSH) cofactor

• Test compound

• Assay buffer (e.g., potassium phosphate buffer)

• Enzyme-linked immunosorbent assay (ELISA) kit for PGE2 quantification

Procedure:

• Prepare a reaction mixture containing assay buffer, GSH, and recombinant mPGES-1.

• Add the test compound at various concentrations (for dose-response curves) or a single concentration (for screening).

• Pre-incubate the mixture for a defined period at a specific temperature (e.g., 15 minutes at 4°C).

• Initiate the enzymatic reaction by adding the PGH2 substrate.

• Incubate for a short period (e.g., 1 minute) at a controlled temperature (e.g., 25°C).

• Stop the reaction by adding a stop solution (e.g., a solution containing a reducing agent like stannous chloride).

• Quantify the amount of PGE2 produced using a competitive ELISA.

• Calculate the percentage of inhibition relative to a vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular PGE2 Production Assay

Objective: To assess the ability of a compound to inhibit PGE2 production in a cellular context.

Materials:

• A suitable cell line that expresses mPGES-1 upon stimulation (e.g., A549 human lung carcinoma cells).

• Cell culture medium and supplements.

• Pro-inflammatory stimulus (e.g., interleukin-1β (IL-1β)).

• Test compound.

• ELISA kit for PGE2 quantification.

Procedure:

• Seed the cells in multi-well plates and allow them to adhere.

• Pre-treat the cells with various concentrations of the test compound for a specific duration.

• Stimulate the cells with a pro-inflammatory agent (e.g., IL-1β) to induce the expression of COX-2 and mPGES-1 and subsequent PGE2 production.

• Incubate for a defined period (e.g., 24 hours).

• Collect the cell culture supernatant.

• Measure the concentration of PGE2 in the supernatant using an ELISA.

• Determine the IC50 value for the inhibition of cellular PGE2 production.

Selectivity Assays (e.g., vs. COX-1/COX-2)

Objective: To determine the selectivity of the inhibitor for mPGES-1 over other related enzymes in the prostaglandin pathway.

Procedure:

• Perform enzymatic assays using recombinant COX-1 and COX-2 enzymes.

• The assay principle is similar to the mPGES-1 assay, but with arachidonic acid as the substrate and measuring the production of PGH2 (or its stable metabolites).

• Compare the IC50 values for mPGES-1 inhibition with those for COX-1 and COX-2 inhibition to calculate the selectivity index.

Conclusion

The validation of "5-trans U-46619" as a selective mPGES-1 inhibitor is not well-supported by current scientific literature. The available data is sparse and lacks the rigorous validation required for a research-grade tool compound. In contrast, compounds such as MF63 and PF-9184 have been extensively characterized as potent and selective inhibitors of mPGES-1. For researchers and drug development professionals, focusing on these well-validated inhibitors is crucial for advancing the understanding of mPGES-1 biology and developing novel anti-inflammatory therapies. The provided experimental protocols and workflows offer a foundational guide for the evaluation and comparison of potential mPGES-1 inhibitors.

References

• 1. Identification and development of mPGES-1 inhibitors: where we are at? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-based discovery of mPGES-1 inhibitors suitable for preclinical testing in wild-type mice as a new generation of anti-inflammatory drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Distinction of microsomal prostaglandin E synthase-1 (mPGES-1) inhibition from cyclooxygenase-2 inhibition in cells using a novel, selective mPGES-1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to U-46619 and its Isomer, 5-trans U-46619, in Thromboxane A2 Receptor Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of U-46619 and its geometric isomer, 5-trans U-46619, focusing on their interactions with the thromboxane A2 (TXA2) receptor. U-46619 is a potent and stable synthetic analog of the prostaglandin endoperoxide PGH2, widely utilized as a TXA2 receptor agonist in research.[1] In contrast, 5-trans U-46619 is primarily known as a minor impurity in commercial preparations of U-46619, and its biological activity, particularly concerning the TXA2 receptor, is not extensively documented. This guide summarizes the available quantitative data, presents detailed experimental protocols for comparative studies, and visualizes key pathways and workflows.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of these compounds is crucial for experimental design and interpretation. Both U-46619 and 5-trans U-46619 share the same molecular formula and weight, differing only in the stereochemistry of the double bond at the C5 position.

Property	U-46619	5-trans U-46619
IUPAC Name	(5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid[1]	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid[2][3]
Synonyms	9,11-Dideoxy-9α,11α-methanoepoxy PGF2α	5,6-trans U-46619[2][3]
Molecular Formula	C21H34O4[4][5]	C21H34O4[2][3]
Molecular Weight	350.5 g/mol [4][5]	350.5 g/mol [2][3]
CAS Number	56985-40-1[4][5]	330796-58-2[2][3]

Biological Activity at the Thromboxane A2 Receptor

U-46619 is a well-characterized, potent agonist of the thromboxane A2 (TP) receptor.[1][6][7] Its binding to the TP receptor initiates a signaling cascade that leads to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1]

Conversely, there is a significant lack of data in the scientific literature regarding the direct effects of 5-trans U-46619 on the TXA2 receptor. While it is structurally very similar to U-46619, its biological activity at this receptor has not been thoroughly investigated. The primary reported activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase (mPGES-1) at a concentration of 10 µM.[3]

Parameter	U-46619	5-trans U-46619
Target	Thromboxane A2 (TP) Receptor	Microsomal Prostaglandin E2 Synthase-1[3]
Activity	Potent Agonist[1][6][7]	Inhibitor[3]
EC50 (TP Receptor)	35 nM[4]	Not Reported
Primary Effects	Platelet aggregation, vasoconstriction[1]	Inhibition of PGE2 synthesis[3]

Thromboxane A2 Receptor Signaling Pathway

Activation of the TP receptor by an agonist like U-46619 leads to the coupling of heterotrimeric G proteins, primarily Gq and G13. This initiates two main signaling cascades:

• Gq Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, causing the release of stored calcium ions (Ca2+) into the cytoplasm. The resulting increase in intracellular calcium, along with the activation of protein kinase C (PKC) by DAG, plays a crucial role in cellular responses like platelet shape change and smooth muscle contraction.

• G13 Pathway: Coupling to G13 activates Rho guanine nucleotide exchange factors (RhoGEFs), which in turn activate the small GTPase RhoA. Activated RhoA stimulates Rho-associated kinase (ROCK), leading to the phosphorylation of myosin light chain phosphatase and an increase in myosin light chain phosphorylation, ultimately resulting in smooth muscle contraction.

Caption: Thromboxane A2 receptor signaling cascade.

Experimental Protocols

To facilitate further research into the comparative effects of U-46619 and 5-trans U-46619, detailed protocols for key experiments are provided below.

Radioligand Binding Assay for Thromboxane A2 Receptor

This assay is used to determine the binding affinity (Kd) and the total number of receptors (Bmax) for a ligand to the TXA2 receptor.

Caption: Workflow for a radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Homogenize cells or tissues expressing the TXA2 receptor in a cold buffer (e.g., Tris-HCl) and centrifuge to pellet the membranes. Resuspend the membrane pellet in a fresh buffer.

• Incubation: In a multi-well plate, incubate the membrane preparation with various concentrations of a radiolabeled TXA2 receptor agonist (e.g., [³H]U-46619). For each concentration, a parallel incubation should be performed in the presence of a high concentration of an unlabeled TXA2 receptor antagonist to determine non-specific binding.

• Separation: After incubation to equilibrium, rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The filter will trap the membranes with the bound radioligand, while the free radioligand will pass through.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Subtract the non-specific binding from the total binding to obtain specific binding. Plot the specific binding against the concentration of the radioligand and analyze the data using non-linear regression to determine the dissociation constant (Kd) and the maximum number of binding sites (Bmax).

Platelet Aggregation Assay

This functional assay measures the ability of an agonist to induce platelet aggregation.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. 5-trans U-46619 | CAS 330796-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 5. scbt.com [scbt.com]
• 6. Thromboxane A2: physiology/pathophysiology, cellular signal transduction and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Coupling of thromboxane A2 receptor isoforms to Galpha13: effects on ligand binding and signalling - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Specificity of 5-trans U-46619: A Comparative Analysis of its Cross-Reactivity with Prostaglandin Synthases

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of synthetic analogs is paramount. This guide provides a comprehensive comparison of 5-trans U-46619's cross-reactivity with various prostaglandin synthases, supported by available experimental data and detailed methodologies.

Introduction to 5-trans U-46619

5-trans U-46619 is a geometric isomer and a minor impurity (typically 2-5%) found in commercial preparations of the potent thromboxane A2 (TP) receptor agonist, U-46619.[1][2] While U-46619 is well-characterized as a stable PGH2 analog that selectively stimulates TP receptor-mediated responses, the distinct biological activity and potential off-target effects of its 5-trans isomer are less understood.[3] This guide focuses on elucidating the cross-reactivity of 5-trans U-46619 with key enzymes in the prostaglandin synthesis pathway, providing a critical resource for evaluating its specificity and potential applications in research.

Comparative Analysis of Inhibitory Activity

The primary evidence for the interaction of 5-trans U-46619 with a prostaglandin synthase comes from a study on inducible prostaglandin E2 synthase (mPGES-1). The data, as reported in secondary sources citing Quraishi et al. (2002), indicates that 5-trans U-46619 exhibits inhibitory activity against this enzyme.

Table 1: Inhibitory Activity of 5-trans U-46619 against Prostaglandin E2 Synthase

Compound	Target Enzyme	Reported IC50
5-trans U-46619	Prostaglandin E2 Synthase	Approximately half as potent as the 5-cis isomer (U-46619)

Data as reported by secondary sources citing Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E 2 synthase by 15-deoxy-Δ 12, 14-prostaglandin J 2 and polyunsaturated fatty acids. Biochemical pharmacology, 2002, 63(6): 1183-1189.[1][2]

Currently, there is a lack of direct, peer-reviewed experimental data quantifying the inhibitory effects (e.g., IC50 or Ki values) of 5-trans U-46619 on other critical prostaglandin synthases, including:

• Cyclooxygenase-1 (COX-1)

• Cyclooxygenase-2 (COX-2)

• Prostaglandin D Synthase (PGDS)

• Prostaglandin F Synthase (PGFS)

• Prostacyclin Synthase (PGIS)

The parent compound, U-46619, is widely recognized for its high selectivity towards the TP receptor, with minimal to no significant agonistic activity on other prostanoid receptors.[4][5] This suggests a low likelihood of direct interaction with the active sites of other prostaglandin synthases in a manner similar to their natural substrate, PGH2. However, the inhibitory activity of the 5-trans isomer on mPGES-1 highlights the importance of empirical testing to rule out off-target enzymatic interactions.

Experimental Protocols

To facilitate further research into the cross-reactivity of 5-trans U-46619, a detailed methodology for a prostaglandin E synthase inhibition assay, based on the work of Quraishi et al. (2002), is provided below.

Protocol: Prostaglandin E2 Synthase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-trans U-46619 against human microsomal prostaglandin E2 synthase (mPGES-1).

Materials:

• Membrane preparations from cells overexpressing human mPGES-1

• Tritiated prostaglandin H2 ([³H]PGH2)

• Test compound (5-trans U-46619) and other control inhibitors

• Reaction buffer (e.g., potassium phosphate buffer, pH 7.4, containing glutathione)

• Reversed-phase HPLC system with a suitable column (e.g., C18)

• Scintillation counter and scintillation fluid

• Solvents for HPLC mobile phase (e.g., acetonitrile, water, trifluoroacetic acid)

Procedure:

• Enzyme Preparation: Thaw the mPGES-1 containing microsomal membranes on ice.

• Inhibitor Preparation: Prepare a stock solution of 5-trans U-46619 in a suitable solvent (e.g., DMSO or ethanol) and make serial dilutions to obtain a range of test concentrations.

• Reaction Mixture: In a microcentrifuge tube, combine the reaction buffer, a specific concentration of the test inhibitor (or vehicle control), and the microsomal enzyme preparation. Pre-incubate the mixture for a defined period at the optimal reaction temperature (e.g., 37°C).

• Initiation of Reaction: Start the enzymatic reaction by adding the substrate, [³H]PGH2.

• Reaction Termination: After a specific incubation time (e.g., 60 seconds), terminate the reaction by adding a quenching solution (e.g., a solution containing a thromboxane synthase inhibitor like 1-benzylimidazole to prevent PGH2 metabolism to TXA2, and a reducing agent like stannous chloride to convert unreacted PGH2 to PGF2α).

• Extraction: Extract the prostaglandins from the reaction mixture using an organic solvent (e.g., ethyl acetate).

• HPLC Analysis: Evaporate the organic solvent and reconstitute the residue in the HPLC mobile phase. Inject the sample into the reversed-phase HPLC system to separate the product, [³H]PGE2, from other prostaglandins.

• Quantification: Collect the fraction corresponding to the [³H]PGE2 peak and quantify the amount of radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each concentration of 5-trans U-46619 relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using a suitable curve-fitting algorithm.

Signaling Pathways and Experimental Workflows

To provide a broader context for the action of U-46619 and the prostaglandin synthesis pathway, the following diagrams illustrate the key molecular events.

Figure 1. Simplified overview of the prostaglandin synthesis pathway.

Figure 2. Canonical signaling pathway of the U-46619 TP receptor agonist.

Figure 3. Workflow for determining the inhibitory activity of 5-trans U-46619.

Conclusion and Future Directions

The available evidence indicates that 5-trans U-46619, an isomer of the potent TP receptor agonist U-46619, exhibits inhibitory activity against at least one prostaglandin synthase, mPGES-1. This finding underscores the potential for off-target effects that differ from the parent compound.

A significant knowledge gap remains concerning the cross-reactivity of 5-trans U-46619 with other key prostaglandin synthases. Further research, employing rigorous enzymatic assays as outlined in this guide, is crucial to fully characterize the selectivity profile of this compound. Such studies will be invaluable for researchers utilizing U-46619 and its analogs, ensuring the accurate interpretation of experimental results and informing the development of more specific pharmacological tools.

References

• 1. U46619 | Hart Biologicals [hartbio.co.uk]
• 2. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. rndsystems.com [rndsystems.com]
• 5. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative analysis of 5-trans U-46619 and its cis isomer

A Comparative Analysis of 5-trans U-46619 and its cis Isomer (U-46619)

Introduction

U-46619, the 5-cis isomer of 9,11-dideoxy-9α,11α-methanoepoxy prostaglandin F2α, is a stable synthetic analog of the endoperoxide prostaglandin H2 (PGH2) and a potent thromboxane A2 (TP) receptor agonist.[1] It is widely used in research to study the physiological and pathological roles of thromboxane A2, including its effects on platelet aggregation and smooth muscle contraction.[1] Its geometric isomer, 5-trans U-46619, exhibits a distinct pharmacological profile, primarily characterized by its inhibitory activity on microsomal prostaglandin E2 synthase-1 (mPGES-1). This guide provides a comparative analysis of these two isomers, summarizing their key differences in biological activity, supported by experimental data and detailed methodologies.

Chemical and Physical Properties

Both 5-trans U-46619 and its cis isomer share the same chemical formula and molecular weight. Their distinct biological activities arise from their different stereochemistry at the C5-C6 double bond.

Property	5-trans U-46619	U-46619 (5-cis isomer)
Chemical Name	(5E)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxy-1-octenyl]-2-oxabicyclo[2.2.1]hept-5-yl]-5-heptenoic acid	(5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxy-1-octenyl]-2-oxabicyclo[2.2.1]hept-5-yl]-5-heptenoic acid
Molecular Formula	C21H34O4	C21H34O4
Molecular Weight	350.5 g/mol	350.5 g/mol
CAS Number	330796-58-2	56985-40-1

Comparative Biological Activity

The primary biological activities of the two isomers are distinct. U-46619 is a potent agonist of the thromboxane A2 (TP) receptor, while 5-trans U-46619 is recognized as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).

Thromboxane A2 (TP) Receptor Agonism

U-46619 potently activates TP receptors, leading to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1]

Parameter	U-46619 (5-cis isomer)	5-trans U-46619
Platelet Shape Change (EC50)	0.035 µM[2][3]	Not reported
Platelet Aggregation (EC50)	1.31 µM[2]	Not reported
Human Bronchial Smooth Muscle Contraction (EC50)	12 nM[4]	Not reported
Receptor Binding (Kd)	High-affinity: 0.041 µM, Low-affinity: 1.46 µM (Human Platelets)[2]; 42-68 nM (Pig Aorta Smooth Muscle)[5]	Not reported

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition

5-trans U-46619 has been identified as an inhibitor of mPGES-1, an enzyme involved in the inflammatory pathway.

Parameter	5-trans U-46619	U-46619 (5-cis isomer)
mPGES-1 Inhibition	Reported to inhibit mPGES-1. Quantitative data (IC50) not widely available.	Not reported

Signaling Pathways

The distinct biological activities of the two isomers are a result of their interaction with different signaling pathways.

U-46619 (5-cis isomer) Signaling Pathway

U-46619 activates the Gq and G12/13 pathways downstream of the TP receptor, leading to platelet aggregation and smooth muscle contraction.

Caption: U-46619 (cis-isomer) signaling cascade.

5-trans U-46619 Signaling Pathway

5-trans U-46619 inhibits the conversion of PGH2 to PGE2 by mPGES-1, thereby reducing inflammation.

Caption: 5-trans U-46619 mechanism of action.

Experimental Protocols

Platelet Aggregation Assay

Objective: To determine the potency of U-46619 isomers in inducing platelet aggregation.

Method:

• Platelet-Rich Plasma (PRP) Preparation: Whole blood is collected from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). PRP is obtained by centrifugation at a low speed (e.g., 200 x g) for 15 minutes.

• Platelet Aggregometry: Platelet aggregation is monitored using a light transmission aggregometer. A baseline light transmission is established with PRP.

• Agonist Addition: Increasing concentrations of the U-46619 isomer are added to the PRP, and the change in light transmission, which corresponds to platelet aggregation, is recorded over time.

• Data Analysis: The maximum aggregation percentage is determined for each concentration, and an EC50 value is calculated from the concentration-response curve.

Caption: Platelet aggregation assay workflow.

Smooth Muscle Contraction Assay

Objective: To assess the contractile effect of U-46619 isomers on vascular smooth muscle.

Method:

• Tissue Preparation: A segment of an artery (e.g., rat aorta) is dissected and cut into rings. The rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and aerated with 95% O2/5% CO2.

• Isometric Tension Recording: The arterial rings are connected to an isometric force transducer to record changes in tension.

• Cumulative Concentration-Response: After an equilibration period, cumulative concentrations of the U-46619 isomer are added to the organ bath.

• Data Analysis: The contractile response at each concentration is recorded, and a concentration-response curve is generated to determine the EC50 value.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

Objective: To evaluate the inhibitory activity of 5-trans U-46619 on mPGES-1.

Method:

• Enzyme and Substrate Preparation: Recombinant human mPGES-1 is used as the enzyme source. The substrate, PGH2, is prepared fresh.

• Incubation: The enzyme is pre-incubated with various concentrations of 5-trans U-46619 in a suitable buffer containing glutathione.

• Reaction Initiation and Termination: The reaction is initiated by the addition of PGH2 and allowed to proceed for a defined time at a specific temperature. The reaction is then terminated.

• PGE2 Quantification: The amount of PGE2 produced is quantified using a specific method, such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The percentage of inhibition at each concentration of the isomer is calculated, and the IC50 value is determined.[6][7]

Caption: mPGES-1 inhibition assay workflow.

Conclusion

The 5-cis and 5-trans isomers of U-46619 exhibit markedly different pharmacological profiles. U-46619 (5-cis) is a potent and well-characterized agonist of the TP receptor, making it an invaluable tool for studying thromboxane A2-mediated signaling in hemostasis and vascular tone. In contrast, 5-trans U-46619 acts as an inhibitor of mPGES-1, suggesting its potential utility in research related to inflammation. This comparative guide highlights the importance of stereochemistry in determining the biological activity of prostaglandin analogs and underscores the distinct applications of each isomer in pharmacological research. Further studies are warranted to fully elucidate the pharmacological profile of 5-trans U-46619, including its potential off-target effects and a more precise quantification of its mPGES-1 inhibitory potency.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 4. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of [3H]U46619 binding in pig aorta smooth muscle membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biological characterization of new inhibitors of microsomal PGE synthase‐1 in preclinical models of inflammation and vascular tone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel human mPGES-1 inhibitors identified through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Efficacy of U-46619 and its Isomer, 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of the thromboxane A2 (TXA2) receptor agonist U-46619 and its stereoisomer, 5-trans U-46619. U-46619 is a potent and stable synthetic analog of the endoperoxide prostaglandin PGH2, widely utilized in research to study the physiological and pathological roles of TXA2, a key mediator of platelet aggregation and vasoconstriction.[1][2] Its isomer, 5-trans U-46619, is often present as a minor impurity (2-5%) in commercial preparations of U-46619.[3] Understanding the distinct and overlapping activities of these two compounds is crucial for the accurate interpretation of experimental results.

Data Presentation: Quantitative Efficacy Comparison

The following tables summarize the available quantitative data on the in vitro and in vivo efficacy of U-46619 and 5-trans U-46619.

Table 1: In Vitro Efficacy of U-46619

Assay	Preparation	Species	Endpoint	EC50	Reference
Platelet Aggregation	Washed Platelets	Human	Aggregation	0.58 µM	[4]
Platelet Shape Change	Washed Platelets	Human	Shape Change	0.013 µM	[4]
Vasoconstriction	Isolated Human Resistance Arteries	Human	Contraction	16 nM	[5]
Vasoconstriction	Rat Pulmonary Arteries	Rat	Contraction	Varies by condition	[6]
Vasoconstriction	Mouse Coronary Artery	Mouse	Contraction	Dose-dependent	[7]
Thromboxane A2 Receptor Agonism	---	---	Receptor Activation	35 nM	[2]

Table 2: In Vivo Efficacy of U-46619

Model	Species	Administration	Endpoint	Dose/Response	Reference
Blood Pressure	Spontaneously Hypertensive Rats (Male)	Intravenous (i.v.)	Increased Mean Arterial Blood Pressure	5 µg/kg	[4][8]
Blood Pressure	Anesthetized Rats	Intravenous (i.v.) or Intra-arterial	Decreased Arterial Blood Pressure	Dose-dependent	[9][10]
Pial Arterioles	Rabbits and Rats	Topical	Vasoconstriction	10⁻¹¹ to 10⁻⁶ M (dose-dependent)	[11]
Renal Vasculature	Rat	---	Cortical Vasoconstriction and Medullary Vasodilation	---	[12]

Table 3: Comparative Efficacy of 5-trans U-46619

Assay	Preparation	Species	Endpoint	Potency Compared to U-46619	Reference
Prostaglandin E Synthase Inhibition	Microsomes	---	Inhibition	Approximately half as potent	[3]
Thromboxane Receptor Agonism	---	---	---	Data not available
In Vivo Efficacy	---	---	---	Data not available

Note: There is a significant lack of publicly available data on the in vivo efficacy of 5-trans U-46619, limiting a direct and comprehensive comparison in living organisms. The available information primarily characterizes it as a less potent impurity of U-46619 in a specific in vitro assay.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate reproducibility and critical evaluation.

In Vitro Platelet Aggregation Assay

Objective: To determine the concentration-dependent effect of U-46619 on platelet aggregation.

Methodology:

• Blood Collection: Whole blood is drawn from healthy human donors into tubes containing an anticoagulant (e.g., sodium citrate).

• Platelet-Rich Plasma (PRP) Preparation: The blood is centrifuged at a low speed to separate the PRP from red and white blood cells.

• Platelet Count Adjustment: The platelet count in the PRP is standardized.

• Aggregation Measurement: Platelet aggregation is measured using a lumi-aggregometer.

• Procedure:

  • Aliquots of PRP are placed in cuvettes with a stir bar and warmed to 37°C.

  • A baseline light transmission is established.

  • Increasing concentrations of U-46619 are added to the cuvettes.

  • The change in light transmission, which corresponds to the degree of platelet aggregation, is recorded over time.

• Data Analysis: The EC50 value, the concentration of U-46619 that elicits 50% of the maximal aggregation response, is calculated from the dose-response curve.

In Vivo Blood Pressure Measurement in Rats

Objective: To assess the effect of U-46619 on arterial blood pressure in a rat model.

Methodology:

• Animal Model: Spontaneously hypertensive rats (SHR) or normotensive rats (e.g., Wistar-Kyoto) are used.

• Anesthesia: Animals are anesthetized (e.g., with chloralose) to permit surgical procedures and stable blood pressure recordings.[9][10]

• Catheterization: A catheter is inserted into a carotid artery for direct blood pressure measurement and into a jugular vein for intravenous drug administration.

• Blood Pressure Monitoring: The arterial catheter is connected to a pressure transducer, and mean arterial blood pressure (MABP) is continuously recorded.

• Drug Administration:

  • A stable baseline blood pressure is established.

  • U-46619 is administered intravenously at various doses.

  • The change in MABP from baseline is recorded for each dose.

• Data Analysis: A dose-response curve is constructed to determine the effect of U-46619 on blood pressure.

Mandatory Visualization

Signaling Pathways of U-46619

U-46619 exerts its effects primarily through the activation of the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR). This initiates a cascade of intracellular signaling events.

Caption: Signaling pathway of U-46619 via the TP receptor.

Experimental Workflow: In Vitro Platelet Aggregation

The following diagram illustrates the workflow for assessing the in vitro efficacy of U-46619 on platelet aggregation.

Caption: Workflow for in vitro platelet aggregation assay.

Experimental Workflow: In Vivo Blood Pressure Measurement

This diagram outlines the key steps in an in vivo experiment to measure the effect of U-46619 on blood pressure in rats.

Caption: Workflow for in vivo blood pressure measurement.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. rndsystems.com [rndsystems.com]
• 3. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. reprocell.com [reprocell.com]
• 6. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. U 46619 induces different blood pressure effects in male and female spontaneously hypertensive rats (SHR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thromboxane-mimetic U46619 causes depressor responses in anaesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]

Confirming the Molecular Target of 5-trans U-46619: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 5-trans U-46619 and its well-characterized isomer, U-46619, to elucidate the molecular target of 5-trans U-46619. Due to the limited direct experimental data on 5-trans U-46619, this guide focuses on comparing its known activities with those of U-46619, a potent thromboxane A2 (TP) receptor agonist.

Executive Summary

Comparison of U-46619 and 5-trans U-46619

Feature	U-46619	5-trans U-46619	References
Primary Molecular Target	Thromboxane A2 (TP) Receptor	Inferred to be the Thromboxane A2 (TP) Receptor, but direct binding data is lacking.	[1][2][3]
Agonist Activity	Potent agonist at the TP receptor, inducing platelet aggregation and vasoconstriction.	Biological activity is not well-characterized.	[1][3]
Other Known Activity	Less potent inhibitor of Prostaglandin E synthase compared to U-46619.	[4]
Potency (TP Receptor)	EC50 for platelet shape change: ~35 nM	Not determined	[5][6]
Chemical Structure	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	Isomer of U-46619 with a trans configuration at the 5,6 double bond.	[1]

Experimental Protocols

To definitively determine and compare the molecular target and potency of 5-trans U-46619 and U-46619, the following experimental protocols are recommended.

Radioligand Binding Assay for Thromboxane A2 Receptor

This assay directly measures the binding affinity of a compound to the TP receptor.

Objective: To determine the equilibrium dissociation constant (Kd) of 5-trans U-46619 and U-46619 for the TP receptor.

Materials:

• Cell membranes prepared from cells expressing the human TP receptor (e.g., HEK293-TPα or washed human platelets).

• Radiolabeled TP receptor antagonist (e.g., [3H]SQ 29,548).

• Unlabeled 5-trans U-46619 and U-46619.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2).

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Incubate the cell membranes with a fixed concentration of the radiolabeled antagonist and varying concentrations of the unlabeled competitor (5-trans U-46619 or U-46619) in the binding buffer.

• Allow the binding to reach equilibrium (e.g., 30 minutes at 25°C).

• Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Analyze the data using non-linear regression to determine the IC50 value for each compound, which can then be used to calculate the Ki (inhibitory constant).

Platelet Aggregation Assay

This functional assay measures the biological response (platelet aggregation) mediated by the activation of the TP receptor.

Objective: To determine the potency (EC50) of 5-trans U-46619 and U-46619 in inducing platelet aggregation.

Materials:

• Freshly prepared platelet-rich plasma (PRP) or washed platelets from healthy human donors.

• 5-trans U-46619 and U-46619.

• Platelet aggregometer.

• Saline or appropriate buffer.

Procedure:

• Pre-warm the PRP or washed platelet suspension to 37°C in the aggregometer cuvettes with stirring.

• Add increasing concentrations of 5-trans U-46619 or U-46619 to the platelet suspension.

• Monitor the change in light transmission through the cuvette over time, which corresponds to the extent of platelet aggregation.

• Record the maximum aggregation response for each concentration.

• Plot the concentration-response curve and determine the EC50 value for each compound.

Visualizations

Experimental Workflow

Caption: Workflow for comparing the binding and functional properties of U-46619 and 5-trans U-46619.

Thromboxane A2 Receptor Signaling Pathway

Caption: Simplified signaling cascade initiated by the activation of the Thromboxane A2 receptor.

Conclusion

The molecular target of U-46619 is unequivocally the Thromboxane A2 (TP) receptor. Based on its isomeric relationship, it is highly probable that 5-trans U-46619 also targets the TP receptor. However, the lack of direct binding and functional data for 5-trans U-46619 necessitates further experimental investigation to confirm its molecular target and determine its relative potency. The provided experimental protocols offer a clear path to generating this crucial data, which will be invaluable for researchers utilizing this compound and for the development of novel therapeutics targeting the thromboxane pathway.

References

• 1. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 5. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 6. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]

Assessing the Reproducibility of 5-trans U-46619 Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of experimental results involving the thromboxane A2 (TXA2) receptor agonist U-46619 and its isomer, 5-trans U-46619. Due to the limited availability of data specifically on the 5-trans isomer, this guide focuses on assessing the potential for reproducibility by examining the factors that influence experimental outcomes with the widely used U-46619. The presence of 5-trans U-46619 as a variable impurity in commercial preparations of U-46619 underscores the importance of understanding its potential impact on experimental consistency.

Data Summary: Potency and Efficacy of U-46619

U-46619 is a potent and stable synthetic analog of the endoperoxide prostaglandin PGH2, acting as a thromboxane A2 (TP) receptor agonist.[1][2] It is widely used to induce platelet aggregation and smooth muscle contraction in various in vitro preparations.[1][2] The 5-trans isomer of U-46619 is recognized as a minor impurity, typically constituting 2-5% of most commercial U-46619 preparations.[3] The biological activity of 5-trans U-46619 has been sparsely investigated independently from its cis-isomer.[3]

Agonist	Target	Effect	Potency (EC50/IC50)	Reference
U-46619	Thromboxane A2 (TP) Receptor	Platelet Shape Change	0.013 µM	[4]
Platelet Aggregation	0.58 µM	[4]
Vasoconstriction (Human Resistance Arteries)	16 nM	[5]
Myosin Light Chain Phosphorylation	0.057 µM	[1]
Serotonin Release	0.536 µM	[1]
Fibrinogen Receptor Binding	0.53 µM	[1]
5-trans U-46619	Prostaglandin E Synthase	Inhibition	Approx. half as potent as U-46619	[3]

Factors Influencing Experimental Reproducibility

The reproducibility of experiments using U-46619, and by extension, preparations containing its 5-trans isomer, can be influenced by several factors:

• Purity and Isomeric Composition: Commercial preparations of U-46619 contain varying levels of the 5-trans isomer, which has different biological activity.[3] This variability in the composition of the agonist can lead to inconsistent results between different batches or suppliers.

• Experimental Protocol Variations: As detailed in the subsequent section, methodologies for studying U-46619's effects, particularly vasoconstriction, vary significantly across different laboratories. These variations can include tissue preparation techniques, buffer composition, temperature, and the specific endpoints measured.

• Compound Stability and Handling: U-46619 is typically stored at -20°C as a solution in methyl acetate.[6][7] The stability of the compound in aqueous solutions and at different temperatures can affect its potency over the course of an experiment. Proper handling and storage are crucial for obtaining consistent results.[7]

• Biological Variability: The response to U-46619 can differ based on the species, tissue type, age, and health status of the animal model used.[8] For instance, the contractile response of mesenteric arterioles to U-46619 is diminished in older and hypertensive rats.[8]

Experimental Protocols: A Comparative Overview

The following table outlines variations in experimental protocols for assessing U-46619-induced vasoconstriction, a commonly studied physiological response.

Parameter	Study 1: Rat Pulmonary Arteries	Study 2: Rat Mesenteric Arteries	Study 3: Human Subcutaneous Resistance Arteries
Tissue Preparation	Ring segments (2-3 mm external diameter, 3-4 mm length) from second and third arterial generations. Endothelium removed by gentle abrasion.	Fourth-order mesenteric artery (2-3 mm in length) cleaned of adipose and connective tissue.	Not specified in detail.
Apparatus	Small vessel wire myograph for isometric recording.	Pressure myograph (model CH/1, Living Systems Instrumentation).	Wire myograph.
Physiological Buffer	Krebs physiological saline solution (NaCl 119, KCl 4.7, NaHCO3 24.8, MgSO4 1.2, KH2PO4 1.2, CaCl2 2.5, glucose 11 in mmol·L−1).	Physiological salt solution (PSS) (NaCl 119, KCl 4.7, MgSO4·7H2O 1.2, NaHCO3 25, KH2PO4 1.17, K2EDTA 0.03, glucose 5.5, CaCl2·2H2O 1.6 at pH 7.4).	Not specified in detail.
Temperature & Gas	37°C, gassed with 95% O2/5% CO2.	37°C, gassed with 95% air/5% CO2.	Not specified in detail.
Tension/Pressure	7–7.5 mN.	Pressurized to 50 mmHg.	Not specified in detail.
U-46619 Concentration	Cumulative addition in 0.5 log units.	10 µM.	Cumulative concentration-response curve.
Data Recording	Powerlab data collection and Chart 5 software.	Video image analyzer (LSI).	Not specified in detail.

These variations highlight the challenges in directly comparing quantitative data across different studies and emphasize the need for detailed reporting of experimental methods to improve reproducibility.

Signaling Pathways and Experimental Workflow

To aid in the understanding of the mechanisms of action and the assessment of reproducibility, the following diagrams are provided.

Caption: U-46619 Signaling Pathway.

References

• 1. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. reprocell.com [reprocell.com]
• 6. rndsystems.com [rndsystems.com]
• 7. medkoo.com [medkoo.com]
• 8. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for 5-trans U-46619

For researchers, scientists, and drug development professionals handling 5-trans U-46619, a stable thromboxane A2 (TP) receptor agonist, adherence to proper disposal procedures is critical for laboratory safety and environmental protection. This document provides a comprehensive guide to the safe handling and disposal of 5-trans U-46619, based on available safety information and general laboratory best practices.

Disclaimer: This guide is intended for informational purposes and should be supplemented by the official Safety Data Sheet (SDS) provided by the manufacturer of your specific product. Always consult the SDS and your institution's Environmental Health and Safety (EHS) department for detailed and compliant disposal protocols.

Hazard Profile and Safety Precautions

5-trans U-46619 is a potent biologically active compound that should be handled with care. It is typically supplied as a solution in an organic solvent, such as methyl acetate or ethanol, which introduces additional hazards.

Hazard Classification	Precautionary Measures
Compound Hazard	Avoid direct contact with skin and eyes. Do not ingest or inhale. Wash hands thoroughly after handling.[1]
Solvent Hazard (e.g., Methyl Acetate/Ethanol)	Highly flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces.[2] Use in a well-ventilated area, preferably a chemical fume hood.
Eye Irritation	Causes serious eye irritation.[2] Wear appropriate personal protective equipment (PPE), including safety glasses or goggles.

Personal Protective Equipment (PPE) is mandatory when handling 5-trans U-46619. This includes, at a minimum:

• Nitrile gloves

• Safety glasses with side shields or chemical splash goggles

• A lab coat

Step-by-Step Disposal Protocol

The proper disposal of 5-trans U-46619 and its containers involves a multi-step process focused on containment and adherence to hazardous waste regulations.

1. Waste Segregation:

• Do not mix 5-trans U-46619 waste with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines.

• Designate a specific, clearly labeled hazardous waste container for 5-trans U-46619 and any materials contaminated with it.

2. Container Management:

• Use a chemically compatible container for waste collection. A high-density polyethylene (HDPE) or glass container is generally suitable.

• The container must be in good condition, with a secure, leak-proof cap.

• Label the waste container clearly with "Hazardous Waste" and the full chemical name: "5-trans U-46619 in [Solvent Name]".

3. Disposal of Unused Product:

• If you have unused or expired 5-trans U-46619 solution, it must be disposed of as hazardous waste.

• Do not pour it down the drain or dispose of it in regular trash.

• Transfer the solution to your designated hazardous waste container in a chemical fume hood.

4. Decontamination of Labware:

• Glassware and other reusable lab equipment that has come into contact with 5-trans U-46619 should be decontaminated.

• Rinse the contaminated items with a suitable solvent (e.g., ethanol or acetone) in a chemical fume hood.

• Collect the rinsate in your designated hazardous waste container.

• After the initial solvent rinse, wash the labware with soap and water.

5. Disposal of Contaminated Materials:

• All disposable items that have been contaminated with 5-trans U-46619, such as pipette tips, gloves, and absorbent pads, must be treated as hazardous waste.

• Place these items in the designated solid hazardous waste container.

6. Final Disposal:

• Store the sealed hazardous waste container in a designated satellite accumulation area until it is collected by your institution's EHS personnel.

• Follow all institutional procedures for hazardous waste pickup and disposal.

Experimental Workflow for Disposal

The logical flow for the proper disposal of 5-trans U-46619 can be visualized as follows:

Caption: Disposal workflow for 5-trans U-46619.

By adhering to these procedures, you can ensure the safe handling and disposal of 5-trans U-46619 in your laboratory, minimizing risks to personnel and the environment.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling 5-trans U-46619

Essential Safety and Handling Guide for 5-trans U-46619

This guide provides crucial safety and logistical information for the handling and disposal of 5-trans U-46619, a research chemical and an isomer of the thromboxane receptor agonist U-46619.[1][2] Researchers, scientists, and drug development professionals should adhere to these procedural steps to ensure personal safety and proper disposal of hazardous materials.

Compound Information:

Chemical Name	5-trans U-46619
Synonyms	5,6-trans U-46619
CAS Number	330796-58-2
Molecular Formula	C21H34O4
Molecular Weight	350.5 g/mol
Primary Known Use	Research chemical, thromboxane receptor agonist.[3]
Physical Form	Typically supplied as a solution in methyl acetate.[1]

Hazard Identification and Risk Assessment

Potential Hazards Associated with U-46619 (and by extension, 5-trans U-46619):

Hazard Classification	Description
Flammable Liquid	The compound is often supplied in a flammable solvent like methyl acetate.[4][5]
Eye Irritant	May cause serious eye irritation.[4][5]
Specific Target Organ Toxicity	May cause drowsiness or dizziness and affect the central nervous system.[4]
Harmful	Harmful if inhaled, in contact with skin, or if swallowed.[5]

A thorough risk assessment should be conducted before handling this compound, considering the potential for aerosolization of powders, direct skin contact, and the flammability of solutions.[6]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines the recommended PPE for handling 5-trans U-46619.

Body Part	PPE Recommendation	Rationale
Respiratory	At least an N100, R100, or P100 disposable filtering facepiece respirator, or a higher level of respiratory protection.[7]	To prevent inhalation of aerosolized powders or droplets.[6][8]
Eyes and Face	Chemical safety goggles and a face shield.[7]	To protect against splashes and airborne particles.
Hands	Powder-free nitrile gloves.[7]	To prevent skin contact.
Body	A disposable gown or coveralls, such as those made from DuPont™ Tyvek®.[8]	To protect personal clothing and skin from contamination.
Arms	Sleeve covers to protect any exposed skin between gloves and the lab coat.[7]	To ensure complete skin coverage.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is critical for safety.

• Preparation:

  • Ensure all necessary PPE is readily available and in good condition.

  • Work should be conducted in a certified chemical fume hood to minimize inhalation exposure.

  • Have spill containment and cleanup materials readily accessible.

• Handling the Compound:

  • If handling a solution, be aware of the flammability of the solvent and keep it away from ignition sources.[5]

  • If working with a powder, take care to avoid aerosolization.[6][9]

  • Use appropriate tools (e.g., spatulas, forceps) to handle the compound, avoiding direct contact.

• Post-Handling:

  • Thoroughly decontaminate all surfaces and equipment after use. A 5% peracetic acid or 10% hydrogen peroxide-based solution can be effective for decontamination.[9]

  • Properly doff and dispose of single-use PPE.[9]

Disposal Plan

Proper disposal of 5-trans U-46619 and associated waste is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

Waste Type	Disposal Procedure
Unused/Expired Compound	Dispose of as hazardous chemical waste through your institution's Environmental Health & Safety (EHS) office.[10]
Contaminated Labware (e.g., pipette tips, vials)	Collect in a designated, labeled hazardous waste container.[11]
Contaminated PPE	Bag and dispose of as hazardous waste.
Rinsate from Cleaning Glassware	The first rinse of any container that held the compound must be collected and disposed of as hazardous waste.[11]

General Disposal Guidelines:

• All chemical waste must be collected in sturdy, leak-proof containers that are properly labeled.[11][12]

• Waste containers should be kept closed except when adding waste.[13]

• Never dispose of this chemical down the sink or in the regular trash.[11]

• Request a waste pickup from your institution's EHS department when containers are full.[11]

Experimental Protocols

Detailed experimental protocols will be specific to the research being conducted. However, any protocol should incorporate the safety and handling procedures outlined in this guide. When preparing solutions, for example, if changing the solvent from the supplied methyl acetate, this should be done under a gentle stream of nitrogen in a fume hood.[14]

Logical Workflow for Safe Handling

The following diagram illustrates the key steps for safely handling 5-trans U-46619.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 美国GlpBio - 5-trans U-46619 | Prostaglandin E synthase inhibitor | Cas# 330796-58-2 [glpbio.cn]
• 3. scbt.com [scbt.com]
• 4. U-46619 Stable thromboxane A2 mimetic and a vasoconstrictor. | Sigma-Aldrich [sigmaaldrich.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. ems.gov [ems.gov]
• 7. PPE and Decontamination | Substance Use | CDC [cdc.gov]
• 8. Protection against fentanyl & other opioids [dupont.com]
• 9. us.pipglobal.com [us.pipglobal.com]
• 10. Controlled Substances and Precursor Chemical Disposal – USC Environmental Health & Safety [ehs.usc.edu]
• 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 13. - Division of Research Safety | Illinois [drs.illinois.edu]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]